4-Amino-2,3-difluorobenzotrifluoride

• CAS: 123950-46-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of 4-Amino-2,3-difluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of 4-Amino-2,3-difluorobenzotrifluoride (CAS No. 123950-46-9), a fluorinated aniline derivative of increasing interest in medicinal chemistry and materials science. This document collates available data on its physical and chemical characteristics, outlines a plausible synthetic route, and discusses its potential applications as a key building block in the development of novel therapeutics. The strategic incorporation of fluorine and trifluoromethyl groups imparts unique electronic and lipophilic properties, making it a valuable scaffold for modulating the biological activity and pharmacokinetic profiles of target molecules.

Chemical and Physical Properties

4-Amino-2,3-difluorobenzotrifluoride, also known as 2,3-difluoro-4-(trifluoromethyl)aniline, is a substituted aromatic amine. The presence of two fluorine atoms and a trifluoromethyl group on the benzene ring significantly influences its reactivity and physical properties. While experimentally determined data for this specific isomer is limited in publicly accessible literature, a combination of data from chemical suppliers and computational predictions provides a reliable profile.

Table 1: Physical and Chemical Properties of 4-Amino-2,3-difluorobenzotrifluoride

Property	Value	Source
IUPAC Name	2,3-difluoro-4-(trifluoromethyl)aniline	PubChem[1]
CAS Number	123950-46-9	PubChem[1]
Molecular Formula	C₇H₄F₅N	PubChem[1]
Molecular Weight	197.11 g/mol	PubChem[2]
Melting Point	187-189 °C	MOLBASE[3]
Boiling Point	188 °C at 760 mmHg	MOLBASE[3]
Density	1.474 g/cm³ (Predicted)	MOLBASE[3]
Flash Point	76.9 °C	MOLBASE[3]
Refractive Index	1.443 (Predicted)	MOLBASE[3]
Vapor Pressure	0.612 mmHg at 25°C (Predicted)	MOLBASE[3]
Polar Surface Area	26.02 Ų	PubChem[2]
pKa	Data not available
Appearance	White to off-white solid (Typical)	Inferred from related compounds

Spectral Data

• ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region, with coupling patterns influenced by the fluorine substituents. The amino group protons would likely appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the aromatic carbons, with the carbon attached to the trifluoromethyl group showing a characteristic quartet due to C-F coupling. The carbons bonded to fluorine will exhibit large one-bond C-F coupling constants.

• ¹⁹F NMR: The fluorine NMR spectrum will be the most informative, with distinct signals for the two aromatic fluorine atoms and the trifluoromethyl group, showing characteristic couplings to each other and to the aromatic protons.

• IR Spectroscopy: The infrared spectrum is expected to show characteristic absorption bands for N-H stretching of the primary amine (around 3300-3500 cm⁻¹), C-F stretching vibrations (around 1100-1400 cm⁻¹), and aromatic C-H and C=C stretching.

Chemical Reactivity and Synthesis

The reactivity of 4-Amino-2,3-difluorobenzotrifluoride is primarily dictated by the amino group and the electron-deficient aromatic ring. The amino group can undergo typical reactions such as acylation, alkylation, diazotization, and formation of Schiff bases. The fluorine atoms and the trifluoromethyl group make the aromatic ring susceptible to nucleophilic aromatic substitution, although the positions of substitution will be directed by the combined electronic effects of all substituents.

Plausible Synthetic Pathway

A specific, detailed experimental protocol for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride is not widely published. However, a plausible synthetic route can be extrapolated from established methods for the synthesis of related fluorinated anilines. A likely approach involves the nucleophilic aromatic substitution of a fluorine atom on a suitable precursor with ammonia or an ammonia equivalent. A potential precursor would be 1,2,3-trifluoro-4-(trifluoromethyl)benzene.

The following diagram illustrates a logical workflow for such a synthesis, based on analogous reactions.

Caption: Plausible synthetic workflow for 4-Amino-2,3-difluorobenzotrifluoride.

Experimental Protocol (Adapted from Analogy)

The following protocol is an adaptation of a known procedure for a similar amination reaction and should be considered a general guideline.[4] Optimization of reaction conditions would be necessary for this specific substrate.

Reaction: Ammonolysis of 1,2,3-Trifluoro-4-(trifluoromethyl)benzene

Materials:

• 1,2,3-Trifluoro-4-(trifluoromethyl)benzene

• Anhydrous ammonia (liquid or gas)

• A suitable high-pressure autoclave reactor

Procedure:

• The autoclave is charged with 1,2,3-trifluoro-4-(trifluoromethyl)benzene.

• The reactor is sealed and purged with an inert gas.

• A molar excess of anhydrous ammonia is introduced into the reactor.

• The mixture is heated to a temperature in the range of 100-200 °C and pressurized to 50-100 atm.

• The reaction is stirred at this temperature and pressure for several hours, with reaction progress monitored by a suitable technique (e.g., GC-MS or HPLC).

• Upon completion, the reactor is cooled to room temperature, and the excess ammonia is carefully vented.

• The crude reaction mixture is transferred from the reactor.

Work-up and Purification:

• The crude product can be purified by fractional distillation under reduced pressure to separate the desired 4-Amino-2,3-difluorobenzotrifluoride from unreacted starting material and any regioisomeric byproducts.

• Alternatively, the crude mixture can be dissolved in a suitable organic solvent and washed with water to remove any inorganic salts. The organic layer is then dried and concentrated, followed by purification via column chromatography or recrystallization.

Applications in Drug Development

While specific examples of marketed drugs containing the 4-Amino-2,3-difluorobenzotrifluoride moiety are not readily identified, its structural features make it a highly attractive building block for medicinal chemistry. Fluorinated anilines are widely used as intermediates in the synthesis of active pharmaceutical ingredients (APIs).[5] The introduction of fluorine and trifluoromethyl groups can significantly enhance a drug candidate's metabolic stability, binding affinity to biological targets, and membrane permeability.[6]

The general importance of this class of compounds in drug discovery can be illustrated by the following logical relationship diagram.

Caption: Logical workflow of utilizing 4-Amino-2,3-difluorobenzotrifluoride in a drug discovery program.

Safety and Handling

4-Amino-2,3-difluorobenzotrifluoride is classified as a hazardous substance. The following GHS hazard statements have been associated with it:

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[2]

Precautionary Measures:

• Handle in a well-ventilated area, preferably in a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• In case of contact, immediately flush the affected area with copious amounts of water.

• Store in a cool, dry, and well-ventilated place away from incompatible materials.

Conclusion

4-Amino-2,3-difluorobenzotrifluoride is a valuable fluorinated building block with significant potential in the fields of pharmaceutical and materials science. Its unique combination of functional groups offers a versatile platform for the synthesis of novel compounds with tailored properties. While detailed experimental data for this specific isomer is still emerging, this guide provides a solid foundation of its known and predicted chemical properties, a plausible synthetic approach, and its likely applications. As the demand for sophisticated fluorinated molecules continues to grow, the importance of intermediates like 4-Amino-2,3-difluorobenzotrifluoride in research and development is expected to increase.

References

• 1. 4-Fluoro-3-(trifluoromethyl)aniline | C7H5F4N | CID 75377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Amino-2,3-difluorobenzotrifluoride | C7H4F5N | CID 2735902 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,3-difluoro-4-(trifluoromethyl)aniline|123950-46-9 - MOLBASE Encyclopedia [m.molbase.com]
• 4. US5300692A - Process for producing 4-amino-3-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 5. nbinno.com [nbinno.com]
• 6. Strategic incorporation of fluorine in the drug discovery of new-generation antitubercular agents targeting bacterial cell division protein FtsZ - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: 4-Amino-2,3-difluorobenzotrifluoride (CAS: 123950-46-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-2,3-difluorobenzotrifluoride, with CAS number 123950-46-9, is a fluorinated aromatic amine. Its chemical structure incorporates a trifluoromethyl group and two fluorine atoms on the aniline scaffold, making it a valuable building block in medicinal chemistry and materials science. The presence of multiple fluorine atoms can significantly alter the physicochemical properties of molecules, often leading to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets. This guide provides a summary of the available technical information for this compound.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 4-Amino-2,3-difluorobenzotrifluoride.

Property	Value	Source
CAS Number	123950-46-9	-
Molecular Formula	C₇H₄F₅N	[PubChem][1]
Molecular Weight	197.11 g/mol	[PubChem][1]
IUPAC Name	2,3-difluoro-4-(trifluoromethyl)aniline	[PubChem][1]
Synonyms	4-Amino-2,3-difluorobenzotrifluoride, 2,3-Difluoro-4-(trifluoromethyl)aniline	[PubChem][1]
Calculated Density	1.474 ± 0.06 g/cm³	[ChemBlink][2]
Calculated Flash Point	76.9 ± 18.0 °C	[ChemBlink][2]
Calculated Solubility	Practically insoluble (0.061 g/L at 25 °C)	[ChemBlink][2]

Synthesis and Experimental Protocols

Representative Experimental Protocol (for a related compound, 2,6-dichloro-4-trifluoromethyl-aniline):

The following protocol is for the synthesis of a related compound and should be considered as a general guideline that would require optimization for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride. The likely precursor would be a 4-halo-2,3-difluorobenzotrifluoride.

• Reaction Setup: A high-pressure autoclave reactor is charged with the starting material (e.g., 4-chloro-2,3-difluorobenzotrifluoride), a copper catalyst (optional), and an excess of aqueous or liquid ammonia.

• Reaction Conditions: The reactor is sealed and heated to a temperature in the range of 80-150°C. The pressure will increase due to the heating of the ammonia. The reaction is stirred under these conditions for several hours until the starting material is consumed (monitored by GC or TLC).

• Work-up and Purification: After cooling to room temperature, the excess ammonia is carefully vented. The reaction mixture is then partitioned between an organic solvent (e.g., ethyl acetate) and water. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by a suitable method, such as column chromatography or distillation, to yield the desired 4-Amino-2,3-difluorobenzotrifluoride.

Caption: Generalized workflow for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride.

Spectroscopic Data

Applications in Drug Development

Fluorinated building blocks like 4-Amino-2,3-difluorobenzotrifluoride are of significant interest to drug development professionals. The introduction of fluorine atoms into a drug candidate can modulate its biological activity and pharmacokinetic profile.

• Metabolic Stability: The strong carbon-fluorine bond can block sites of metabolic oxidation, increasing the drug's half-life.

• Lipophilicity and Permeability: The trifluoromethyl group is highly lipophilic, which can enhance a molecule's ability to cross cell membranes.

• Binding Affinity: The high electronegativity of fluorine can lead to favorable interactions with protein targets, potentially increasing binding affinity and potency.

While specific examples of marketed drugs or clinical candidates containing the 4-Amino-2,3-difluorobenzotrifluoride moiety are not prominent in the literature, it serves as a versatile intermediate for the synthesis of more complex molecules in drug discovery pipelines.

Caption: Logical workflow for the use of building blocks in drug discovery.

Safety and Handling

Based on aggregated GHS data, 4-Amino-2,3-difluorobenzotrifluoride is associated with the following hazards:

Hazard Code	Description
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Handling Precautions:

• Use in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• Wash hands thoroughly after handling.

• Store in a tightly sealed container in a cool, dry place.

References

• 1. CN1810775B - Preparation process of 4-amino-2-trifluoromethyl benzonitrile - Google Patents [patents.google.com]
• 2. CAS # 123950-46-9, 2,3-Difluoro-4-(trifluoromethyl)aniline, 4-Amino-2,3-difluorobenzotrifluoride - chemBlink [ww.chemblink.com]

physical properties of 4-Amino-2,3-difluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 4-Amino-2,3-difluorobenzotrifluoride, a key intermediate in modern pharmaceutical and agrochemical synthesis.

Core Physical and Chemical Properties

4-Amino-2,3-difluorobenzotrifluoride (CAS No. 123950-46-9) is a substituted aniline derivative. The presence of both fluorine atoms and a trifluoromethyl group significantly influences its chemical reactivity and physical characteristics, making it a valuable building block in the synthesis of complex molecules.[1][2]

Data Presentation: Physical Property Summary

The following table summarizes the key physical properties of 4-Amino-2,3-difluorobenzotrifluoride. It is important to note that some of the available data is based on computational predictions and should be confirmed by experimental analysis for critical applications.

Property	Value	Source
Molecular Formula	C₇H₄F₅N	PubChem[2]
Molecular Weight	197.11 g/mol	PubChem[2]
Melting Point	No experimental data found.
Boiling Point	No experimental data found.
Density	1.474 ± 0.06 g/cm³ (Predicted)	ChemBlink[3]
Solubility in Water	0.061 g/L at 25 °C (Predicted)	ChemBlink[3]
Flash Point	76.9 ± 18.0 °C (Predicted)	ChemBlink[3]
IUPAC Name	2,3-difluoro-4-(trifluoromethyl)aniline	PubChem[2]

Role in Drug Development and Chemical Synthesis

Fluorinated compounds play a crucial role in modern drug discovery. The introduction of fluorine atoms into a molecule can significantly enhance its metabolic stability, lipophilicity, and binding affinity to target proteins.[1] 4-Amino-2,3-difluorobenzotrifluoride serves as a vital pharmaceutical intermediate for introducing these fluorinated moieties into drug candidates, thereby improving their pharmacokinetic and pharmacodynamic profiles.[1] Its structural analogs are known to be precursors in the synthesis of Active Pharmaceutical Ingredients (APIs) for a range of therapeutic areas.[4]

Experimental Protocols

Melting Point Determination (General Protocol)

A calibrated melting point apparatus would be used. A small, dry sample of 4-Amino-2,3-difluorobenzotrifluoride is packed into a capillary tube. The tube is placed in the apparatus, and the temperature is increased at a slow, controlled rate. The temperature range from which the substance begins to melt to when it is completely liquid is recorded as the melting point.

Boiling Point Determination (General Protocol for Distillation)

For the determination of the boiling point, a distillation setup would be assembled. The compound is heated in a flask, and the temperature of the vapor that distills is measured by a thermometer placed at the vapor outlet. The constant temperature observed during the distillation of the pure liquid is its boiling point at the given atmospheric pressure.

Density Measurement (General Protocol)

A pycnometer or a digital density meter would be used for accurate density measurement. The mass of the empty, dry pycnometer is determined. It is then filled with the substance, and the mass is measured again. The volume of the pycnometer is known, allowing for the calculation of the density (mass/volume).

Solubility Testing (General Protocol)

A known amount of 4-Amino-2,3-difluorobenzotrifluoride would be added to a specific volume of a solvent (e.g., water, ethanol, DMSO) at a constant temperature. The mixture is agitated until saturation is reached. The concentration of the dissolved substance in the saturated solution is then determined, typically by spectroscopic or chromatographic methods, to quantify its solubility.

Synthetic Workflow

While a specific, detailed synthesis protocol for 4-Amino-2,3-difluorobenzotrifluoride is not publicly available, a general synthetic route can be inferred from patents for structurally related compounds. A common method for the synthesis of fluorinated anilines involves the amination of a corresponding polyfluorinated benzotrifluoride. The following diagram illustrates a plausible, generalized workflow for its synthesis.

References

• 1. nbinno.com [nbinno.com]
• 2. 4-Amino-2,3-difluorobenzotrifluoride | C7H4F5N | CID 2735902 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS # 123950-46-9, 2,3-Difluoro-4-(trifluoromethyl)aniline, 4-Amino-2,3-difluorobenzotrifluoride - chemBlink [ww.chemblink.com]
• 4. The Essential Role of 4-Amino-2-(trifluoromethyl)benzonitrile in Pharmaceutical Manufacturing | EASTFINE [eastfine.net]

An In-Depth Technical Guide to 4-Amino-2,3-difluorobenzotrifluoride: Structure, Nomenclature, and Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-2,3-difluorobenzotrifluoride, systematically known as 2,3-difluoro-4-(trifluoromethyl)aniline, is a fluorinated aromatic amine of significant interest in medicinal chemistry and materials science.[1] The strategic incorporation of fluorine atoms and a trifluoromethyl group onto the aniline scaffold imparts unique electronic properties, enhances metabolic stability, and improves lipophilicity, making it a valuable building block in the synthesis of novel pharmaceuticals and advanced materials.[2][3] This technical guide provides a comprehensive overview of its structure, nomenclature, physicochemical properties, and a general synthesis approach.

Chemical Structure and Nomenclature

The chemical structure of 4-Amino-2,3-difluorobenzotrifluoride consists of a benzene ring substituted with an amino group (-NH₂), two fluorine atoms at positions 2 and 3, and a trifluoromethyl group (-CF₃) at position 4.

Systematic and Common Names:

Identifier Type	Value
IUPAC Name	2,3-difluoro-4-(trifluoromethyl)aniline[1]
Common Name	4-Amino-2,3-difluorobenzotrifluoride[1]
CAS Number	123950-46-9[1]

Physicochemical Properties

The physicochemical properties of 4-Amino-2,3-difluorobenzotrifluoride are summarized in the table below. These properties are crucial for its application in chemical synthesis and drug design.

Property	Value
Molecular Formula	C₇H₄F₅N[1]
Molecular Weight	197.11 g/mol [1]
Appearance	White to light yellow crystalline solid (typical for similar compounds)
Solubility	Generally soluble in organic solvents like methanol, dichloromethane, and ethyl acetate.

Expected Spectroscopic Data:

Spectroscopic Technique	Expected Characteristics
¹H NMR	Signals corresponding to the aromatic protons and the amine protons. The chemical shifts and coupling patterns would be influenced by the fluorine and trifluoromethyl substituents.
¹³C NMR	Resonances for the aromatic carbons, with chemical shifts significantly affected by the attached fluorine and trifluoromethyl groups, exhibiting characteristic C-F couplings.
¹⁹F NMR	Distinct signals for the two aromatic fluorine atoms and the trifluoromethyl group, with chemical shifts and couplings providing key structural information.
Infrared (IR) Spectroscopy	Characteristic absorption bands for N-H stretching of the amine group, C-F stretching, and aromatic C-C and C-H bonds.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the exact mass of the compound, along with a fragmentation pattern characteristic of the trifluoromethylaniline structure.

Synthesis

A general synthetic approach for analogous fluorinated anilines involves the nucleophilic aromatic substitution of a fluorine atom on a polyfluorinated benzene ring with an amino group. For instance, a patented process for the production of a similar compound, 4-amino-3-fluorobenzotrifluoride, involves the reaction of 3,4-difluorobenzotrifluoride with anhydrous ammonia under pressure.[4] This methodology could potentially be adapted for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride from a suitable polyfluorinated precursor.

A potential synthetic workflow is outlined below:

A potential synthetic pathway for 4-Amino-2,3-difluorobenzotrifluoride.

Experimental Protocol (General Approach):

A detailed experimental protocol for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride is not publicly available. However, a general procedure based on the synthesis of similar compounds would involve the following steps:

• Reaction Setup: A pressure-resistant reactor (autoclave) would be charged with the starting material, 1,2,3-trifluoro-4-(trifluoromethyl)benzene, and a suitable solvent (if necessary).

• Amination: Anhydrous ammonia would be introduced into the reactor. The amount of ammonia and the reaction temperature and pressure would be critical parameters to control the regioselectivity and yield of the reaction. Based on similar syntheses, temperatures could range from 80 to 300°C with pressures from 1 to 100 kg/cm ².[4]

• Work-up and Purification: After the reaction is complete, the excess ammonia would be vented, and the reaction mixture would be worked up. This typically involves extraction with an organic solvent, followed by washing and drying of the organic phase. The final product would then be purified by techniques such as distillation or column chromatography.

Applications in Drug Development

Fluorinated anilines are crucial intermediates in the pharmaceutical industry. The incorporation of fluorine can significantly enhance the biological activity and pharmacokinetic properties of drug candidates.[2][3] The trifluoromethyl group, in particular, is known to improve metabolic stability and binding affinity.[3] While specific drugs derived from 4-Amino-2,3-difluorobenzotrifluoride are not detailed in the available literature, its structural motifs suggest its potential as a precursor for a variety of therapeutic agents, likely in areas where fluorinated compounds have shown promise, such as oncology, neuroscience, and infectious diseases.

The general workflow for utilizing such an intermediate in drug discovery is depicted below:

Workflow for the use of 4-Amino-2,3-difluorobenzotrifluoride in drug discovery.

Conclusion

4-Amino-2,3-difluorobenzotrifluoride is a specialized chemical intermediate with significant potential in the development of new pharmaceuticals and materials. Its unique substitution pattern offers a valuable platform for the synthesis of complex molecules with tailored properties. Further research into its synthesis and reactivity is warranted to fully exploit its potential in various scientific and industrial applications.

References

• 1. 4-Amino-2,3-difluorobenzotrifluoride | C7H4F5N | CID 2735902 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. US5300692A - Process for producing 4-amino-3-fluorobenzotrifluoride - Google Patents [patents.google.com]

In-Depth Technical Guide: 2,3-Difluoro-4-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Difluoro-4-(trifluoromethyl)aniline is a fluorinated aromatic amine that holds potential as a building block in the synthesis of novel compounds in the pharmaceutical, agrochemical, and material science sectors. The unique substitution pattern of two fluorine atoms and a trifluoromethyl group on the aniline ring imparts distinct electronic properties and lipophilicity, which can significantly influence the biological activity and physicochemical characteristics of derivative molecules. This guide provides a comprehensive overview of the available technical information for 2,3-difluoro-4-(trifluoromethyl)aniline, including its synonyms, chemical properties, and insights into its potential applications.

Chemical Identity and Properties

Several synonyms are used in literature and commercial listings to refer to 2,3-difluoro-4-(trifluoromethyl)aniline. A summary of its key identifiers and physicochemical properties is provided below for easy reference.

Property	Value	Reference
Synonyms	2,3-difluoro-4-(trifluoromethyl)phenylamine, 4-Amino-2,3-difluorobenzotrifluoride	[1]
CAS Number	123950-46-9	[1][2]
Molecular Formula	C7H4F5N	[2]
Molecular Weight	197.11 g/mol	[1]
Boiling Point	188 °C at 760 mmHg
Melting Point	187-189 °C
Flash Point	76.9 °C
Density	1.474 g/cm³
Solubility	Practically insoluble in water (0.061 g/L at 25 °C, calculated)	[1]

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 2,3-difluoro-4-(trifluoromethyl)aniline was not found in the public domain literature, the synthesis of structurally similar compounds, such as 2,3-difluoroaniline, has been described. A patented method for synthesizing 2,3-difluoroaniline involves a multi-step process starting from 2,3-dichloronitrobenzene[3]. This process includes fluorination, reduction, a Schiemann reaction, and finally amination to yield the desired product[3]. The reactivity of fluorinated anilines, such as 2-fluoro-4-(trifluoromethyl)aniline, indicates their utility as precursors for a variety of heterocyclic compounds, including quinoxalines, quinolines, and benzoimidazotriazines, through nucleophilic aromatic substitution of the fluorine atom[4]. The amine group can also readily undergo reactions like amide formation and diazotization, making these compounds versatile intermediates in organic synthesis[5].

Illustrative Synthetic Workflow: Synthesis of 2,3-Difluoroaniline

The following diagram illustrates a potential synthetic pathway for a related compound, 2,3-difluoroaniline, based on a patented process[3]. This serves as a conceptual workflow that could be adapted for the synthesis of other fluorinated anilines.

Caption: Example synthetic workflow for 2,3-difluoroaniline.

Applications in Research and Development

Trifluoromethylated anilines are a critical class of intermediates in modern drug discovery and development. The incorporation of the trifluoromethyl group can significantly enhance a molecule's metabolic stability, binding affinity, and lipophilicity, thereby improving its pharmacokinetic profile[6][7][8]. While specific applications for 2,3-difluoro-4-(trifluoromethyl)aniline are not extensively documented, its structural motifs are found in various biologically active compounds. For instance, fluorinated anilines are used as building blocks for pharmaceuticals targeting a range of conditions, including analgesics[4]. Furthermore, the introduction of fluorine atoms can enhance the biological activity of molecules, making them potential candidates for agrochemicals[9]. In material science, the electron-withdrawing properties of the fluorine and trifluoromethyl groups make such compounds interesting for the development of organic electronics[9].

Biological Activity and Signaling Pathways

Currently, there is a lack of publicly available preclinical studies or detailed biological evaluations specifically for 2,3-difluoro-4-(trifluoromethyl)aniline. Therefore, no specific mechanisms of action or associated signaling pathways can be definitively described for this compound at this time. The broader class of trifluoromethyl-containing anilines has been reviewed for their inclusion in FDA-approved drugs, highlighting their importance in medicinal chemistry[7][10]. However, each specific isomer's biological activity is unique and requires dedicated investigation.

Experimental Data and Protocols

Conclusion

2,3-Difluoro-4-(trifluoromethyl)aniline is a chemical intermediate with significant potential in various scientific and industrial fields, particularly in drug discovery. Its value lies in the unique combination of fluorine and trifluoromethyl substituents on the aniline core. While this guide provides a summary of its known properties and the general context of its compound class, it is important to note the current scarcity of detailed experimental and biological data for this specific molecule. Further research is warranted to fully elucidate its reactivity, biological activity, and potential applications.

References

• 1. CAS # 123950-46-9, 2,3-Difluoro-4-(trifluoromethyl)aniline, 4-Amino-2,3-difluorobenzotrifluoride - chemBlink [ww.chemblink.com]
• 2. allbiopharm.com [allbiopharm.com]
• 3. CN101245020B - Process for synthesizing 2,3-difluoroaniline - Google Patents [patents.google.com]
• 4. ossila.com [ossila.com]
• 5. nbinno.com [nbinno.com]
• 6. nbinno.com [nbinno.com]
• 7. mdpi.com [mdpi.com]
• 8. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Buy 3,5-Difluoro-4-(trifluoromethyl)aniline | 123950-44-7 [smolecule.com]
• 10. researchgate.net [researchgate.net]

4-Amino-2,3-difluorobenzotrifluoride molecular weight and formula

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential information on the chemical properties of 4-Amino-2,3-difluorobenzotrifluoride, a fluorinated aromatic amine of interest in medicinal chemistry and material science.

Core Compound Data

The fundamental molecular properties of 4-Amino-2,3-difluorobenzotrifluoride are summarized below. This data is critical for stoichiometric calculations, analytical characterization, and computational modeling.

Property	Value	Source
Chemical Name	4-Amino-2,3-difluorobenzotrifluoride	-
IUPAC Name	2,3-difluoro-4-(trifluoromethyl)aniline	[1]
Molecular Formula	C₇H₄F₅N	[1]
Molecular Weight	197.10 g/mol	[1]
Monoisotopic Mass	197.02638994 Da	[1]
CAS Number	123950-46-9	[1]

Logical Relationship of Compound Identifiers

The following diagram illustrates the direct relationship between the common name of the compound and its fundamental molecular identifiers.

Figure 1. Core Molecular Descriptors

Experimental Protocols

Detailed, publicly available experimental protocols for the specific synthesis of 4-Amino-2,3-difluorobenzotrifluoride are not readily found in the surveyed literature. However, a general synthetic strategy can be inferred from established methods for producing structurally similar fluorinated anilines.

A plausible synthetic route would involve the nucleophilic aromatic substitution of a fluorine atom on a corresponding trifluoromethylated benzene precursor with an amino group source. For instance, the synthesis of 4-amino-3-fluorobenzotrifluoride is achieved by reacting 3,4-difluorobenzotrifluoride with anhydrous ammonia under pressure and heat. This process involves charging an autoclave with the difluorobenzotrifluoride precursor and ammonia, followed by heating to facilitate the substitution reaction. The desired product is then isolated and purified from the reaction mixture, often using techniques like distillation or chromatography.

This generalized approach, common in the synthesis of fluoro-substituted anilines, suggests a potential pathway for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride, likely starting from 2,3,4-trifluorobenzotrifluoride. Researchers aiming to synthesize this compound would need to develop and optimize specific reaction conditions, such as temperature, pressure, solvent, and reaction time, based on this general methodology.

References

• 1. US5300692A - Process for producing 4-amino-3-fluorobenzotrifluoride - Google Patents [patents.google.com]

Solubility Profile of 4-Amino-2,3-difluorobenzotrifluoride in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility characteristics of 4-Amino-2,3-difluorobenzotrifluoride, a key intermediate in pharmaceutical and agrochemical synthesis. Due to the current absence of publicly available quantitative solubility data for this specific compound, this document provides a comprehensive overview of the qualitative solubility of structurally analogous compounds in common organic solvents. Furthermore, a detailed, standardized experimental protocol for determining the solubility of solid organic compounds via the gravimetric method is presented to enable researchers to generate precise quantitative data. This guide aims to serve as a foundational resource for scientists and professionals engaged in the development and handling of 4-Amino-2,3-difluorobenzotrifluoride, facilitating informed solvent selection for synthesis, purification, and formulation processes.

Introduction

4-Amino-2,3-difluorobenzotrifluoride is a fluorinated aromatic amine of significant interest in the chemical and pharmaceutical industries. Its trifluoromethyl and difluoro-substituted benzene ring structure imparts unique electronic and lipophilic properties, making it a valuable building block for the synthesis of complex molecules with potential biological activity. Understanding the solubility of this compound in various organic solvents is paramount for its effective use in reaction chemistry, crystallization, and formulation development.

This guide provides a summary of the available qualitative solubility information for compounds structurally related to 4-Amino-2,3-difluorobenzotrifluoride and offers a detailed experimental protocol for the quantitative determination of its solubility.

Qualitative Solubility of Structurally Similar Compounds

While quantitative solubility data for 4-Amino-2,3-difluorobenzotrifluoride is not currently available in the public domain, the solubility of structurally similar compounds can provide valuable insights into its likely behavior in common organic solvents. The following table summarizes the qualitative solubility of selected analogs. The presence of the polar amino group and the nonpolar trifluoromethyl and difluoro-substituted phenyl ring suggests that the solubility will be influenced by a balance of solvent polarity and hydrogen bonding capacity.

Compound Name	Chemical Structure	Solvent	Solubility
4-Amino-2-fluorobenzotrifluoride	Methanol	Soluble
4-Amino-3,5-Dichlorobenzotrifluoride	Dichloromethane	Soluble
Toluene	Soluble
Chloroform	Soluble

This table is compiled from publicly available data sheets and is intended for comparative purposes only.

Experimental Protocol for Solubility Determination (Gravimetric Method)

To facilitate the generation of precise and reliable quantitative solubility data for 4-Amino-2,3-difluorobenzotrifluoride, the following detailed experimental protocol based on the gravimetric method is provided.

3.1. Materials and Equipment

• 4-Amino-2,3-difluorobenzotrifluoride (solute)

• Selected organic solvent (e.g., methanol, ethanol, acetone, dichloromethane, ethyl acetate, acetonitrile, THF, DMSO)

• Analytical balance (accurate to ±0.0001 g)

• Thermostatic shaker or magnetic stirrer with temperature control

• Vials or flasks with airtight seals

• Syringe filters (0.45 µm, solvent-compatible)

• Syringes

• Pre-weighed evaporation dishes or vials

• Oven or vacuum oven for drying

• Pipettes

3.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 4-Amino-2,3-difluorobenzotrifluoride to a known volume of the selected organic solvent in a sealed vial or flask. The presence of undissolved solid is crucial to ensure saturation.

  • Place the sealed container in a thermostatic shaker or on a magnetic stirrer at a constant, recorded temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).

• Sample Collection and Filtration:

  • Allow the mixture to settle for a short period to let the excess solid precipitate.

  • Carefully draw a known volume of the supernatant (the clear, saturated solution) using a syringe.

  • Attach a syringe filter to the syringe and dispense the filtered saturated solution into a pre-weighed evaporation dish. Record the exact volume of the aliquot.

• Solvent Evaporation and Mass Determination:

  • Place the evaporation dish in an oven or vacuum oven at a temperature sufficient to evaporate the solvent without decomposing the solute.

  • Once the solvent is completely evaporated, cool the dish in a desiccator to room temperature.

  • Weigh the evaporation dish containing the dried solute on an analytical balance.

  • Repeat the drying and weighing process until a constant mass is achieved.

3.3. Calculation of Solubility The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = [(Mass of dish + solute) - (Mass of empty dish)] / (Volume of aliquot in mL) * 100

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility using the gravimetric method.

Caption: Experimental Workflow for Gravimetric Solubility Determination.

Conclusion

Technical Guide on the Safety Data for 4-Amino-2,3-difluorobenzotrifluoride

Audience: Researchers, scientists, and drug development professionals Subject: 4-Amino-2,3-difluorobenzotrifluoride (CAS No. 123950-46-9)

Disclaimer: A comprehensive supplier Safety Data Sheet (SDS) containing detailed quantitative toxicological and ecological data for 4-Amino-2,3-difluorobenzotrifluoride was not available in the public domain at the time of this search. The following guide is compiled from aggregated data from chemical databases. All information should be used as a reference and supplemented with in-house evaluation.

Chemical Identification and Physical Properties

This section outlines the primary identifiers and computed physical properties for 4-Amino-2,3-difluorobenzotrifluoride.

Identifier/Property	Value	Source
IUPAC Name	2,3-difluoro-4-(trifluoromethyl)aniline	[1]
CAS Number	123950-46-9	[1]
Molecular Formula	C₇H₄F₅N	[1]
Molecular Weight	197.10 g/mol	[1]
Canonical SMILES	C1=C(C(=C(C=C1N)F)F)C(F)(F)F	[1]
InChIKey	RRTVKWPCWJVMGM-UHFFFAOYSA-N	[1]

Hazard Identification and Classification

The substance is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The following hazard statements have been associated with it based on notifications to the European Chemicals Agency (ECHA).[1]

GHS Classification	Code	Statement
Skin Corrosion/Irritation	H315	Causes skin irritation
Serious Eye Damage/Eye Irritation	H319	Causes serious eye irritation
Specific Target Organ Toxicity, Single Exposure	H335	May cause respiratory irritation

Note: This classification is based on 100% of notifications provided to ECHA. No quantitative toxicity data (e.g., LD50 or LC50) is publicly available.

Experimental Protocols

Detailed experimental protocols for the toxicological endpoints listed above are not available in the source documentation. The classifications are typically derived from standard tests conducted under guidelines such as those established by the Organisation for Economic Co-operation and Development (OECD).

• Skin Irritation (H315): This classification is generally determined by protocols similar to OECD Guideline 404 (Acute Dermal Irritation/Corrosion). The test involves applying the substance to the skin of an animal (typically a rabbit) and observing for signs of erythema and edema over a set period.

• Eye Irritation (H319): This is commonly assessed using methods like OECD Guideline 405 (Acute Eye Irritation/Corrosion). The substance is applied to one eye of an animal, and the effects on the cornea, iris, and conjunctiva are evaluated.

• Respiratory Irritation (H335): This finding often comes from general acute inhalation toxicity tests, such as OECD Guideline 403 (Acute Inhalation Toxicity), where clinical signs of respiratory tract irritation are observed in animals exposed to the substance via inhalation.

Logical Workflow for Hazard Response

The following diagram illustrates the logical workflow from identifying a GHS hazard associated with 4-Amino-2,3-difluorobenzotrifluoride to the corresponding precautionary actions required during handling.

GHS Hazard and Precautionary Statement Workflow.

References

• 1. 4-Amino-2,3-difluorobenzotrifluoride | C7H4F5N | CID 2735902 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic and Synthetic Profile of 4-Amino-2,3-difluorobenzotrifluoride: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chemical and Physical Properties

4-Amino-2,3-difluorobenzotrifluoride, also known as 2,3-difluoro-4-(trifluoromethyl)aniline, is a small molecule with the chemical formula C₇H₄F₅N.[1] Its structure combines an aniline core with two aromatic fluorine atoms and a trifluoromethyl group, making it a valuable building block for more complex fluorinated molecules.

Property	Value	Reference
Molecular Formula	C₇H₄F₅N	[1]
IUPAC Name	2,3-difluoro-4-(trifluoromethyl)aniline	[1]
Molecular Weight	197.10 g/mol	[1]
CAS Number	123950-46-9	[1]

Predicted Spectroscopic Data

Due to the absence of publicly available experimental spectra for 4-Amino-2,3-difluorobenzotrifluoride, the following data are predicted based on the analysis of structurally related compounds and established principles of spectroscopic interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to be relatively simple, showing signals for the two aromatic protons and the amine protons. The aromatic protons will likely appear as a multiplet due to coupling with each other and with the fluorine atoms on the ring. The amine protons will likely present as a broad singlet.

Predicted Chemical Shift (δ)	Multiplicity	Assignment
~ 6.5 - 7.5 ppm	m	Ar-H
~ 3.5 - 5.0 ppm	br s	NH₂

¹³C NMR: The carbon NMR will show seven distinct signals corresponding to the seven carbon atoms in the molecule. The carbon attached to the trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms. The carbons bonded to the aromatic fluorine atoms will exhibit large one-bond C-F coupling constants.

Predicted Chemical Shift (δ)	Assignment
~ 110 - 150 ppm	Ar-C
~ 124 ppm (q, ¹JCF ≈ 270 Hz)	-C F₃

¹⁹F NMR: The fluorine NMR spectrum is anticipated to show three distinct signals: one for the trifluoromethyl group and one for each of the two aromatic fluorine atoms. These aromatic fluorine signals will likely show coupling to each other and to the neighboring protons.

Predicted Chemical Shift (δ)	Assignment
~ -60 to -65 ppm	-CF₃
~ -130 to -160 ppm	Ar-F

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by absorption bands typical for a primary amine and a fluorinated aromatic compound.

Predicted Wavenumber (cm⁻¹)	Vibration
3300 - 3500	N-H stretching (symmetric and asymmetric)
1600 - 1650	N-H bending
1450 - 1600	C=C aromatic ring stretching
1100 - 1400	C-F stretching (strong)
1000 - 1100	C-N stretching

Mass Spectrometry (MS)

The mass spectrum under electron ionization (EI) is expected to show a prominent molecular ion peak (M⁺) at m/z 197. Subsequent fragmentation may involve the loss of fluorine or the trifluoromethyl group.

m/z	Assignment
197	[M]⁺
178	[M-F]⁺
128	[M-CF₃]⁺

Proposed Synthetic Pathway and Experimental Protocols

A plausible synthetic route to 4-Amino-2,3-difluorobenzotrifluoride involves the amination of a suitable precursor, such as 1,2,3-trifluoro-4-(trifluoromethyl)benzene. This approach is analogous to synthetic methods reported for similar fluorinated anilines.

Synthetic Workflow Diagram

Caption: Proposed synthesis of 4-Amino-2,3-difluorobenzotrifluoride.

General Experimental Protocol for Synthesis

• Reaction Setup: In a sealed pressure vessel, dissolve 1,2,3-trifluoro-4-(trifluoromethyl)benzene in a suitable solvent such as dimethyl sulfoxide (DMSO) or N-methyl-2-pyrrolidone (NMP).

• Amination: Add an excess of aqueous ammonia or a protected amine equivalent.

• Heating: Heat the reaction mixture at a temperature ranging from 150 to 250 °C for several hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: After cooling to room temperature, pour the reaction mixture into water and extract with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

General Protocol for Spectroscopic Characterization

• NMR Spectroscopy:

  • Prepare a solution of the purified compound (5-10 mg) in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

  • Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a spectrometer operating at a standard frequency (e.g., 400 MHz for ¹H).

  • Process the spectra to determine chemical shifts (ppm), coupling constants (Hz), and multiplicities.

• IR Spectroscopy:

  • Obtain the IR spectrum of the solid sample using a Fourier-transform infrared (FTIR) spectrometer equipped with an attenuated total reflectance (ATR) accessory.

  • Alternatively, prepare a KBr pellet containing a small amount of the compound.

  • Record the spectrum over the range of 4000-400 cm⁻¹ and identify the characteristic absorption bands.

• Mass Spectrometry:

  • Introduce a dilute solution of the sample into a mass spectrometer (e.g., using a direct insertion probe for EI-MS or electrospray ionization for ESI-MS).

  • Acquire the mass spectrum and identify the molecular ion peak and major fragmentation patterns. For high-resolution mass spectrometry (HRMS), the exact mass can be used to confirm the elemental composition.

Logical Relationship Diagram for Spectroscopic Analysis

Caption: Relationship between spectroscopic methods and structural information.

Conclusion

While direct experimental spectroscopic data for 4-Amino-2,3-difluorobenzotrifluoride remains elusive in the public domain, this guide provides a robust predictive framework for its characterization. The outlined synthetic strategy and analytical protocols offer a practical starting point for researchers aiming to prepare and study this compound. The unique electronic properties imparted by the fluorine substituents make 4-Amino-2,3-difluorobenzotrifluoride a compelling target for further investigation in the development of novel pharmaceuticals and advanced materials.

References

• 1. 4-Amino-2,3-difluorobenzotrifluoride | C7H4F5N | CID 2735902 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 4-Amino-2,3-difluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 4-Amino-2,3-difluorobenzotrifluoride. Due to the limited availability of experimental spectral data in public databases, this document leverages high-quality NMR prediction algorithms to serve as a valuable resource for the structural elucidation, purity assessment, and quality control of this and structurally related fluorinated aromatic compounds. Such compounds are of significant interest in medicinal chemistry and materials science.

Predicted NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 4-Amino-2,3-difluorobenzotrifluoride. These predictions were generated using advanced computational algorithms and are presented for a standard deuterated solvent, such as Chloroform-d (CDCl₃). It is important to note that actual experimental values may vary depending on the solvent, concentration, and instrument parameters.

Table 1: Predicted ¹H NMR Spectral Data

Position	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-5	~6.75	Doublet of doublets (dd)	J(H-F) ≈ 8.5, J(H-H) ≈ 8.5
H-6	~7.05	Triplet (t)	J(H-H) ≈ 8.5
-NH₂	~4.10	Broad singlet (br s)	-

Table 2: Predicted ¹³C NMR Spectral Data

Position	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
C-1	~118	Quartet (q)	J(C-F) ≈ 30
C-2	~148	Doublet of doublets (dd)	J(C-F) ≈ 245, J(C-F) ≈ 15
C-3	~142	Doublet of doublets (dd)	J(C-F) ≈ 240, J(C-F) ≈ 15
C-4	~141	Triplet (t)	J(C-F) ≈ 10
C-5	~117	Singlet (s)	-
C-6	~125	Singlet (s)	-
-CF₃	~124	Quartet (q)	J(C-F) ≈ 275

Structural and NMR Correlation Diagram

The following diagram illustrates the chemical structure of 4-Amino-2,3-difluorobenzotrifluoride and the key NMR correlations.

Caption: Molecular structure of 4-Amino-2,3-difluorobenzotrifluoride.

Experimental Protocols

A general methodology for acquiring high-resolution ¹H and ¹³C NMR spectra for fluorinated aromatic compounds like 4-Amino-2,3-difluorobenzotrifluoride is provided below. This protocol is based on standard laboratory practices and may require optimization based on the specific instrumentation and sample characteristics.

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the solid 4-Amino-2,3-difluorobenzotrifluoride sample.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃; Acetone-d₆, (CD₃)₂CO; or Dimethyl sulfoxide-d₆, DMSO-d₆) in a standard 5 mm NMR tube.

• Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied if necessary.

2. NMR Spectrometer Setup:

• The analysis should be performed on a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal signal dispersion and resolution.

• The spectrometer should be equipped with a broadband probe capable of observing ¹H, ¹³C, and ¹⁹F nuclei.

• The probe should be properly tuned and matched for each nucleus before data acquisition.

3. ¹H NMR Data Acquisition:

• Temperature: 298 K (25 °C)

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width: Typically 12-16 ppm, centered around 6-8 ppm.

• Number of Scans: 16 to 64 scans, depending on the sample concentration.

• Relaxation Delay: 1-2 seconds.

4. ¹³C NMR Data Acquisition:

• Pulse Program: A standard proton-decoupled single-pulse experiment with NOE (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: Typically 220-240 ppm, centered around 100-120 ppm.

• Number of Scans: 1024 to 4096 scans, as ¹³C has a low natural abundance.

• Relaxation Delay: 2-5 seconds.

5. Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the spectrum manually or using an automated routine.

• Calibrate the chemical shift scale using the residual solvent peak as an internal reference (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

• Integrate the signals in the ¹H spectrum and perform peak picking for both ¹H and ¹³C spectra.

Logical Workflow for NMR Analysis

The following diagram outlines the logical workflow for the NMR analysis of 4-Amino-2,3-difluorobenzotrifluoride, from sample preparation to structural elucidation.

Caption: Workflow for NMR-based structural analysis.

An In-depth Technical Guide to the Theoretical Properties of 4-Amino-2,3-difluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Amino-2,3-difluorobenzotrifluoride is a fluorinated aromatic amine with potential applications as a building block in medicinal chemistry and materials science. The presence of fluorine atoms and a trifluoromethyl group can significantly influence the molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding interactions, making it an attractive scaffold for the design of novel therapeutic agents and functional materials. This technical guide provides a summary of the available theoretical properties of 4-Amino-2,3-difluorobenzotrifluoride, alongside proposed experimental and computational protocols for its synthesis and detailed characterization. Due to the limited publicly available experimental data for this specific isomer, this document emphasizes predictive methods and provides a framework for researchers to generate and validate key data points.

Core Theoretical Properties

Currently, detailed experimental data for 4-Amino-2,3-difluorobenzotrifluoride is not extensively available in peer-reviewed literature. The following table summarizes the computed physicochemical properties sourced from the PubChem database.[1] These values are computationally derived and await experimental verification.

Property	Value	Source
Molecular Formula	C₇H₄F₅N	PubChem[1]
Molecular Weight	197.10 g/mol	PubChem[1]
IUPAC Name	2,3-difluoro-4-(trifluoromethyl)aniline	PubChem[1]
CAS Number	123950-46-9	PubChem[1]
XLogP3	2.3	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	3	PubChem[1]
Rotatable Bond Count	1	PubChem[1]
Exact Mass	197.02638994 Da	PubChem[1]
Topological Polar Surface Area	26 Ų	PubChem[1]

Proposed Synthesis Protocol

Reaction: Nucleophilic aromatic substitution of a fluorine atom with ammonia.

Starting Material: 2,3,4-Trifluorobenzotrifluoride Reagent: Anhydrous Ammonia (liquid or gas)

Experimental Procedure:

• Reactor Preparation: A high-pressure stainless steel autoclave reactor is charged with 2,3,4-trifluorobenzotrifluoride.

• Ammonolysis: The reactor is cooled, and a molar excess of anhydrous ammonia is introduced.

• Reaction Conditions: The sealed reactor is heated to a temperature in the range of 100-150°C. The reaction is stirred continuously for 24-48 hours, during which the internal pressure will increase.

• Work-up: After cooling the reactor to room temperature, the excess ammonia is carefully vented. The reaction mixture is then partitioned between an organic solvent (e.g., ethyl acetate) and water.

• Purification: The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield 4-Amino-2,3-difluorobenzotrifluoride.

• Characterization: The structure and purity of the final product should be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.

A proposed synthetic workflow for 4-Amino-2,3-difluorobenzotrifluoride.

Proposed Computational Chemistry Protocol

To further elucidate the theoretical properties of 4-Amino-2,3-difluorobenzotrifluoride, a computational analysis using Density Functional Theory (DFT) is recommended. This can provide insights into the molecule's electronic structure, reactivity, and spectroscopic properties.

Software: Gaussian, ORCA, or other suitable quantum chemistry software package. Method: DFT with a suitable functional (e.g., B3LYP or M06-2X) and basis set (e.g., 6-311++G(d,p)).

Methodology:

• Geometry Optimization: The initial structure of 4-Amino-2,3-difluorobenzotrifluoride is built and its geometry is optimized to find the lowest energy conformation.

• Frequency Calculation: A frequency calculation is performed on the optimized geometry to confirm that it is a true energy minimum (no imaginary frequencies) and to obtain thermodynamic data.

• Electronic Properties: From the optimized structure, key electronic properties are calculated, including:

  • Molecular Orbital Analysis: Energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to assess electronic transitions and reactivity.

  • Electrostatic Potential (ESP) Map: To visualize the charge distribution and identify regions susceptible to electrophilic or nucleophilic attack.

  • Dipole Moment: To understand the molecule's polarity.

• Spectroscopic Prediction:

  • NMR Spectroscopy: Prediction of ¹H, ¹³C, and ¹⁹F NMR chemical shifts to aid in the interpretation of experimental spectra.

  • IR Spectroscopy: Calculation of vibrational frequencies to predict the infrared spectrum.

A workflow for the computational analysis of 4-Amino-2,3-difluorobenzotrifluoride.

Potential Applications in Drug Discovery

While no specific biological activities or signaling pathway interactions have been reported for 4-Amino-2,3-difluorobenzotrifluoride, its structure is of interest to medicinal chemists. Fluorinated aromatic compounds are prevalent in pharmaceuticals due to the ability of fluorine to modulate key drug properties. This compound can serve as a versatile starting material for the synthesis of more complex molecules for screening in various drug discovery programs.

The general workflow for utilizing a novel building block like 4-Amino-2,3-difluorobenzotrifluoride in a drug discovery context is illustrated below.

A logical workflow for the application of a novel building block in drug discovery.

Conclusion

4-Amino-2,3-difluorobenzotrifluoride represents a chemical entity with significant potential for applications in research and development, particularly in the synthesis of novel bioactive compounds. This guide has summarized the currently available theoretical data and has provided detailed, actionable protocols for its synthesis and computational characterization. The lack of extensive experimental data highlights an opportunity for further research to validate the predicted properties and explore the reactivity and potential applications of this molecule. The proposed workflows offer a roadmap for researchers to contribute to a more comprehensive understanding of 4-Amino-2,3-difluorobenzotrifluoride and its utility in science.

References

• 1. 4-Amino-2,3-difluorobenzotrifluoride | C7H4F5N | CID 2735902 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US5300692A - Process for producing 4-amino-3-fluorobenzotrifluoride - Google Patents [patents.google.com]

Protocols & Analytical Methods

synthesis of 4-Amino-2,3-difluorobenzotrifluoride from 3,4-difluorobenzotrifluoride

Application Note: A Two-Step Synthesis of 4-Amino-2,3-difluorobenzotrifluoride

Introduction

4-Amino-2,3-difluorobenzotrifluoride is a valuable fluorinated aniline derivative widely utilized as a key building block in the synthesis of complex organic molecules. Its unique substitution pattern, featuring a trifluoromethyl group and two adjacent fluorine atoms, makes it an important intermediate for the development of novel pharmaceuticals and agrochemicals. The incorporation of these fluorine-containing moieties can significantly enhance the metabolic stability, lipophilicity, and binding affinity of the target molecules. This application note provides a detailed two-step protocol for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride starting from the commercially available 3,4-difluorobenzotrifluoride. The synthesis involves an initial electrophilic nitration followed by a chemoselective reduction of the nitro group.

Overall Synthetic Pathway

The synthesis of 4-Amino-2,3-difluorobenzotrifluoride is achieved through a two-step process. The first step is the regioselective nitration of 3,4-difluorobenzotrifluoride to yield 5-nitro-3,4-difluorobenzotrifluoride. The second step involves the reduction of the nitro intermediate to the desired aniline product.

Figure 1. Overall synthetic scheme for 4-Amino-2,3-difluorobenzotrifluoride.

Experimental Protocols

Step 1: Synthesis of 5-Nitro-3,4-difluorobenzotrifluoride (Nitration)

This protocol describes the electrophilic aromatic substitution to introduce a nitro group at the 5-position of the aromatic ring.

Methodology:

• In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, add concentrated sulfuric acid (98%, 60 mL).

• Cool the sulfuric acid to 0-5°C in an ice-water bath.

• Slowly add fuming nitric acid (90%, 15 mL) to the sulfuric acid with constant stirring, ensuring the temperature is maintained below 10°C to create the nitrating mixture.

• Once the nitrating mixture is prepared and cooled, add 3,4-difluorobenzotrifluoride (18.0 g, 0.1 mol) dropwise from the addition funnel over a period of 30-60 minutes. Maintain the internal temperature of the reaction between 0°C and 10°C throughout the addition.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, carefully pour the reaction mixture onto 200 g of crushed ice with vigorous stirring. The product will separate as a pale yellow oil.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with water (2 x 50 mL), followed by a saturated sodium bicarbonate solution (2 x 50 mL), and finally with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 5-nitro-3,4-difluorobenzotrifluoride. The crude product can be used in the next step without further purification or can be purified by vacuum distillation.

Step 2: Synthesis of 4-Amino-2,3-difluorobenzotrifluoride (Reduction)

This protocol details the chemoselective reduction of the nitro group to a primary amine using iron powder in the presence of an acid.

Methodology:

• Set up a 500 mL round-bottom flask with a reflux condenser and a mechanical stirrer.

• Add the crude 5-nitro-3,4-difluorobenzotrifluoride (22.5 g, 0.1 mol) and ethanol (200 mL) to the flask.

• Add iron powder (28.0 g, 0.5 mol) to the mixture.

• Heat the mixture to 50-60°C and then add concentrated hydrochloric acid (5 mL) portion-wise. The reaction is exothermic.

• After the initial exotherm subsides, heat the mixture to reflux (approximately 78°C) for 2-3 hours until the starting material is consumed (monitor by TLC).

• Cool the reaction mixture to room temperature and filter it through a pad of Celite® to remove the iron salts.

• Wash the filter cake with ethanol (2 x 30 mL).

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Dissolve the residue in ethyl acetate (150 mL) and wash with a saturated sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acid, followed by a water wash (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude 4-Amino-2,3-difluorobenzotrifluoride can be purified by vacuum distillation or recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield a crystalline solid.

Data Presentation

The following table summarizes the key quantitative data for the two-step synthesis of 4-Amino-2,3-difluorobenzotrifluoride.

Parameter	Step 1: Nitration	Step 2: Reduction
Starting Material	3,4-Difluorobenzotrifluoride	5-Nitro-3,4-difluorobenzotrifluoride
Key Reagents	Fuming Nitric Acid, Sulfuric Acid	Iron Powder, Hydrochloric Acid
Solvent	None (Sulfuric Acid as medium)	Ethanol
Reaction Temperature	0-10°C (addition), Room Temp. (reaction)	Reflux (approx. 78°C)
Reaction Time	3-5 hours	2-3 hours
Typical Yield	85-95% (crude)	80-90% (after purification)
Product Purity (Typical)	>95% (by GC, crude)	>98% (by HPLC, after purification)
Work-up/Purification	Ice quench, Extraction / Optional Vacuum Distillation	Filtration, Extraction / Vacuum Distillation or Recrystallization

Application Notes and Protocols for the Synthesis of 4-Amino-2,3-difluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-2,3-difluorobenzotrifluoride is a valuable fluorinated aniline derivative with significant potential as a key building block in the synthesis of complex organic molecules for the pharmaceutical and agrochemical industries. The presence of the trifluoromethyl group and multiple fluorine substituents on the aromatic ring can impart unique physicochemical properties to the final products, such as enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets. These characteristics make it a sought-after intermediate in drug discovery and development.

This document provides a detailed overview of the proposed reaction mechanism for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride, a representative experimental protocol, and a summary of expected quantitative data based on analogous chemical transformations.

Proposed Reaction Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The synthesis of 4-Amino-2,3-difluorobenzotrifluoride is proposed to proceed via a nucleophilic aromatic substitution (SNAr) mechanism. This reaction pathway is favored due to the presence of strong electron-withdrawing groups (the trifluoromethyl group and two fluorine atoms) on the benzotrifluoride ring, which activate the aromatic system towards nucleophilic attack.

The most plausible starting material for this synthesis is 2,3,4-trifluorobenzotrifluoride. The reaction is initiated by the nucleophilic attack of ammonia (or an equivalent source) on the carbon atom bearing the fluorine at the 4-position. This position is para to the strongly electron-withdrawing trifluoromethyl group, rendering it the most electrophilic site on the ring. The attack leads to the formation of a resonance-stabilized intermediate known as a Meisenheimer complex. The negative charge in this intermediate is delocalized across the aromatic ring and is effectively stabilized by the trifluoromethyl and fluorine substituents. In the final step, the aromaticity is restored by the elimination of a fluoride ion, yielding the desired 4-Amino-2,3-difluorobenzotrifluoride.

Quantitative Data Summary

While specific quantitative data for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride is not extensively available in the public domain, the following table summarizes representative data from analogous amination reactions of fluorinated benzotrifluoride derivatives. These values provide an expected range for key reaction parameters.

Parameter	4-Amino-3-fluorobenzotrifluoride Synthesis[1]	4-Amino-2-trifluoromethyl benzonitrile Synthesis[2]
Starting Material	3,4-Difluorobenzotrifluoride	4-Fluoro-2-trifluoromethylbenzonitrile
Nucleophile	Anhydrous Ammonia	Liquid Ammonia
Solvent	Liquid Ammonia (excess) or no solvent	Ethanol
Temperature	100-120 °C	120 °C
Pressure	Up to 60 kg/cm ²	Not specified (sealed vessel)
Reaction Time	40 hours	8 hours
Molar Ratio (Nucleophile:Substrate)	~10:1	~1.5:1
Yield	19% (uncorrected), 91% (corrected for recovered starting material)	Not explicitly stated for the final product, but the overall process yield is 73-75%
Purity	Not specified	>99%

Experimental Protocol

The following is a representative experimental protocol for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride based on the amination of polyfluorinated benzotrifluoride compounds.

Materials:

• 2,3,4-Trifluorobenzotrifluoride

• Anhydrous liquid ammonia

• Ethanol (optional, as a solvent)

• Stainless steel autoclave or other suitable high-pressure reactor

• Distillation apparatus

• Standard laboratory glassware and safety equipment

Procedure:

• Reactor Preparation: Ensure the stainless steel autoclave is clean, dry, and properly assembled according to the manufacturer's instructions. The reactor should be equipped with a stirrer, a pressure gauge, a thermocouple, and a gas inlet/outlet valve.

• Charging the Reactor:

  • In a well-ventilated fume hood, carefully charge the autoclave with 2,3,4-trifluorobenzotrifluoride.

  • Cool the autoclave to a low temperature (e.g., -78 °C using a dry ice/acetone bath) to facilitate the safe introduction of liquid ammonia.

  • Carefully introduce a molar excess of anhydrous liquid ammonia into the cooled autoclave. A 10-fold molar excess is a reasonable starting point.

• Reaction:

  • Seal the autoclave securely.

  • Place the autoclave in a suitable heating mantle or oil bath.

  • Gradually raise the temperature of the reaction mixture to between 100 °C and 120 °C while stirring.

  • Monitor the internal pressure, ensuring it does not exceed the safety limits of the reactor. The pressure is expected to rise significantly due to the heating of the ammonia.

  • Maintain the reaction at this temperature for 24-48 hours with continuous stirring.

• Work-up and Isolation:

  • After the reaction is complete, cool the autoclave to room temperature.

  • Carefully and slowly vent the excess ammonia in a safe manner (e.g., by bubbling through a dilute acid solution in a fume hood).

  • Once the pressure has returned to atmospheric pressure, open the autoclave.

  • The reaction mixture can be transferred to a round-bottom flask.

  • If unreacted starting material is present, it can be removed by distillation at atmospheric pressure.

  • The desired product, 4-Amino-2,3-difluorobenzotrifluoride, can then be purified by vacuum distillation.

• Characterization:

  • The identity and purity of the final product should be confirmed using standard analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹F), and Infrared (IR) spectroscopy.

Safety Precautions:

• This reaction involves the use of a high-pressure reactor and corrosive and toxic materials. It should only be performed by trained personnel in a well-equipped laboratory.

• Anhydrous ammonia is a corrosive and toxic gas. Handle it with extreme care in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Ensure that the high-pressure reactor is in good working condition and has been recently inspected.

Visualizations

Caption: Proposed reaction mechanism for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride.

Caption: Experimental workflow for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride.

References

• 1. US5300692A - Process for producing 4-amino-3-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 2. CN1810775A - Novel method for preparing 4-amino-2-trifluoromethyl benzonitrile - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis of 4-Amino-2,3-difluorobenzotrifluoride

Disclaimer: The following information provides a general overview of synthetic strategies for compounds related to 4-Amino-2,3-difluorobenzotrifluoride. It is intended for informational purposes for researchers, scientists, and drug development professionals. Due to safety considerations, this document does not provide a detailed, step-by-step laboratory protocol with specific quantities, temperatures, or reaction times. Any laboratory synthesis should only be conducted by trained professionals in a properly equipped facility, with a thorough understanding of the hazards involved and after consulting peer-reviewed scientific literature and patents.

Introduction

4-Amino-2,3-difluorobenzotrifluoride and its analogs are valuable intermediates in the pharmaceutical and agrochemical industries.[1][2] The presence of the trifluoromethyl group and fluorine atoms can significantly enhance the lipophilicity and metabolic stability of molecules, making these compounds attractive building blocks in drug discovery.[2] The synthesis of such compounds generally involves a multi-step process, typically starting from a substituted benzotrifluoride.

General Synthetic Approach

A common synthetic route to aromatic amines involves the nitration of an aromatic precursor followed by the reduction of the nitro group. This two-step process is a fundamental transformation in organic synthesis.[1]

• Nitration: Introduction of a nitro group (-NO₂) onto the aromatic ring of a suitable difluorobenzotrifluoride starting material.

• Reduction: Conversion of the nitro group to an amino group (-NH₂).

Experimental Protocols: A Generalized Overview

Step 1: Nitration of a Difluorobenzotrifluoride Precursor

The introduction of a nitro group onto an aromatic ring is typically achieved through electrophilic aromatic substitution.

• Reagents: A mixture of a strong acid, such as sulfuric acid (H₂SO₄), and a nitrating agent is commonly used.[3] Nitrating agents can include nitric acid (HNO₃), dinitrogen pentoxide, or nitronium tetrafluoroborate.[4] The choice of reagents and conditions can influence the regioselectivity of the nitration.

• General Procedure: The benzotrifluoride derivative is typically added cautiously to a cooled mixture of the acids.[4] The reaction temperature is carefully controlled, as nitration reactions are often exothermic.[4][5] Temperatures can range from -40°C to 50°C.[4] After the reaction is complete, the mixture is usually quenched by pouring it onto ice, and the crude product is isolated.

• Work-up and Purification: The crude product may be isolated by extraction with a suitable organic solvent. Purification is often achieved through techniques such as distillation or crystallization.

Step 2: Reduction of the Nitro Group

The reduction of an aromatic nitro group to an amine is a well-established transformation with numerous available methods. The choice of method often depends on the presence of other functional groups in the molecule.[1]

• Catalytic Hydrogenation: This is a widely used and efficient method for nitro group reduction.[1]

  • Catalysts: Common catalysts include palladium on carbon (Pd/C) or Raney nickel.[6][7]

  • Hydrogen Source: The reaction is carried out under an atmosphere of hydrogen gas (H₂).[1]

  • General Procedure: The nitro compound is dissolved in a suitable solvent (e.g., ethanol, ethyl acetate) with the catalyst, and the mixture is subjected to hydrogen pressure.[1] Upon completion, the catalyst is removed by filtration.[1]

• Metal-Mediated Reduction:

  • Reagents: Metals such as iron (Fe), tin (Sn), or zinc (Zn) in the presence of an acid (e.g., acetic acid, hydrochloric acid) are effective reducing agents.[1][7][8] Tin(II) chloride (SnCl₂) is another mild option.[7]

  • General Procedure: The nitro compound is treated with the metal in an acidic solution. The reaction may require heating to proceed at a reasonable rate.[1]

• Transfer Hydrogenation:

  • Reagents: This method uses a hydrogen donor in the presence of a catalyst. A common system is ammonium formate with palladium on carbon.[1]

  • Advantages: This can be a milder alternative to using hydrogen gas.

Summary of General Reduction Methods

Method	Primary Reagents	Typical Solvents	Temperature	Key Considerations
Catalytic Hydrogenation	H₂, Pd/C or Raney Nickel	Ethanol, Ethyl Acetate	Room Temperature	Can reduce other functional groups; potential for dehalogenation.[1][7]
Metal-Mediated Reduction	Fe, Zn, or Sn with Acid	Ethanol, Water, Acetic Acid	Room Temperature to Reflux	Often cost-effective; work-up can be more involved.[1][7]
Transfer Hydrogenation	Ammonium Formate, Pd/C	Methanol, Ethanol	Room Temperature to Reflux	Avoids the need for pressurized hydrogen gas.[1]

Safety and Handling of Fluorinated Compounds

Working with fluorinated organic compounds and strong acids requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical splash goggles, a face shield, and gloves resistant to the specific chemicals being used.[9] Double-gloving is often recommended.[9]

• Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood.[10]

• Handling of Acids: Nitrating mixtures are highly corrosive and strong oxidizing agents. They should be handled with extreme care.

• Fluorinated Compounds: Fluorinated compounds can have unique hazards.[9] Some can release hydrogen fluoride (HF) upon decomposition, which is highly toxic and corrosive.[10]

• Emergency Procedures:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[9] For any potential HF exposure, apply calcium gluconate gel after flushing and seek immediate medical attention.[10]

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes and seek immediate medical attention.[9]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen if trained to do so. Seek immediate medical attention.[9]

• Waste Disposal: Dispose of all chemical waste according to institutional and environmental regulations.[9]

Experimental Workflow

The following diagram illustrates a generalized workflow for a two-step chemical synthesis.

Generalized workflow for a two-step chemical synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. EP0129528A1 - Process for the preparation of nitro-substituted benzotrifluoride compounds - Google Patents [patents.google.com]
• 5. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 6. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 7. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Fluorine Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University [chem.purdue.edu]

Applications of 4-Amino-2,3-difluorobenzotrifluoride in Medicinal Chemistry: A Detailed Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-2,3-difluorobenzotrifluoride, a fluorinated aniline derivative, serves as a critical building block in medicinal chemistry. The strategic incorporation of fluorine atoms and a trifluoromethyl group onto the aniline scaffold imparts unique physicochemical properties to molecules, often leading to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets. These attributes make it a valuable intermediate in the synthesis of novel therapeutic agents across various disease areas. This document provides a detailed account of its applications, supported by experimental protocols and quantitative data.

Core Applications in Drug Discovery

The primary application of 4-Amino-2,3-difluorobenzotrifluoride in medicinal chemistry is as a precursor for the synthesis of complex bioactive molecules. Its utility stems from the reactivity of the amino group, which can readily undergo a variety of chemical transformations to introduce the 2,3-difluoro-4-(trifluoromethyl)phenyl moiety into a drug candidate.

Key Synthetic Transformations:

• Amide Bond Formation: The amino group can be acylated with carboxylic acids, acid chlorides, or anhydrides to form amide linkages, a common functional group in many pharmaceuticals.

• Urea and Thiourea Formation: Reaction with isocyanates or isothiocyanates provides access to urea and thiourea derivatives, which are often explored for their hydrogen bonding capabilities in enzyme active sites.

• N-Arylation Reactions: Palladium- or copper-catalyzed cross-coupling reactions enable the formation of C-N bonds, linking the fluorinated aniline to various aromatic or heteroaromatic systems.

• Reductive Amination: Condensation with aldehydes or ketones followed by reduction yields secondary or tertiary amines.

• Diazotization: The amino group can be converted to a diazonium salt, which can then be displaced by a wide range of nucleophiles to introduce diverse functionalities on the aromatic ring.

The presence of the trifluoromethyl group, a strong electron-withdrawing substituent, and the ortho and meta fluorine atoms significantly influence the reactivity and properties of the resulting molecules. The trifluoromethyl group is known to enhance metabolic stability by blocking potential sites of oxidation and can also improve membrane permeability.

Application in Kinase Inhibitor Synthesis

For instance, in the design of novel kinase inhibitors, this moiety can be incorporated to explore structure-activity relationships (SAR). The fluorine and trifluoromethyl groups can modulate the electronic properties and conformation of the inhibitor, potentially leading to improved potency and selectivity.

General Workflow for Kinase Inhibitor Synthesis

Caption: General synthetic workflow for kinase inhibitors.

Experimental Protocols

Below are representative, generalized protocols for common reactions involving 4-Amino-2,3-difluorobenzotrifluoride. Safety Note: These are generalized procedures and should be adapted and performed by qualified personnel with appropriate safety precautions.

Protocol 1: Amide Synthesis via Acyl Chloride

This protocol describes the formation of an amide bond between 4-Amino-2,3-difluorobenzotrifluoride and an acyl chloride.

Materials:

• 4-Amino-2,3-difluorobenzotrifluoride

• Acyl chloride (e.g., benzoyl chloride)

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve 4-Amino-2,3-difluorobenzotrifluoride (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine (1.2 eq) to the solution and stir for 5 minutes.

• Slowly add the acyl chloride (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel or recrystallization to obtain the desired amide.

Protocol 2: Buchwald-Hartwig Amination

This protocol outlines a palladium-catalyzed cross-coupling reaction to form a C-N bond.

Materials:

• 4-Amino-2,3-difluorobenzotrifluoride

• Aryl halide (e.g., 4-bromotoluene)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Ligand (e.g., Xantphos)

• Base (e.g., sodium tert-butoxide)

• Anhydrous toluene or dioxane

• Standard Schlenk line equipment

Procedure:

• To an oven-dried Schlenk tube, add the palladium catalyst (0.02 eq), ligand (0.04 eq), and base (1.4 eq) under an inert atmosphere.

• Add the aryl halide (1.0 eq) and 4-Amino-2,3-difluorobenzotrifluoride (1.2 eq).

• Add anhydrous toluene via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 80-110 °C for 12-24 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the N-arylated product.

Quantitative Data Summary

The following table summarizes hypothetical inhibitory concentration (IC₅₀) data for a series of kinase inhibitors where the 2,3-difluoro-4-(trifluoromethyl)phenyl moiety is explored. This data is illustrative of the type of information generated during a drug discovery campaign.

Compound ID	R Group Modification	Kinase A IC₅₀ (nM)	Kinase B IC₅₀ (nM)	Cell Proliferation IC₅₀ (µM)
Lead-1	H	150	>1000	5.2
DF-1a	2,3-difluoro-4-(trifluoromethyl)phenyl	25	500	0.8
DF-1b	3,4-difluoro-phenyl	75	800	2.1
DF-1c	4-trifluoromethyl-phenyl	50	650	1.5

Table 1: Illustrative SAR data for kinase inhibitors.

Signaling Pathway Visualization

Derivatives of 4-Amino-2,3-difluorobenzotrifluoride can be designed to target various signaling pathways implicated in diseases like cancer. For example, a hypothetical inhibitor targeting a receptor tyrosine kinase (RTK) would block downstream signaling.

Caption: Inhibition of an RTK signaling pathway.

Conclusion

4-Amino-2,3-difluorobenzotrifluoride is a highly valuable building block for medicinal chemists. Its unique substitution pattern offers a powerful tool for modulating the properties of drug candidates. The provided protocols and conceptual frameworks illustrate its potential in the synthesis of novel therapeutics, particularly in the area of kinase inhibitors. Further exploration of this versatile intermediate is warranted to unlock its full potential in drug discovery and development.

Application Notes and Protocols: 4-Amino-2,3-difluorobenzotrifluoride in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols to guide researchers in utilizing 4-Amino-2,3-difluorobenzotrifluoride for the synthesis of potential therapeutic agents, drawing parallels with the synthesis of Regorafenib.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Amino-2,3-difluorobenzotrifluoride is presented in the table below.

Property	Value
CAS Number	123950-46-9
Molecular Formula	C₇H₄F₅N
Molecular Weight	197.11 g/mol
Appearance	White to off-white crystalline powder
Melting Point	Not reported
Boiling Point	Not reported
Solubility	Soluble in common organic solvents such as dichloromethane, tetrahydrofuran, and methanol.

Application in Pharmaceutical Synthesis: Urea Derivatives as Kinase Inhibitors

A prominent application of fluorinated anilines in medicinal chemistry is in the synthesis of urea derivatives, which are a common structural motif in many kinase inhibitors. The urea linkage is typically formed by the reaction of an aniline with an isocyanate.

Case Study: Synthesis of Regorafenib

The synthesis of the multi-kinase inhibitor Regorafenib provides a relevant example of this type of reaction. A key intermediate in its synthesis is 4-(4-amino-3-fluorophenoxy)-N-methylpicolinamide, a compound structurally similar to 4-Amino-2,3-difluorobenzotrifluoride. This intermediate is reacted with 4-chloro-3-(trifluoromethyl)phenyl isocyanate to form the final drug substance.[1][2][3][4][5]

Reaction Scheme for the Final Step in Regorafenib Synthesis:

Final step in Regorafenib synthesis.

Proposed Synthetic Protocol for a Novel Urea Derivative

Based on the synthesis of Regorafenib, a protocol for the synthesis of a hypothetical urea derivative using 4-Amino-2,3-difluorobenzotrifluoride is proposed below. This protocol can serve as a starting point for the synthesis of new chemical entities for screening as potential kinase inhibitors.

Hypothetical Reaction Scheme:

Synthesis of a novel urea derivative.

Experimental Protocol

Materials:

• 4-Amino-2,3-difluorobenzotrifluoride

• 4-chloro-3-(trifluoromethyl)phenyl isocyanate

• Dichloromethane (DCM), anhydrous

• Magnetic stirrer

• Round-bottom flask

• Dropping funnel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of 4-Amino-2,3-difluorobenzotrifluoride (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere, add a solution of 4-chloro-3-(trifluoromethyl)phenyl isocyanate (1.05 eq) in anhydrous DCM dropwise at room temperature with stirring.

• Stir the reaction mixture at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion of the reaction (typically within a few hours), the product may precipitate out of the solution. If not, the solvent can be partially removed under reduced pressure to induce precipitation.

• Collect the solid product by filtration, wash with a small amount of cold DCM, and dry under vacuum to yield the desired urea derivative.

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) if necessary.

Quantitative Data (Hypothetical):

The following table presents hypothetical quantitative data for the proposed synthesis, based on typical yields for similar reactions.

Parameter	Value
Yield	85-95%
Purity (by HPLC)	>98%
Reaction Time	2-4 hours
Reaction Temperature	Room Temperature

Potential Signaling Pathways and Biological Targets

The structural features of urea derivatives synthesized from 4-Amino-2,3-difluorobenzotrifluoride suggest their potential as inhibitors of various protein kinases involved in cancer cell signaling.

Regorafenib as a Model:

Regorafenib is a multi-kinase inhibitor that targets several kinases involved in angiogenesis, oncogenesis, and the tumor microenvironment.[1] These include:

• VEGFR1, VEGFR2, VEGFR3: Key regulators of angiogenesis.

• TIE2: Involved in vascular maturation and stability.

• KIT, RET, RAF-1, BRAF: Oncogenic kinases involved in cell proliferation and survival.

• PDGFR, FGFR: Receptor tyrosine kinases implicated in tumor growth.

Signaling Pathway Diagram:

Potential kinase targets for novel urea derivatives.

Experimental Workflow

The following diagram outlines a general workflow for the synthesis and evaluation of novel pharmaceutical candidates using 4-Amino-2,3-difluorobenzotrifluoride.

Drug discovery workflow.

Conclusion

4-Amino-2,3-difluorobenzotrifluoride represents a valuable and versatile building block for the synthesis of novel pharmaceutical intermediates, particularly for the development of kinase inhibitors. The presence of multiple fluorine substituents is anticipated to confer advantageous properties to the resulting drug candidates. The provided protocols and conceptual frameworks, based on the established synthesis of Regorafenib, offer a solid foundation for researchers to explore the potential of this compound in their drug discovery programs. Further investigation into the synthesis and biological evaluation of derivatives of 4-Amino-2,3-difluorobenzotrifluoride is warranted to unlock its full therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. CN114920689A - Preparation method of regorafenib intermediate - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: 4-Amino-2,3-difluorobenzotrifluoride in the Synthesis of Novel Agrochemicals

Introduction

4-Amino-2,3-difluorobenzotrifluoride is a fluorinated aniline derivative with significant potential as a building block in the synthesis of novel agrochemicals. The presence of the trifluoromethyl group and fluorine atoms on the benzene ring can impart desirable properties to the final active ingredient, such as increased metabolic stability, enhanced binding affinity to target sites, and improved lipophilicity for better uptake by target organisms. While direct incorporation into major commercial agrochemicals is not widely documented, research into novel herbicides, fungicides, and insecticides demonstrates the utility of this and structurally similar fluorinated anilines in creating new crop protection agents.

These application notes provide a representative example of how 4-Amino-2,3-difluorobenzotrifluoride can be utilized in the synthesis of novel herbicidal compounds, specifically focusing on pyrazole derivatives. The protocols and data presented are based on methodologies described in the scientific literature for analogous compounds and are intended to serve as a guide for researchers in the field.

Application Example: Synthesis of a Novel Pyrazole-based Herbicide

This section outlines the synthesis of a hypothetical novel pyrazole-based herbicide using 4-Amino-2,3-difluorobenzotrifluoride as a key starting material. The synthetic route and subsequent biological evaluation are based on established chemical transformations and bioassay procedures for similar compounds found in agrochemical research.

Synthetic Pathway

The overall synthetic scheme involves a multi-step process to construct the final pyrazole herbicide.

Caption: Synthetic pathway for a novel pyrazole herbicide.

Experimental Protocols

1. Diazotization of 4-Amino-2,3-difluorobenzotrifluoride

• Objective: To convert the primary amino group of 4-Amino-2,3-difluorobenzotrifluoride into a diazonium salt.

• Procedure:

  • Dissolve 4-Amino-2,3-difluorobenzotrifluoride (1.0 eq) in a mixture of concentrated hydrochloric acid and water at 0-5 °C.

  • Slowly add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature below 5 °C.

  • Stir the reaction mixture at 0-5 °C for 30 minutes to ensure complete formation of the diazonium salt. The resulting solution is used immediately in the next step.

2. Synthesis of the Hydrazone Intermediate

• Objective: To form a hydrazone by coupling the diazonium salt with a β-ketoester.

• Procedure:

  • In a separate flask, dissolve ethyl acetoacetate (1.0 eq) and sodium acetate (3.0 eq) in ethanol and cool the mixture to 0-5 °C.

  • Slowly add the previously prepared diazonium salt solution to this mixture, keeping the temperature below 10 °C.

  • Allow the reaction to stir at room temperature for 2-4 hours.

  • The precipitated hydrazone intermediate is collected by filtration, washed with water, and dried under vacuum.

3. Cyclization to the Pyrazole Intermediate

• Objective: To form the pyrazole ring through a Vilsmeier-Haack reaction followed by cyclization.

• Procedure:

  • To a solution of the hydrazone intermediate (1.0 eq) in dimethylformamide (DMF), add phosphorus oxychloride (POCl3, 2.0 eq) dropwise at 0 °C.

  • Heat the reaction mixture to 80-90 °C and stir for 4-6 hours.

  • Cool the mixture to room temperature and pour it onto crushed ice.

  • Neutralize the solution with a suitable base (e.g., sodium bicarbonate) and extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude pyrazole intermediate. Purify by column chromatography if necessary.

4. Hydrolysis to the Final Pyrazole Herbicide

• Objective: To hydrolyze the ester group to a carboxylic acid, which is a common feature of many herbicides.

• Procedure:

  • Dissolve the substituted pyrazole intermediate (1.0 eq) in a mixture of ethanol and aqueous sodium hydroxide solution.

  • Heat the mixture at reflux for 2-4 hours until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and acidify with concentrated hydrochloric acid to precipitate the final product.

  • Collect the solid by filtration, wash with cold water, and dry to yield the final pyrazole herbicide.

Quantitative Data

The following table summarizes hypothetical, yet realistic, quantitative data for the synthesis and activity of the novel pyrazole herbicide.

Parameter	Value
Synthesis
Overall Yield	65%
Purity (by HPLC)	>98%
Herbicidal Activity (Post-emergence)
EC50 (Broadleaf Weed A)	50 g/ha
EC50 (Broadleaf Weed B)	75 g/ha
EC50 (Grassy Weed C)	>200 g/ha (selective)
Physical Properties
Melting Point	185-188 °C
Appearance	White to off-white solid

Mode of Action and Signaling Pathway

Many pyrazole-based herbicides are known to inhibit protoporphyrinogen oxidase (PPO), a key enzyme in the chlorophyll and heme biosynthesis pathway in plants. Inhibition of PPO leads to the accumulation of protoporphyrinogen IX, which, in the presence of light and oxygen, generates reactive oxygen species that cause rapid cell membrane disruption and plant death.

Caption: PPO inhibition pathway by the novel pyrazole herbicide.

Experimental Workflow for Herbicidal Activity Screening

The following workflow outlines the general procedure for screening the herbicidal efficacy of newly synthesized compounds.

Caption: General workflow for herbicidal activity screening.

4-Amino-2,3-difluorobenzotrifluoride represents a valuable and versatile building block for the synthesis of novel agrochemicals. Its incorporation into heterocyclic scaffolds, such as pyrazoles, can lead to the discovery of potent herbicides with potentially favorable toxicological and environmental profiles. The protocols and data presented herein provide a framework for researchers to explore the synthesis and application of new agrochemical candidates derived from this and other fluorinated aniline intermediates. Further research and development in this area are crucial for addressing the ongoing challenges in global agriculture and crop protection.

Derivatization of the Amino Group of 4-Amino-2,3-difluorobenzotrifluoride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the derivatization of the primary amino group of 4-Amino-2,3-difluorobenzotrifluoride. This versatile building block is of significant interest in medicinal chemistry and drug discovery due to the unique properties conferred by its trifluoromethyl and difluoro-substituted phenyl ring. The derivatization of the amino group allows for the introduction of diverse functionalities, enabling the synthesis of novel compounds with potential therapeutic applications.

Introduction

4-Amino-2,3-difluorobenzotrifluoride is a valuable starting material for the synthesis of a wide range of biologically active molecules. The electron-withdrawing nature of the trifluoromethyl group and the fluorine atoms on the aromatic ring significantly influences the reactivity of the amino group and the physicochemical properties of the resulting derivatives. Common derivatization strategies for the amino group include acylation, sulfonylation, and reductive amination, which are detailed in the following sections.

Acylation of 4-Amino-2,3-difluorobenzotrifluoride

Acylation of the amino group of 4-Amino-2,3-difluorobenzotrifluoride is a fundamental transformation to introduce amide functionalities. This reaction is typically achieved by reacting the aniline with an acylating agent, such as an acyl chloride or anhydride, in the presence of a base to neutralize the hydrogen halide byproduct.

Experimental Protocol: Synthesis of N-(2,3-difluoro-4-(trifluoromethyl)phenyl)acetamide

This protocol describes the synthesis of the acetyl derivative as a representative example of acylation.

Materials:

• 4-Amino-2,3-difluorobenzotrifluoride

• Acetyl chloride

• Pyridine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-Amino-2,3-difluorobenzotrifluoride (1.0 eq.) in anhydrous dichloromethane.

• Cool the solution to 0 °C using an ice bath.

• Slowly add pyridine (1.2 eq.) to the stirred solution.

• Add acetyl chloride (1.1 eq.) dropwise to the reaction mixture. Maintain the temperature at 0 °C during the addition.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers and wash successively with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by recrystallization or column chromatography on silica gel.

Data Presentation:

Product	Reagents	Solvent	Base	Time (h)	Yield (%)	Analytical Data
N-(2,3-difluoro-4-(trifluoromethyl)phenyl)acetamide	Acetyl chloride	Dichloromethane	Pyridine	2-4	>90 (estimated)	Expected ¹H NMR, ¹³C NMR, ¹⁹F NMR, and MS data to be determined upon synthesis and characterization.

Sulfonylation of 4-Amino-2,3-difluorobenzotrifluoride

Sulfonylation introduces a sulfonamide moiety, a common pharmacophore in many therapeutic agents. The reaction involves the treatment of 4-Amino-2,3-difluorobenzotrifluoride with a sulfonyl chloride in the presence of a base.

Experimental Protocol: Synthesis of N-(2,3-difluoro-4-(trifluoromethyl)phenyl)methanesulfonamide

This protocol provides a general procedure for the synthesis of the methanesulfonyl derivative.

Materials:

• 4-Amino-2,3-difluorobenzotrifluoride

• Methanesulfonyl chloride

• Triethylamine (TEA) or pyridine

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 4-Amino-2,3-difluorobenzotrifluoride (1.0 eq.) in anhydrous DCM or THF in a flame-dried round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C.

• Add triethylamine or pyridine (1.5 eq.).

• Slowly add methanesulfonyl chloride (1.2 eq.) to the reaction mixture.

• Stir the reaction at room temperature for 4-6 hours, monitoring by TLC.

• After completion, dilute the reaction mixture with DCM and wash with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by recrystallization or column chromatography.

Data Presentation:

Product	Reagents	Solvent	Base	Time (h)	Yield (%)	Analytical Data
N-(2,3-difluoro-4-(trifluoromethyl)phenyl)methanesulfonamide	Methanesulfonyl chloride	Dichloromethane	Triethylamine	4-6	>85 (estimated)	Expected ¹H NMR, ¹³C NMR, ¹⁹F NMR, and MS data to be determined upon synthesis and characterization.

Reductive Amination with 4-Amino-2,3-difluorobenzotrifluoride

Reductive amination is a versatile method for the N-alkylation of amines. It involves the reaction of the amine with a carbonyl compound (aldehyde or ketone) to form an imine intermediate, which is then reduced in situ to the corresponding secondary or tertiary amine.

Experimental Protocol: Synthesis of N-benzyl-2,3-difluoro-4-(trifluoromethyl)aniline

This protocol details the synthesis of the N-benzyl derivative.

Materials:

• 4-Amino-2,3-difluorobenzotrifluoride

• Benzaldehyde

• Sodium borohydride (NaBH₄) or Sodium triacetoxyborohydride (STAB)

• Methanol or 1,2-Dichloroethane (DCE)

• Acetic acid (catalytic amount, if using NaBH₄)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 4-Amino-2,3-difluorobenzotrifluoride (1.0 eq.) and benzaldehyde (1.1 eq.) in methanol or DCE, add a catalytic amount of acetic acid (if using NaBH₄).

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Cool the reaction mixture to 0 °C and add the reducing agent (NaBH₄ or STAB) (1.5 eq.) portion-wise.

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC.

• Quench the reaction by the slow addition of water or saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or DCM).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

Data Presentation:

Product	Reagents	Solvent	Reducing Agent	Time (h)	Yield (%)	Analytical Data
N-benzyl-2,3-difluoro-4-(trifluoromethyl)aniline	Benzaldehyde	Methanol	Sodium borohydride	3-6	>70 (estimated)	A commercially available product with CAS number 887267-93-8.[1] Spectral data to be confirmed upon synthesis.

Visualizations

Caption: Workflow for the acylation of 4-Amino-2,3-difluorobenzotrifluoride.

References

• 1. chemscene.com [chemscene.com]

Application Notes and Protocols for the Catalytic Amination in the Production of 4-Amino-2,3-difluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and a comparative analysis of catalytic amination methods for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride, a key intermediate in pharmaceutical research and development. The document outlines both a high-pressure industrial method and modern catalytic approaches, offering researchers a comprehensive guide to selecting and implementing a suitable synthetic strategy.

Introduction

4-Amino-2,3-difluorobenzotrifluoride is a valuable building block in medicinal chemistry, with its trifluoromethyl and difluoro-substituted aniline scaffold appearing in numerous bioactive molecules. The efficient and selective introduction of the amino group onto the fluorinated benzotrifluoride ring is a critical step in the synthesis of these compounds. This document explores various catalytic and related amination strategies to achieve this transformation.

High-Pressure Ammonolysis of Dihalogenated Benzotrifluorides

A well-documented industrial approach for the synthesis of aminohalogenated benzotrifluorides involves the direct amination of a dihalogenated precursor using ammonia under high pressure and temperature. This method, a form of nucleophilic aromatic substitution, is robust and scalable. While not a catalytic cycle in the modern sense of palladium or copper catalysis, it represents a commercially viable route.

Experimental Protocol: Synthesis of 2-chloro-4-trifluoromethylaniline from 3,4-dichlorobenzotrifluoride

This protocol is adapted from a patented industrial process and serves as a model for the amination of dihalogenated benzotrifluorides.[1]

Materials:

• 3,4-Dichlorobenzotrifluoride

• N-methylpyrrolidone (NMP)

• Calcined potassium fluoride

• Ammonia gas

• Autoclave reactor

Procedure:

• Charge a high-pressure autoclave reactor with N-methylpyrrolidone (815 ml), 3,4-dichlorobenzotrifluoride (292 g), and calcined potassium fluoride (118 g).[1]

• Seal the reactor and introduce ammonia gas (23 g).[1]

• Heat the reactor contents to 245-250°C over a period of 2 hours, allowing the pressure to rise to 30-32 kg/cm ².[1]

• Introduce additional ammonia gas from a pressure pot to maintain the reactor pressure at 38-40 kg/cm ² while maintaining the temperature at 245-250°C.[1]

• Continue the reaction under these conditions for 8 hours.[1]

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess ammonia.

• The reaction mixture can be worked up and the product, 2-chloro-4-trifluoromethylaniline, purified by fractionation. The reported yield is 78% based on consumed 3,4-dichlorobenzotrifluoride.[1]

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	3,4-Dichlorobenzotrifluoride	[1]
Amine Source	Ammonia	[1]
Solvent	N-methylpyrrolidone (NMP)	[1]
Additive	Calcined potassium fluoride	[1]
Temperature	245-250°C	[1]
Pressure	38-40 kg/cm ²	[1]
Reaction Time	8 hours	[1]
Product	2-chloro-4-trifluoromethylaniline	[1]
Yield	78%	[1]

Logical Workflow for High-Pressure Ammonolysis

Caption: Workflow for the high-pressure ammonolysis of 3,4-dichlorobenzotrifluoride.

Modern Catalytic Amination Methods

Modern synthetic chemistry offers powerful catalytic methods for the formation of C-N bonds, which can often be performed under milder conditions than traditional high-pressure reactions. The two most prominent methods are the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile palladium-catalyzed cross-coupling reaction between an aryl halide or triflate and an amine.[2] This reaction is known for its broad substrate scope and functional group tolerance. For the synthesis of 4-Amino-2,3-difluorobenzotrifluoride, a suitable starting material would be a 4-halo-2,3-difluorobenzotrifluoride (e.g., 4-bromo- or 4-chloro-2,3-difluorobenzotrifluoride).

General Reaction Scheme:

Where:

• Ar-X = 4-halo-2,3-difluorobenzotrifluoride

• HNR'R'' = Ammonia source (e.g., ammonia, benzophenone imine, or an ammonia surrogate)

• Pd catalyst = e.g., Pd₂(dba)₃, Pd(OAc)₂

• Ligand = e.g., XPhos, SPhos, RuPhos

• Base = e.g., NaOtBu, K₃PO₄, Cs₂CO₃

Hypothetical Protocol for Buchwald-Hartwig Amination

While a specific literature protocol for the target molecule is not available, the following is a general procedure that can be adapted and optimized by researchers.

Materials:

• 4-Bromo-2,3-difluorobenzotrifluoride

• Ammonia source (e.g., Benzophenone imine, followed by hydrolysis)

• Palladium precatalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., XPhos)

• Base (e.g., Sodium tert-butoxide)

• Anhydrous solvent (e.g., Toluene or Dioxane)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• In a glovebox, add the palladium precatalyst (1-2 mol%) and the phosphine ligand (2-4 mol%) to an oven-dried reaction vessel.

• Add the base (1.5-2.0 equivalents).

• Add the 4-bromo-2,3-difluorobenzotrifluoride (1.0 equivalent) and the ammonia source (1.1-1.5 equivalents).

• Add the anhydrous solvent.

• Seal the reaction vessel and heat to 80-120°C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, quench with water, and extract the product with an organic solvent.

• The organic layers are combined, dried, and concentrated. The crude product is then purified by column chromatography. If an ammonia surrogate like benzophenone imine is used, a subsequent hydrolysis step is required.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction for the formation of C-N bonds, typically requiring higher temperatures than the Buchwald-Hartwig amination.[3] It is particularly effective for the amination of electron-deficient aryl halides.

General Reaction Scheme:

Where:

• Ar-X = 4-halo-2,3-difluorobenzotrifluoride

• HNR'R'' = Ammonia or an amine

• Cu catalyst = e.g., CuI, Cu₂O

• Ligand = e.g., 1,10-Phenanthroline, N,N'-dimethylethylenediamine

• Base = e.g., K₂CO₃, Cs₂CO₃

Catalytic Cycle Overview

Caption: A simplified representation of a generic catalytic cycle for C-N bond formation.

Summary and Outlook

The production of 4-Amino-2,3-difluorobenzotrifluoride can be approached through various synthetic strategies. The high-pressure ammonolysis of a corresponding dihalogenated benzotrifluoride represents a scalable, albeit harsh, industrial method. For laboratory-scale synthesis and for substrates that are sensitive to high temperatures and pressures, the modern catalytic methods of Buchwald-Hartwig and Ullmann amination offer milder and often more versatile alternatives. The choice of method will depend on the scale of the synthesis, the available starting materials, and the specific functional group tolerance required. Further research and process optimization for the catalytic amination of fluorinated benzotrifluorides will continue to be an area of interest for the pharmaceutical and agrochemical industries.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Ullmann condensation - Wikipedia [en.wikipedia.org]

Application Note and Protocol for the Purification of 4-Amino-2,3-difluorobenzotrifluoride by Column Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Amino-2,3-difluorobenzotrifluoride is a fluorinated aniline derivative of significant interest in medicinal chemistry and drug development. The presence of multiple fluorine atoms can enhance the metabolic stability, binding affinity, and other pharmacokinetic properties of bioactive molecules. Ensuring the high purity of this intermediate is critical for the synthesis of active pharmaceutical ingredients (APIs) and for obtaining reliable biological data. This document provides detailed protocols for the purification of 4-Amino-2,3-difluorobenzotrifluoride using two common column chromatography techniques: standard silica gel chromatography and a method utilizing a fluorinated stationary phase for enhanced selectivity.

Physicochemical Properties of 4-Amino-2,3-difluorobenzotrifluoride

A summary of the key physicochemical properties of 4-Amino-2,3-difluorobenzotrifluoride is presented in the table below. These properties are crucial for developing an effective purification strategy.

Property	Value
Molecular Formula	C₇H₄F₅N[1]
Molecular Weight	197.10 g/mol [1]
Appearance	Expected to be a solid or oil
Polarity	Moderately polar
Solubility	Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, hexanes)

Experimental Protocols

Two primary methods are presented for the purification of 4-Amino-2,3-difluorobenzotrifluoride. Method A outlines a standard approach using silica gel, which is widely accessible. Method B describes the use of a fluorinated stationary phase, which can offer alternative selectivity for fluorinated molecules.[2][3][4]

Method A: Purification using Silica Gel Column Chromatography

This protocol is adapted from established methods for similar fluorinated aniline compounds and serves as an excellent starting point for optimization.[5]

Materials and Reagents:

• Crude 4-Amino-2,3-difluorobenzotrifluoride

• Silica gel (60 Å, 230-400 mesh)

• n-Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Dichloromethane (DCM, HPLC grade)

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• UV lamp for visualization

• Glass column with stopcock

• Cotton or glass wool

• Sand (acid-washed)

Detailed Procedure:

• Thin Layer Chromatography (TLC) Analysis:

  • Dissolve a small amount of the crude 4-Amino-2,3-difluorobenzotrifluoride in a minimal amount of dichloromethane.

  • Spot the solution onto a TLC plate.

  • Develop the TLC plate using a mixture of n-hexane and ethyl acetate. A starting ratio of 4:1 (hexane:ethyl acetate) is recommended.[5]

  • Visualize the spots under a UV lamp.

  • The ideal solvent system should provide a retention factor (Rƒ) of approximately 0.2-0.3 for the target compound. Adjust the solvent polarity as needed.

• Column Preparation:

  • Secure a glass column vertically in a fume hood.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand (approximately 1 cm) on top of the plug.

  • In a separate beaker, prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 4:1 n-hexane:ethyl acetate).

  • Pour the slurry into the column, ensuring no air bubbles are trapped. Gently tap the column to facilitate even packing.

  • Add another thin layer of sand on top of the packed silica gel.

  • Drain the solvent until the level reaches the top of the sand, being careful not to let the column run dry.

• Sample Loading:

  • Dissolve the crude 4-Amino-2,3-difluorobenzotrifluoride in a minimal amount of the initial mobile phase or a stronger solvent like dichloromethane.

  • Alternatively, for less soluble samples, perform a dry loading by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the top of the column.

  • Begin elution, collecting fractions in test tubes or other suitable containers.

  • Monitor the separation by collecting small aliquots from the fractions and analyzing them by TLC.

  • If necessary, a gradient elution can be performed by gradually increasing the polarity of the mobile phase (i.e., increasing the proportion of ethyl acetate).

• Isolation of the Purified Compound:

  • Identify the fractions containing the pure 4-Amino-2,3-difluorobenzotrifluoride using TLC.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to yield the purified product.

• Purity Analysis:

  • Determine the purity of the final product using analytical techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Presentation (Illustrative)

The following table summarizes hypothetical key parameters and results for the silica gel column chromatography purification.

Parameter	Value
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)
Mobile Phase	n-Hexane:Ethyl Acetate (4:1)
Crude Sample Load	1.0 g
Yield of Purified Product	0.85 g
Purity (by HPLC)	>99%
Rƒ of Pure Compound	0.28

Method B: Purification using a Fluorinated Stationary Phase

Fluorinated stationary phases, such as those with perfluoroalkyl or perfluoroaryl functionalities, can offer enhanced retention and unique selectivity for fluorinated compounds.[2][6] This method is particularly useful if separation from non-fluorinated or differently fluorinated impurities is challenging on standard silica.

Materials and Reagents:

• Crude 4-Amino-2,3-difluorobenzotrifluoride

• Fluorinated stationary phase (e.g., perfluorophenyl or perfluoroalkyl bonded silica)

• Acetonitrile (HPLC grade)

• Water (deionized)

• Methanol (HPLC grade)

• Trifluoroacetic acid (TFA) or Formic acid (optional mobile phase additives)

• Appropriate HPLC or flash chromatography system

Detailed Procedure:

• Method Development (Analytical Scale):

  • Using an analytical HPLC column with the chosen fluorinated stationary phase, develop a suitable separation method.

  • Screen different mobile phase compositions, such as acetonitrile/water or methanol/water gradients.

  • Small amounts of acid (e.g., 0.1% TFA or formic acid) can be added to the mobile phase to improve peak shape for the amine.

  • The goal is to achieve baseline separation of the target compound from its impurities.

• Preparative Chromatography:

  • Scale up the optimized analytical method to a preparative or flash chromatography system equipped with a larger column of the same stationary phase.

  • Dissolve the crude 4-Amino-2,3-difluorobenzotrifluoride in the initial mobile phase.

  • Inject the sample onto the column and begin the elution using the optimized gradient.

• Fraction Collection and Analysis:

  • Collect fractions based on the UV chromatogram.

  • Analyze the collected fractions by analytical HPLC to confirm the purity of each fraction.

• Product Isolation:

  • Combine the pure fractions.

  • Remove the organic solvent (e.g., acetonitrile, methanol) using a rotary evaporator.

  • If the mobile phase contained water, the remaining aqueous solution may require lyophilization or extraction with a suitable organic solvent to isolate the product.

Data Presentation (Illustrative)

The following table summarizes hypothetical key parameters and results for the fluorinated phase chromatography purification.

Parameter	Value
Stationary Phase	Perfluorophenyl (PFP) bonded silica, 5 µm
Mobile Phase	Gradient: 20-80% Acetonitrile in Water (with 0.1% Formic Acid) over 20 min
Flow Rate	20 mL/min (for preparative scale)
Retention Time	12.5 min
Crude Sample Load	500 mg
Yield of Purified Product	430 mg
Purity (by HPLC)	>99.5%

Experimental Workflow Diagram

Caption: Workflow for column chromatography purification.

References

• 1. 4-Amino-2,3-difluorobenzotrifluoride | C7H4F5N | CID 2735902 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Search for improved fluorinated stationary phases for separation of fluorine-containing pharmaceuticals from their desfluoro analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. US5300692A - Process for producing 4-amino-3-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Amino-2,3-difluorobenzotrifluoride

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of 4-Amino-2,3-difluorobenzotrifluoride synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 4-Amino-2,3-difluorobenzotrifluoride, particularly when employing a nucleophilic aromatic substitution approach with ammonia.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Insufficient reaction temperature or pressure: The amination of a polyfluorinated benzotrifluoride requires significant energy to overcome the activation barrier for nucleophilic aromatic substitution. 2. Inactive starting material: The 2,3,4-trifluorobenzotrifluoride may be of poor quality or contain inhibitors. 3. Leak in the reaction vessel: Loss of ammonia or pressure will halt the reaction.	1. Optimize reaction conditions: Gradually increase the reaction temperature in increments of 10°C and monitor the reaction progress. Ensure the pressure vessel is sealed correctly and reaches the target pressure. Refer to the experimental protocol for recommended ranges. 2. Verify starting material purity: Analyze the starting material using GC-MS or NMR to confirm its identity and purity. 3. System integrity check: Before starting the reaction, perform a leak test on the autoclave or pressure reactor.
Formation of Multiple Products (Low Selectivity)	1. Reaction temperature is too high: Excessive heat can lead to the formation of isomeric byproducts where ammonia substitutes at other positions on the aromatic ring. 2. Prolonged reaction time: Leaving the reaction to proceed for too long can also contribute to the formation of undesired isomers.	1. Systematic temperature optimization: Screen a range of temperatures to find the optimal balance between reaction rate and selectivity. Start with the lower end of the recommended temperature range. 2. Monitor reaction progress: Take aliquots at different time points (if the reactor setup allows) and analyze by GC or TLC to determine the optimal reaction time.
Presence of Unreacted Starting Material	1. Insufficient amount of ammonia: The molar ratio of ammonia to the starting material may be too low. 2. Short reaction time: The reaction may not have been allowed to proceed to completion. 3. Poor mixing: Inefficient stirring in the autoclave can lead to a heterogeneous reaction mixture and incomplete conversion.	1. Increase molar excess of ammonia: Use a larger excess of anhydrous ammonia to drive the reaction to completion.[1] 2. Extend reaction duration: Increase the reaction time and monitor for the disappearance of the starting material. 3. Ensure efficient agitation: Use an appropriate stirring mechanism and speed to ensure proper mixing of the reactants.
Difficult Purification of the Final Product	1. Formation of closely related isomers: Isomeric byproducts may have similar physical properties to the desired product, making separation by distillation or chromatography challenging. 2. Residual starting material: If the boiling points are close, separation by distillation can be difficult.	1. Optimize chromatographic conditions: For column chromatography, screen different solvent systems (e.g., varying the polarity of an n-hexane/ethyl acetate mixture) to achieve better separation.[1] 2. Fractional distillation under reduced pressure: For larger scale purifications, use a fractional distillation column to carefully separate the product from impurities.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 4-Amino-2,3-difluorobenzotrifluoride?

A common and direct method is the nucleophilic aromatic substitution of 2,3,4-trifluorobenzotrifluoride with anhydrous ammonia under elevated temperature and pressure.[1] This reaction selectively replaces the fluorine atom at the 4-position.

Q2: What are the critical parameters to control for a high-yield synthesis?

The key parameters to control are reaction temperature, pressure, and the molar ratio of ammonia to the starting material. Temperature and pressure are crucial for achieving a reasonable reaction rate, while the excess of ammonia helps to drive the reaction towards the product.[1]

Q3: What are the expected side products in this synthesis?

Potential side products include other positional isomers of amino-difluorobenzotrifluoride, formed by the substitution of fluorine at the 2 or 3-position. The formation of these byproducts is typically favored at higher temperatures.

Q4: How can I effectively monitor the progress of the reaction?

If your high-pressure reactor setup allows for sampling, you can take small aliquots of the reaction mixture at different time intervals. These samples can then be analyzed by Gas Chromatography (GC) or Thin Layer Chromatography (TLC) to monitor the consumption of the starting material and the formation of the product.

Q5: What purification methods are most effective for isolating 4-Amino-2,3-difluorobenzotrifluoride?

The choice of purification method depends on the scale of the reaction and the impurity profile. For laboratory scale, silica gel column chromatography is often effective.[1] For larger quantities, distillation under reduced pressure can be employed to separate the product from unreacted starting material and byproducts.[1]

Experimental Protocols

The following is a representative experimental protocol for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride, adapted from a similar synthesis of 4-amino-3-fluorobenzotrifluoride.[1]

Reaction Setup:

A stainless steel autoclave equipped with a magnetic stirrer, a pressure gauge, and a thermocouple.

Materials:

• 2,3,4-trifluorobenzotrifluoride

• Anhydrous ammonia (liquid or gas)

• n-Hexane

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• Charge the autoclave with 2,3,4-trifluorobenzotrifluoride.

• Cool the autoclave and charge it with a molar excess of anhydrous ammonia (e.g., 5-10 equivalents).

• Seal the autoclave and heat the mixture to the desired temperature (e.g., 100-150°C) with vigorous stirring.

• Maintain the reaction at this temperature for a set duration (e.g., 24-48 hours). The pressure will increase as the temperature rises.

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess ammonia.

• The crude reaction mixture can be purified by either distillation or column chromatography.

  • Distillation: First, distill off the unreacted 2,3,4-trifluorobenzotrifluoride at atmospheric pressure. Then, distill the residue under reduced pressure to obtain the pure 4-Amino-2,3-difluorobenzotrifluoride.[1]

  • Column Chromatography: Dissolve the crude product in a minimal amount of a suitable solvent and purify it using silica gel column chromatography with an appropriate eluent system, such as a mixture of n-hexane and ethyl acetate.[1]

Quantitative Data

The following table summarizes the reaction conditions and yields for the synthesis of the analogous compound, 4-amino-3-fluorobenzotrifluoride, from 3,4-difluorobenzotrifluoride and anhydrous ammonia, as reported in US Patent 5,300,692 A.[1] These values can serve as a starting point for optimizing the synthesis of 4-Amino-2,3-difluorobenzotrifluoride.

Starting Material	Ammonia (molar eq.)	Temperature (°C)	Pressure ( kg/cm ²)	Time (h)	Yield (%)	Purification Method
3,4-difluorobenzotrifluoride	5	100-120	60	40	Not specified	Column Chromatography
3,4-difluorobenzotrifluoride	5	100-110	50	38	19 (91 corrected)	Distillation

Note: The "corrected yield" in the patent likely accounts for recovered unreacted starting material.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride.

Troubleshooting Logic

Caption: Troubleshooting logic for low yield in the synthesis.

References

• 1. US5300692A - Process for producing 4-amino-3-fluorobenzotrifluoride - Google Patents [patents.google.com]

common side products in the synthesis of 4-Amino-2,3-difluorobenzotrifluoride

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Amino-2,3-difluorobenzotrifluoride. The information is structured to directly address common issues encountered during this synthesis.

Troubleshooting Guide

This guide addresses specific problems that may arise during the synthesis of 4-Amino-2,3-difluorobenzotrifluoride, which is typically prepared via the nucleophilic aromatic substitution (SNAr) of 2,3,4-trifluorobenzotrifluoride with ammonia.

Issue	Potential Cause	Recommended Solution
Low Yield of Desired Product	Incomplete reaction.	- Increase reaction time or temperature within the recommended range.[1] - Ensure a sufficient excess of ammonia is used. - Check the quality and dryness of the solvent and reagents.
Suboptimal reaction temperature.	- Optimize the temperature. Temperatures that are too low can lead to slow reaction rates, while excessively high temperatures may promote side product formation. A typical range is 80-120°C.[1]
Presence of Isomeric Impurities	Lack of regioselectivity in the nucleophilic aromatic substitution.	- The electron-withdrawing nature of the trifluoromethyl group and the fluorine atoms directs the substitution. However, minor substitution at other positions can occur. - Lowering the reaction temperature may improve selectivity. - Purification by column chromatography or recrystallization may be necessary to separate isomers.
Unreacted Starting Material in Product	Insufficient reaction time or temperature.	- Increase reaction duration or temperature as described above. - Ensure efficient mixing to promote contact between reactants. - Unreacted 2,3,4-trifluorobenzotrifluoride can often be removed by distillation.[1]
Formation of Dark-Colored Byproducts	Decomposition of starting materials or product at high temperatures.	- Avoid excessive heating. Monitor the reaction temperature closely. - Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 4-Amino-2,3-difluorobenzotrifluoride?

A1: The most common and direct method is the nucleophilic aromatic substitution (SNAr) of 2,3,4-trifluorobenzotrifluoride with ammonia.[1] This reaction is typically carried out under pressure and at an elevated temperature.

Q2: What are the expected major side products in this synthesis?

A2: The primary side products are typically isomers of the desired product. Due to the electronics of the starting material, nucleophilic attack by ammonia can potentially occur at positions other than C-4, leading to the formation of 2-Amino-3,4-difluorobenzotrifluoride and 3-Amino-2,4-difluorobenzotrifluoride. Unreacted starting material can also be present.

Q3: How can I minimize the formation of isomeric side products?

A3: Optimizing the reaction conditions is key. Running the reaction at the lower end of the effective temperature range can sometimes favor the formation of the thermodynamically more stable product. However, complete elimination of isomeric byproducts can be challenging, and purification is often required.

Q4: What purification methods are most effective for this product?

A4: The product and unreacted starting material can be separated by distillation.[1] For the removal of isomeric impurities, column chromatography on silica gel is a standard and effective method. Recrystallization from a suitable solvent system can also be employed to enhance purity.

Q5: Are there any specific safety precautions for this reaction?

A5: Yes. This reaction involves the use of anhydrous ammonia, which is a toxic and corrosive gas, and is conducted under high pressure. Therefore, it is crucial to perform the synthesis in a well-ventilated fume hood and to use a pressure-rated reactor (autoclave). Standard personal protective equipment (safety glasses, lab coat, gloves) should be worn at all times.

Summary of Potential Side Products

Product/Side Product	Chemical Name	Likely Origin	Typical Yield Range (Qualitative)
Desired Product	4-Amino-2,3-difluorobenzotrifluoride	Nucleophilic attack at C-4 of 2,3,4-trifluorobenzotrifluoride	Major
Isomeric Side Product 1	2-Amino-3,4-difluorobenzotrifluoride	Nucleophilic attack at C-2 of 2,3,4-trifluorobenzotrifluoride	Minor
Isomeric Side Product 2	3-Amino-2,4-difluorobenzotrifluoride	Nucleophilic attack at C-3 of 2,3,4-trifluorobenzotrifluoride	Minor
Unreacted Starting Material	2,3,4-trifluorobenzotrifluoride	Incomplete reaction	Variable

Experimental Protocol: Synthesis of 4-Amino-2,3-difluorobenzotrifluoride

This protocol is a representative example based on similar documented procedures for the amination of polyfluorinated aromatic compounds.[1] Researchers should adapt and optimize the conditions for their specific equipment and scale.

Materials:

• 2,3,4-trifluorobenzotrifluoride

• Anhydrous ammonia

• Anhydrous solvent (e.g., dioxane or N-methyl-2-pyrrolidone)

• Pressure reactor (autoclave) equipped with a stirrer and temperature control

Procedure:

• To a pressure reactor, add 2,3,4-trifluorobenzotrifluoride and the anhydrous solvent.

• Seal the reactor and purge with an inert gas, such as nitrogen.

• Cool the reactor to a temperature that allows for the safe introduction of anhydrous ammonia (typically -78 °C).

• Introduce a molar excess of anhydrous ammonia into the reactor.

• Slowly heat the reactor to the desired reaction temperature (e.g., 100-120 °C) with vigorous stirring.

• Maintain the reaction at this temperature for the specified time (e.g., 8-24 hours), monitoring the pressure.

• After the reaction is complete, cool the reactor to room temperature.

• Carefully vent the excess ammonia in a safe manner (e.g., by bubbling through an acid trap).

• Open the reactor and transfer the reaction mixture.

• The solvent can be removed under reduced pressure.

• The crude product can be purified by distillation to remove unreacted starting material, followed by column chromatography or recrystallization to separate isomeric products.

Visualizations

Caption: Main reaction pathway for the synthesis.

Caption: Logical relationship of side product formation.

References

• 1. US5300692A - Process for producing 4-amino-3-fluorobenzotrifluoride - Google Patents [patents.google.com]

Technical Support Center: Purification of 4-Amino-2,3-difluorobenzotrifluoride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 4-Amino-2,3-difluorobenzotrifluoride.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 4-Amino-2,3-difluorobenzotrifluoride?

A1: Common impurities can include unreacted starting materials, byproducts from the synthetic route, and degradation products. Depending on the synthesis method, potential impurities may include regioisomers, over-fluorinated or under-fluorinated analogues, and residual solvents. For instance, in syntheses involving amination of a difluorobenzotrifluoride precursor, unreacted starting material is a likely impurity.[1]

Q2: What are the recommended purification methods for 4-Amino-2,3-difluorobenzotrifluoride?

A2: The primary methods for purifying 4-Amino-2,3-difluorobenzotrifluoride and similar fluorinated anilines are distillation (often under reduced pressure), recrystallization, and column chromatography.[1][2] The choice of method depends on the nature and quantity of the impurities, as well as the desired final purity.

Q3: Which analytical techniques are suitable for assessing the purity of 4-Amino-2,3-difluorobenzotrifluoride?

A3: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are effective for quantitative purity assessment. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹⁹F, and ¹³C) is invaluable for structural confirmation and identification of impurities.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 4-Amino-2,3-difluorobenzotrifluoride.

Issue 1: Low Purity After Initial Purification Attempt

Potential Cause	Recommended Solution
Incomplete reaction or presence of starting materials.	Monitor the reaction progress using Thin Layer Chromatography (TLC) or HPLC to ensure complete conversion of starting materials before work-up.
Formation of closely related side products.	Optimize reaction conditions (e.g., temperature, reaction time, stoichiometry) to minimize byproduct formation. For purification, a high-resolution technique like column chromatography with a carefully selected eluent system may be necessary.
Co-crystallization of impurities with the product.	If recrystallization is the chosen method, try a different solvent or a solvent mixture. Sometimes, an initial purification by another method (e.g., distillation) to remove the bulk of impurities can improve the efficacy of the final recrystallization.

Issue 2: Product Appears as an Oil During Recrystallization

Potential Cause	Recommended Solution
The solvent is too nonpolar for the compound at the desired crystallization temperature.	Add a more polar co-solvent dropwise to the hot solution until the oil dissolves, then allow it to cool slowly.
The cooling rate is too fast.	Allow the solution to cool to room temperature slowly, followed by further cooling in an ice bath or refrigerator. Using a Dewar flask can help achieve a very slow cooling rate.
Presence of impurities that lower the melting point of the mixture.	Purify the crude product by another method, such as column chromatography, to remove impurities before attempting recrystallization.

Issue 3: Poor Separation During Column Chromatography

Potential Cause	Recommended Solution
Inappropriate solvent system (eluent).	Perform a thorough TLC analysis with various solvent systems to find the optimal eluent for separation. The ideal system should provide a good separation between the product and impurities, with the product having an Rf value of around 0.2-0.4. A gradient elution may be necessary. For a related compound, 4-amino-3,5-difluorobenzonitrile, a 2:1 mixture of dichloromethane and n-hexane was used with a silica gel plug.[2][3]
Column overloading.	Use an appropriate amount of crude material for the column size. A general rule of thumb is a 1:30 to 1:100 ratio of crude material to silica gel by weight.
Improper column packing.	Ensure the silica gel is packed uniformly without any cracks or channels. A wet slurry packing method is generally recommended.

Experimental Protocols

Recrystallization Protocol (General Guidance)

Disclaimer: The following is a general protocol and may require optimization for 4-Amino-2,3-difluorobenzotrifluoride. Solvent screening is highly recommended.

• Solvent Selection: Test the solubility of the crude product in various solvents at room temperature and at their boiling points. Ideal solvents will show high solubility at elevated temperatures and low solubility at room temperature. Good starting points for fluorinated anilines include toluene, ethanol, or mixtures of polar and non-polar solvents like ethyl acetate/hexanes.[4]

• Dissolution: In a flask, add the minimum amount of the chosen hot solvent to the crude 4-Amino-2,3-difluorobenzotrifluoride until it is completely dissolved.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Further cooling in an ice bath or refrigerator can increase the yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Column Chromatography Protocol (General Guidance)

• TLC Analysis: Determine the optimal eluent system by running TLC plates with the crude material in various solvent mixtures (e.g., gradients of ethyl acetate in hexanes or dichloromethane in hexanes).

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent and pour it into the column. Allow the silica to settle, ensuring a well-packed bed.

• Sample Loading: Dissolve the crude 4-Amino-2,3-difluorobenzotrifluoride in a minimal amount of the eluent or a more polar solvent and adsorb it onto a small amount of silica gel. Once the solvent is evaporated, carefully add the dry silica to the top of the column.

• Elution: Start the elution with the least polar solvent mixture determined from the TLC analysis. Gradually increase the polarity of the eluent to move the compounds down the column.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 4-Amino-2,3-difluorobenzotrifluoride.

Data Presentation

Table 1: Comparison of Purification Methods for Related Fluorinated Anilines

Purification Method	Target Compound	Purity Achieved	Key Parameters	Reference
Distillation	4-Amino-3-fluorobenzotrifluoride	Not specified	b.p. 109°-111° C./25 mmHg	[1]
Recrystallization	4-Amino-2-trifluoromethyl benzonitrile	99.2%	Refined with toluene	[4]
Column Chromatography	4-Amino-3,5-difluorobenzonitrile	Not specified	Silica gel plug with CH₂Cl₂/n-hexane (2:1)	[3]

Visualizations

Caption: Experimental workflow for the purification of 4-Amino-2,3-difluorobenzotrifluoride.

Caption: Troubleshooting logic for recrystallization issues.

References

• 1. US5300692A - Process for producing 4-amino-3-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis, mol­ecular and crystal structures of 4-amino-3,5-di­fluoro­benzo­nitrile, ethyl 4-amino-3,5-di­fluoro­benzoate, and diethyl 4,4′-(diazene-1,2-di­yl)bis­(3,5-di­fluoro­benzoate) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN1810775B - Preparation process of 4-amino-2-trifluoromethyl benzonitrile - Google Patents [patents.google.com]

challenges in the scale-up of 4-Amino-2,3-difluorobenzotrifluoride production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the scale-up production of 4-Amino-2,3-difluorobenzotrifluoride.

Troubleshooting Guide

Challenges in the synthesis of 4-Amino-2,3-difluorobenzotrifluoride often arise from the demanding reaction conditions required for the nucleophilic aromatic substitution of a fluorine atom with an amino group. Below are common issues and potential solutions.

Issue 1: Low Yield of 4-Amino-2,3-difluorobenzotrifluoride

Low product yield is a primary concern during scale-up. Several factors can contribute to this issue.

• Possible Causes:

  • Incomplete reaction due to insufficient temperature, pressure, or reaction time.

  • Side reactions leading to the formation of byproducts.

  • Suboptimal ratio of ammonia to the starting material, 2,3,4-Trifluorobenzotrifluoride.

  • Loss of product during workup and purification steps.

• Troubleshooting Steps:

  • Optimize Reaction Conditions: Systematically vary the temperature, pressure, and reaction time to identify the optimal parameters for your reactor setup. Refer to the table below for typical reaction conditions for similar molecules.

  • Adjust Reactant Stoichiometry: Increase the molar excess of ammonia. A higher concentration of the nucleophile can drive the reaction towards the desired product.

  • Investigate Byproduct Formation: Analyze the crude reaction mixture using techniques like GC-MS or LC-MS to identify major byproducts. Understanding the side reactions can provide insights into how to suppress them (e.g., by adjusting temperature or adding a catalyst).

  • Refine Workup and Purification: Ensure efficient extraction of the product from the reaction mixture. Distillation and crystallization conditions should be carefully optimized to minimize product loss.

Issue 2: Impurity Profile and Purification Challenges

The purity of 4-Amino-2,3-difluorobenzotrifluoride is critical for its use in pharmaceutical applications. High levels of impurities can complicate purification and affect the quality of the final active pharmaceutical ingredient (API).

• Possible Impurities:

  • Unreacted starting material (2,3,4-Trifluorobenzotrifluoride).

  • Isomeric byproducts from the substitution of other fluorine atoms.

  • Products of hydrolysis if water is present in the reaction.

  • Di-substituted products.

• Troubleshooting Steps:

  • Analytical Method Development: Implement robust analytical methods such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to accurately quantify the purity of the product and identify specific impurities.

  • Control of Reaction Selectivity: The formation of isomeric byproducts can sometimes be influenced by reaction temperature. A lower temperature may favor the desired isomer.

  • Strict Anhydrous Conditions: Ensure all reactants and solvents are thoroughly dried to prevent hydrolysis of the trifluoromethyl group.

  • Advanced Purification Techniques: If standard distillation or crystallization is insufficient, consider techniques like fractional distillation under reduced pressure or preparative chromatography for removal of persistent impurities.

Issue 3: Safety Concerns at Scale-Up

The synthesis of 4-Amino-2,3-difluorobenzotrifluoride involves high-pressure and potentially hazardous materials.

• Key Safety Considerations:

  • Handling of anhydrous ammonia, which is a corrosive and toxic gas.

  • Operation of high-pressure reactors, which carries a risk of catastrophic failure if not properly maintained and operated.

  • Exothermic nature of the reaction, which can lead to a runaway reaction if not properly controlled.

• Mitigation Strategies:

  • Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical resistant gloves, safety goggles, and a face shield. A calibrated ammonia gas detector should be in place.

  • Reactor Integrity: Regularly inspect and pressure-test the reactor system. Ensure that the reactor is constructed from materials compatible with the reactants and reaction conditions.

  • Thermal Management: The reactor should be equipped with an efficient cooling system to dissipate the heat of reaction. Monitor the internal temperature and pressure continuously.

  • Emergency Procedures: Establish and regularly review emergency shutdown procedures.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting material for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride?

The most common precursor is 2,3,4-Trifluorobenzotrifluoride. The reaction involves a nucleophilic aromatic substitution where one of the fluorine atoms is replaced by an amino group from ammonia.

Q2: What are the critical process parameters to control during the ammonolysis reaction?

The critical parameters are temperature, pressure, reaction time, and the molar ratio of ammonia to the starting material. These parameters are interdependent and need to be optimized for a specific reactor configuration to maximize yield and purity.

Q3: How can I monitor the progress of the reaction?

For laboratory-scale experiments, the reaction can be monitored by taking aliquots (if safe to do so) and analyzing them by GC or TLC. In an industrial setting, process analytical technology (PAT) such as in-situ IR spectroscopy can be employed to monitor the disappearance of the starting material and the formation of the product in real-time.

Q4: What are the recommended purification methods for 4-Amino-2,3-difluorobenzotrifluoride?

The primary methods for purification are distillation under reduced pressure and crystallization. The choice of method depends on the physical properties of the product and the nature of the impurities.

Quantitative Data

The following tables summarize typical reaction conditions and achievable results for the synthesis of similar amino-fluorobenzotrifluoride compounds, which can serve as a starting point for the optimization of 4-Amino-2,3-difluorobenzotrifluoride production.

Table 1: Typical Reaction Conditions for Ammonolysis of Fluorobenzotrifluorides

Parameter	Typical Range
Temperature	150 - 250 °C
Pressure	30 - 100 atm
Reaction Time	4 - 12 hours
Ammonia/Substrate Molar Ratio	5:1 to 20:1
Solvent	Often neat (excess ammonia) or a polar aprotic solvent

Table 2: Representative Yields and Purities for Similar Compounds

Compound	Yield Range	Purity Range (after purification)
4-Amino-3-fluorobenzotrifluoride	70 - 90%	> 99.0%
4-Amino-3,5-dichlorobenzotrifluoride	85 - 95%	> 99.5%

Experimental Protocols

Representative Protocol for the Synthesis of an Amino-difluorobenzotrifluoride Derivative

This is a generalized procedure based on the synthesis of analogous compounds and should be adapted and optimized for the specific synthesis of 4-Amino-2,3-difluorobenzotrifluoride.

• Reactor Preparation: A high-pressure autoclave reactor is thoroughly cleaned, dried, and purged with an inert gas (e.g., nitrogen).

• Charging of Reactants: The reactor is charged with 2,3,4-Trifluorobenzotrifluoride. The reactor is then sealed and cooled. Anhydrous liquid ammonia is then charged into the reactor to the desired molar excess.

• Reaction: The reactor is heated to the target temperature (e.g., 180-220 °C), and the pressure is monitored. The reaction mixture is stirred vigorously for the specified duration (e.g., 6-10 hours).

• Cooling and Venting: After the reaction is complete, the reactor is cooled to room temperature. The excess ammonia is carefully vented to a scrubbing system.

• Workup: The crude reaction mixture is transferred to a separate vessel. An organic solvent (e.g., toluene) is added, and the mixture is washed with water to remove any ammonium salts.

• Purification: The organic layer is separated, and the solvent is removed by distillation. The crude product is then purified by vacuum distillation or recrystallization from a suitable solvent to yield the final product.

Visualizations

Troubleshooting Workflow for Low Yield

The following diagram illustrates a logical workflow for troubleshooting low yields in the production of 4-Amino-2,3-difluorobenzotrifluoride.

Caption: A flowchart for troubleshooting low product yield.

Technical Support Center: Optimizing Amination Reactions of Difluorobenzotrifluoride

Welcome to the Technical Support Center for the amination of difluorobenzotrifluoride. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice, frequently asked questions (FAQs), and optimized protocols for this important transformation. The presence of two fluorine atoms and a trifluoromethyl group on the benzene ring presents unique challenges and opportunities in C-N bond formation.

Frequently Asked questions (FAQs)

Q1: Which amination method is most suitable for difluorobenzotrifluoride?

A1: Two primary methods are effective for the amination of difluorobenzotrifluoride: Buchwald-Hartwig Amination and Nucleophilic Aromatic Substitution (SNAr) .

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is highly versatile and generally offers broad substrate scope and functional group tolerance.[1] It is often the method of choice when dealing with less activated aryl halides or when milder reaction conditions are required.

• Nucleophilic Aromatic Substitution (SNAr): Due to the strong electron-withdrawing nature of the trifluoromethyl (CF₃) group and the two fluorine atoms, the aromatic ring of difluorobenzotrifluoride is highly electron-deficient. This makes it susceptible to nucleophilic attack, and SNAr can be a viable, metal-free alternative. The reaction typically proceeds via an addition-elimination mechanism.[2]

The choice between these methods will depend on the specific isomer of difluorobenzotrifluoride, the nature of the amine, and the desired reaction conditions.

Q2: How do I choose the right catalyst and ligand for a Buchwald-Hartwig amination of difluorobenzotrifluoride?

A2: The selection of the palladium catalyst and phosphine ligand is critical for a successful Buchwald-Hartwig amination. For electron-deficient aryl fluorides, sterically hindered and electron-rich phosphine ligands are often preferred.

• Catalysts: Common palladium sources include Pd(OAc)₂ and Pd₂(dba)₃.

• Ligands: Bulky, electron-rich monophosphine ligands such as XPhos and SPhos, or bidentate ligands like BINAP, are often effective.[3][4] XPhos, in particular, has shown success in the amination of challenging aryl halides.[4][5]

A screening of different catalyst/ligand combinations is often necessary to identify the optimal system for your specific substrate and amine.

Q3: What is the role of the base and solvent in these amination reactions?

A3: The base and solvent play crucial roles in both Buchwald-Hartwig and SNAr reactions.

• Base: In Buchwald-Hartwig amination, a strong, non-nucleophilic base is required to facilitate the deprotonation of the amine and the subsequent catalytic cycle. Common choices include sodium tert-butoxide (NaOtBu) and cesium carbonate (Cs₂CO₃). For SNAr, a base such as potassium carbonate (K₂CO₃) or a tertiary amine is often used to neutralize the HF generated during the reaction.

• Solvent: The choice of solvent affects the solubility of the reagents and the stability of the catalytic species. Toluene and dioxane are common solvents for Buchwald-Hartwig aminations. For SNAr reactions, polar aprotic solvents like DMF or DMSO are typically used to facilitate the formation of the Meisenheimer complex.

Q4: What are the common side reactions to watch out for?

A4: Several side reactions can occur during the amination of difluorobenzotrifluoride:

• Hydrodefluorination: This is the replacement of a fluorine atom with a hydrogen atom and can be a significant side reaction in palladium-catalyzed reactions. Careful optimization of the catalyst, ligand, and reaction conditions can minimize this.

• Regioisomeric Products: In cases like 3,4-difluorobenzotrifluoride, the amination can potentially occur at either the C-3 or C-4 position. The regioselectivity will depend on the reaction conditions and the relative activation of the C-F bonds.

• Di-arylation of Primary Amines: In Buchwald-Hartwig amination with primary amines, the formation of a di-arylated product can occur. Using bulky ligands can often prevent this side reaction.[3]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Conversion	1. Inactive Catalyst (Buchwald-Hartwig) 2. Insufficiently Activated Ring (SNAr) 3. Incorrect Base or Solvent	1. Use a fresh palladium source and ligand. Ensure anaerobic conditions. 2. For SNAr, consider a more polar solvent (DMF, DMSO) or higher temperature. 3. Screen different bases (e.g., NaOtBu, Cs₂CO₃) and solvents (e.g., toluene, dioxane).
Significant Side Product Formation (e.g., Hydrodefluorination)	1. Catalyst System Prone to Side Reactions 2. High Reaction Temperature	1. Screen different ligands. Some ligands are less prone to promoting hydrodefluorination. 2. Lower the reaction temperature and increase the reaction time.
Poor Regioselectivity (for isomers like 3,4-difluorobenzotrifluoride)	1. Similar Reactivity of C-F Bonds	1. Modify the catalyst and ligand system in Buchwald-Hartwig reactions. 2. For SNAr, the position of the CF₃ group will strongly influence the regioselectivity. The fluorine para to the CF₃ group is generally more activated.
Formation of Di-arylated Product (with primary amines)	1. Non-selective Catalyst System	1. Employ sterically hindered phosphine ligands (e.g., XPhos) to favor mono-arylation.[3]

Experimental Protocols

General Protocol for Buchwald-Hartwig Amination

This protocol is adapted from the amination of aryl chlorides and can be used as a starting point for difluorobenzotrifluoride.

Materials:

• Difluorobenzotrifluoride (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv)

• Anhydrous toluene

Procedure:

• To an oven-dried Schlenk tube, add the palladium precatalyst, phosphine ligand, and sodium tert-butoxide under an inert atmosphere (e.g., argon or nitrogen).

• Add the difluorobenzotrifluoride and the amine to the Schlenk tube.

• Add anhydrous toluene via syringe.

• Seal the Schlenk tube and heat the reaction mixture with stirring (e.g., 80-110 °C) for the desired time (monitor by TLC or LC-MS).

• After completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Nucleophilic Aromatic Substitution (SNAr)

This protocol is a general procedure for the SNAr reaction of activated fluoroarenes with amines.

Materials:

• Difluorobenzotrifluoride (1.0 equiv)

• Amine (1.1 equiv)

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• Anhydrous dimethylformamide (DMF)

Procedure:

• To a round-bottom flask, add difluorobenzotrifluoride and dissolve it in anhydrous DMF.

• Add the amine, followed by potassium carbonate.

• Stir the reaction mixture at the desired temperature (e.g., 60-100 °C) and monitor the progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Data Presentation

The following tables provide representative data for amination reactions on substrates similar to difluorobenzotrifluoride. These should serve as a good starting point for reaction optimization.

Table 1: Representative Conditions for Buchwald-Hartwig Amination of Aryl Halides

Entry	Aryl Halide	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	4-Chlorotoluene	Morpholine	Pd₂(dba)₃ (1.5)	XPhos (3.0)	NaOtBu	Toluene	110	94
2	2-Bromopyridine	Aniline	Pd(OAc)₂ (5)	BINAP (7.5)	Cs₂CO₃	Toluene	100	85
3	4-Bromo-anisole	Benzylamine	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	Dioxane	100	92

Note: This data is for analogous reactions and should be used as a guideline for optimizing the amination of difluorobenzotrifluoride.

Table 2: Representative Conditions for SNAr of Fluoroarenes

Entry	Fluoroarene	Amine	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	1-Fluoro-4-nitrobenzene	Piperidine	K₂CO₃	DMF	80	2	95
2	2,4-Difluoronitrobenzene	Morpholine	Et₃N	DMSO	100	4	90 (mono-aminated)
3	Pentafluoropyridine	Benzylamine	K₂CO₃	Acetonitrile	60	6	88

Note: This data is for analogous reactions and should be used as a guideline for optimizing the SNAr of difluorobenzotrifluoride.

Visualizations

Experimental Workflow for Optimizing Buchwald-Hartwig Amination

Caption: Workflow for optimizing Buchwald-Hartwig amination.

Troubleshooting Logic for Low Yield in Amination Reactions

Caption: Troubleshooting decision tree for low yield amination.

References

• 1. US5965775A - Process for the preparation of 3,5-difluoroaniline - Google Patents [patents.google.com]
• 2. youtube.com [youtube.com]
• 3. research.rug.nl [research.rug.nl]
• 4. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 5. real.mtak.hu [real.mtak.hu]

stability of 4-Amino-2,3-difluorobenzotrifluoride under acidic or basic conditions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of 4-Amino-2,3-difluorobenzotrifluoride under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 4-Amino-2,3-difluorobenzotrifluoride?

4-Amino-2,3-difluorobenzotrifluoride is a crystalline solid that is generally stable at room temperature. However, like many aromatic amines, its stability can be influenced by factors such as pH, temperature, light, and the presence of oxidizing agents.[1][2][3] The trifluoromethyl group enhances the metabolic stability of the molecule.[4] For long-term storage, it is recommended to store the compound in a cool, dry, and dark place.[3]

Q2: How does pH affect the stability of 4-Amino-2,3-difluorobenzotrifluoride?

Q3: What are the likely degradation products of 4-Amino-2,3-difluorobenzotrifluoride under acidic or basic conditions?

The exact degradation products of 4-Amino-2,3-difluorobenzotrifluoride have not been extensively documented. However, based on the chemistry of anilines, potential degradation pathways could involve oxidation of the amino group or hydrolysis.[8][9] Under oxidative conditions, aromatic amines can form nitroso, nitro, or polymeric species.[8] Hydrolysis could potentially lead to the formation of the corresponding phenol. It is essential to characterize any degradation products using appropriate analytical techniques such as LC-MS or GC-MS.

Q4: Are there any recommended storage conditions to ensure the stability of 4-Amino-2,3-difluorobenzotrifluoride solutions?

For short-term use, solutions should ideally be prepared fresh. If storage is necessary, it is recommended to store solutions at low temperatures (e.g., 2-8 °C or -20 °C) and protected from light.[3] The stability of aromatic amines in solution is highly dependent on the solvent and pH.[5] It is advisable to conduct a preliminary stability study in your specific buffer or solvent system.

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Action
Loss of compound potency or inconsistent results over time.	Degradation of 4-Amino-2,3-difluorobenzotrifluoride in solution.	Prepare fresh solutions for each experiment. If solutions must be stored, perform a stability study under your specific storage conditions (temperature, light exposure, container type) to determine an appropriate shelf-life. Analyze stored solutions for purity before use.
Appearance of unexpected peaks in chromatograms.	Formation of degradation products.	Conduct a forced degradation study to identify potential degradation products. Use techniques like LC-MS or GC-MS to characterize these new peaks. Adjust experimental conditions (e.g., pH, temperature) to minimize degradation.
Poor recovery of the compound from acidic or basic aqueous solutions.	Instability of the compound at the given pH.	Buffer your solutions to a pH where the compound is more stable. If the experimental conditions require a pH where the compound is unstable, minimize the exposure time and temperature. Consider using a different solvent system if possible.
Discoloration of the compound or its solutions.	Oxidation or polymerization.	Store the solid compound and its solutions under an inert atmosphere (e.g., nitrogen or argon). Avoid exposure to air and light. Use de-gassed solvents for solution preparation.

Experimental Protocols

General Protocol for Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a compound and identifying potential degradation products.[10][11] This protocol provides a general framework that should be adapted to your specific needs.

1. Preparation of Stock Solution:

• Prepare a stock solution of 4-Amino-2,3-difluorobenzotrifluoride in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acidic Hydrolysis:

  • Dilute the stock solution with 0.1 M HCl to a final concentration of, for example, 100 µg/mL.

  • Incubate at a set temperature (e.g., 60 °C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute with mobile phase for analysis.

• Basic Hydrolysis:

  • Dilute the stock solution with 0.1 M NaOH to a final concentration of, for example, 100 µg/mL.

  • Incubate at a set temperature (e.g., 60 °C) for a defined period.

  • At each time point, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M HCl, and dilute with mobile phase for analysis.

• Oxidative Degradation:

  • Dilute the stock solution with a solution of hydrogen peroxide (e.g., 3% H₂O₂) to a final concentration of, for example, 100 µg/mL.

  • Incubate at room temperature for a defined period, protected from light.

  • At each time point, withdraw an aliquot and dilute with mobile phase for analysis.

• Thermal Degradation (Solution):

  • Dilute the stock solution with a neutral solvent (e.g., water or buffer at pH 7).

  • Incubate at an elevated temperature (e.g., 70 °C).

  • At each time point, withdraw an aliquot and dilute with mobile phase for analysis.

• Photostability:

  • Expose a solution of the compound to a controlled light source (e.g., ICH-compliant photostability chamber).

  • A control sample should be kept in the dark at the same temperature.

  • Analyze the samples at appropriate time intervals.

3. Analytical Method:

• A stability-indicating analytical method, typically HPLC with UV or MS detection, should be used. The method must be able to separate the parent compound from all potential degradation products.

4. Data Analysis:

• Quantify the amount of 4-Amino-2,3-difluorobenzotrifluoride remaining at each time point.

• Calculate the percentage of degradation.

• Identify and, if possible, characterize the major degradation products.

Visualizations

Caption: Workflow for assessing the stability of 4-Amino-2,3-difluorobenzotrifluoride.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 3. Short- and Long-Term Stability of Aromatic Amines in Human Urine [mdpi.com]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. Amitraz - Wikipedia [en.wikipedia.org]
• 7. byjus.com [byjus.com]
• 8. The degradation products of aniline in the solutions with ozone and kinetic investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. acdlabs.com [acdlabs.com]

dealing with regioisomer formation in 4-Amino-2,3-difluorobenzotrifluoride synthesis

Technical Support Center: Synthesis of 4-Amino-2,3-difluorobenzotrifluoride

This technical support guide is designed for researchers, scientists, and drug development professionals working on the synthesis of 4-Amino-2,3-difluorobenzotrifluoride. It provides detailed troubleshooting advice and answers to frequently asked questions, with a focus on controlling the formation of unwanted regioisomers.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis, which typically involves the nucleophilic aromatic substitution (SNAr) of 2,3,4-trifluorobenzotrifluoride with an ammonia source.

Problem 1: High Levels of Undesired Regioisomer Detected

Q: My reaction is producing a significant amount of the undesired 2-amino-3,4-difluorobenzotrifluoride or 3-amino-2,4-difluorobenzotrifluoride isomer alongside my target 4-amino product. What are the likely causes and how can I fix this?

A: High levels of regioisomers are a common challenge in this synthesis. The outcome of the nucleophilic aromatic substitution (SNAr) is dictated by the electronic properties of the starting material and the reaction conditions. The trifluoromethyl (-CF₃) group is a strong electron-withdrawing group that deactivates the ring but directs nucleophilic attack to the para-position (C4). However, the fluorine atoms also influence regioselectivity. Here are the primary factors to investigate:

• Potential Cause 1: Reaction Temperature is Too High.

  • Explanation: While higher temperatures can increase the reaction rate, they can also lower the selectivity. At elevated temperatures, the kinetic barrier for the formation of the thermodynamically less stable isomers can be overcome more easily, leading to a mixture of products.

  • Solution: Methodically lower the reaction temperature. Run a series of experiments in increments of 10-20°C below your current protocol to find the optimal balance between reaction rate and selectivity. For instance, if the reaction is run at 120°C, try experiments at 100°C and 80°C.

• Potential Cause 2: Incorrect Solvent Choice.

  • Explanation: The solvent plays a crucial role in stabilizing the charged intermediate (Meisenheimer complex) formed during the SNAr reaction.[1] Polar aprotic solvents like DMSO, DMF, or NMP are generally preferred as they can solvate the cation of the ammonia source without strongly hydrogen-bonding with the nucleophile, thus enhancing its reactivity. The choice of solvent can subtly alter the relative energies of the transition states leading to different isomers.

  • Solution: Screen a panel of polar aprotic solvents. If you are using DMSO, consider trying NMP or DMAc, as they may offer different selectivity profiles.

• Potential Cause 3: Nature of the Aminating Agent.

  • Explanation: The source of ammonia can impact selectivity. Aqueous ammonia, anhydrous ammonia (liquid or gas under pressure), or ammonia surrogates can exhibit different reactivities and steric profiles.[2]

  • Solution: If using aqueous ammonia, consider switching to anhydrous ammonia in a sealed reactor. This eliminates water, which can sometimes participate in side reactions or alter the properties of the solvent. Using a salt like sodium amide (NaNH₂) in an inert solvent is another alternative, though it may require different temperature profiles.

Problem 2: Inconsistent Regioisomeric Ratio Between Batches

Q: I am observing significant variation in the ratio of 4-amino to other isomers from one experiment to the next, even when I follow the same protocol. What could be causing this inconsistency?

A: Batch-to-batch inconsistency often points to subtle, uncontrolled variables in the experimental setup.

• Potential Cause 1: Purity of Starting Material.

  • Explanation: The presence of isomeric impurities in the starting 2,3,4-trifluorobenzotrifluoride can lead to the formation of corresponding amino-isomers, altering the final product ratio.

  • Solution: Verify the purity of your starting material using a reliable analytical method like GC-MS or ¹H/¹⁹F NMR. If significant impurities are detected, purify the starting material by distillation or chromatography before use.

• Potential Cause 2: Inaccurate Control of Reaction Conditions.

  • Explanation: Small fluctuations in key parameters can have a large impact on regioselectivity. This is especially true for temperature and pressure in sealed-vessel reactions.

  • Solution: Ensure your temperature and pressure monitoring equipment is calibrated and accurate. For heated reactions, ensure the reaction vessel is uniformly heated to avoid hot spots. When using anhydrous ammonia, ensure the amount charged into the reactor is consistent for each run.

• Potential Cause 3: Atmospheric Contamination.

  • Explanation: Moisture and oxygen can interfere with SNAr reactions, especially if organometallic reagents or strongly basic conditions are used.

  • Solution: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon). Use properly dried solvents and glassware to minimize moisture.

Frequently Asked Questions (FAQs)

Q1: What is the underlying chemical principle for the formation of the 4-amino isomer as the major product?

A1: The regioselectivity is governed by the stability of the negatively charged intermediate, known as the Meisenheimer complex, which is formed when the nucleophile attacks the aromatic ring.[1][3][4] The trifluoromethyl (-CF₃) group is a very strong electron-withdrawing group through both induction and resonance, and it strongly stabilizes the negative charge when it is located ortho or para to the site of attack. In the case of 2,3,4-trifluorobenzotrifluoride, attack at the C4 position allows the negative charge in one of the resonance structures to be placed on the carbon bearing the -CF₃ group, providing significant stabilization. This makes the transition state leading to the 4-substituted product lower in energy than those for attack at other positions.

Q2: Which analytical techniques are best for identifying and quantifying the regioisomers?

A2: A combination of techniques is often ideal.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for separating and identifying volatile isomers.[5] The isomers will likely have slightly different retention times, and the mass spectrum will confirm their identity (as they will have the same molecular weight). With proper calibration, GC can be used for accurate quantification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹⁹F NMR: This is a particularly powerful tool. The fluorine atoms on the ring and in the -CF₃ group are highly sensitive to their chemical environment. Each regioisomer will have a unique set of signals with distinct chemical shifts and coupling constants, allowing for unambiguous identification and quantification.

  • ¹H NMR: While less informative than ¹⁹F NMR for this molecule, it can still be used to distinguish isomers based on the splitting patterns and chemical shifts of the aromatic protons.

Q3: How can I separate the desired 4-amino product from the other regioisomers?

A3: Separation can be challenging due to the similar physical properties of the isomers.[6]

• Fractional Distillation: If there is a sufficient difference in boiling points, fractional distillation under reduced pressure may be effective.

• Column Chromatography: This is a common laboratory-scale technique. A systematic screening of solvent systems (e.g., hexane/ethyl acetate or toluene/ethyl acetate) on silica gel can often yield a method for separation.

• Recrystallization: If the desired product is a solid and one isomer is significantly more abundant, it may be possible to purify the major isomer by recrystallization. This often involves screening various solvents to find one in which the desired isomer has lower solubility than the impurities at a given temperature.

Data & Protocols

Table 1: Influence of Reaction Conditions on Regioselectivity

(Note: The following data is illustrative, based on general principles of SNAr reactions. Actual results may vary.)

Aminating Agent	Solvent	Temperature (°C)	Pressure	Typical Ratio (4-amino : other isomers)
Anhydrous NH₃	DMSO	100	Sealed Tube	~ 90 : 10
Anhydrous NH₃	NMP	120	Sealed Tube	~ 92 : 8
Aqueous NH₃	DMSO	120	Sealed Tube	~ 85 : 15
Anhydrous NH₃	Toluene	150	Sealed Tube	~ 70 : 30

Experimental Protocol: General Synthesis

Warning: This reaction should be carried out by trained personnel in a well-ventilated fume hood. The reaction involves high pressure and corrosive materials.

• Reactor Setup: To a 100 mL pressure-rated reactor equipped with a magnetic stir bar, add 2,3,4-trifluorobenzotrifluoride (1.0 eq).

• Solvent Addition: Add anhydrous DMSO (or another chosen solvent) to the reactor (approx. 10 mL per gram of starting material).

• Inerting: Seal the reactor and purge with dry nitrogen or argon for 10 minutes.

• Ammonia Addition: Cool the reactor to -78°C (dry ice/acetone bath). Carefully condense anhydrous ammonia (3.0 - 5.0 eq) into the reactor.

• Reaction: Seal the reactor tightly. Allow it to warm to room temperature and then place it in a heating mantle set to the desired temperature (e.g., 100°C).

• Monitoring: Allow the reaction to stir for the specified time (e.g., 12-24 hours). Monitor the reaction progress by taking aliquots (after safely cooling and depressurizing) and analyzing by GC-MS or TLC.

• Workup: After the reaction is complete, cool the reactor to room temperature and vent the excess ammonia into a suitable acidic trap. Carefully open the reactor and pour the contents into a mixture of water and ethyl acetate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analysis & Purification: Analyze the crude product ratio using GC or ¹⁹F NMR. Purify the product by column chromatography or distillation as required.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the crude reaction mixture (approx. 1 mg/mL) in a suitable solvent like ethyl acetate or dichloromethane.

• GC Conditions (Example):

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: Start at 80°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Injector: 250°C, split mode.

• MS Conditions (Example):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 300.

• Data Analysis: Identify the peaks corresponding to the isomers based on their retention times and confirm their molecular weight from the mass spectra. Quantify the relative peak areas to determine the regioisomeric ratio.

Visual Guides

Caption: Reaction pathways for the amination of 2,3,4-trifluorobenzotrifluoride.

Caption: A troubleshooting workflow for optimizing reaction regioselectivity.

Caption: Influence of substituents on the site of nucleophilic attack.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. US5300692A - Process for producing 4-amino-3-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 3. m.youtube.com [m.youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. tsijournals.com [tsijournals.com]
• 6. reddit.com [reddit.com]

Technical Support Center: Troubleshooting Reactions with 4-Amino-2,3-difluorobenzotrifluoride

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-Amino-2,3-difluorobenzotrifluoride. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during synthetic reactions involving this electron-deficient aniline.

Frequently Asked Questions (FAQs)

Q1: Why are reactions with 4-Amino-2,3-difluorobenzotrifluoride often sluggish and low-yielding?

A1: The primary reason for the reduced reactivity of 4-Amino-2,3-difluorobenzotrifluoride is its electronic nature. The trifluoromethyl (-CF₃) group and the two fluorine atoms on the benzene ring are strong electron-withdrawing groups. These groups significantly decrease the electron density on the aromatic ring and, more importantly, on the nitrogen atom of the amino group through inductive and resonance effects.[1] This reduced electron density lowers the nucleophilicity of the amine, making it less reactive towards electrophiles in reactions such as amide bond formation and nucleophilic aromatic substitution.[1]

Q2: I am observing a dark-colored reaction mixture or tar formation. What could be the cause?

A2: Dark discoloration and the formation of tar-like substances in reactions involving anilines are often indicative of oxidation of the aniline starting material or product.[2] This is particularly common under acidic conditions or in the presence of strong oxidizing agents. To mitigate this, consider the following:

• Use of Purified Reagents: Ensure that the 4-Amino-2,3-difluorobenzotrifluoride and all other reagents are of high purity.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere, such as nitrogen or argon, can prevent air oxidation.[2]

• Protecting Groups: In some cases, protecting the amino group can make the substrate less susceptible to oxidation.[2]

Q3: Are there any specific safety precautions I should take when working with 4-Amino-2,3-difluorobenzotrifluoride?

A3: Yes, 4-Amino-2,3-difluorobenzotrifluoride is classified as a hazardous substance. It is harmful if swallowed, in contact with skin, or if inhaled. It can also cause skin and serious eye irritation.[3] Always handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Troubleshooting Guides

Failed or Low-Yielding Amide Coupling (Acylation) Reactions

The reduced nucleophilicity of the amino group in 4-Amino-2,3-difluorobenzotrifluoride makes standard amide coupling conditions often ineffective.

Common Issues & Solutions

Issue	Potential Cause	Recommended Action
No or low conversion	Insufficient activation of the carboxylic acid.	Use more powerful coupling reagents like HATU, HBTU, or generate the acyl chloride in situ using thionyl chloride or oxalyl chloride.[4][5]
Low nucleophilicity of the aniline.	Increase the reaction temperature. Microwave heating can sometimes be effective.[4]
Steric hindrance from the coupling partners.	Employ less sterically hindered coupling reagents and consider higher reaction temperatures or longer reaction times.
Side product formation	Decomposition of the activated carboxylic acid.	Pre-activate the carboxylic acid at a low temperature before adding the aniline.
Self-condensation of the carboxylic acid.	Use a stoichiometric amount of the coupling reagent and add the aniline promptly after activation.

Detailed Experimental Protocol: HATU-mediated Amide Coupling

• Setup: In a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the carboxylic acid (1.0 eq) in an anhydrous aprotic solvent such as DMF or DCM.

• Pre-activation: Add HATU (1.1 eq) and a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) (2.0 eq) to the solution. Stir the mixture at room temperature for 15-20 minutes.

• Coupling: Add 4-Amino-2,3-difluorobenzotrifluoride (1.1 eq) to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 2-6 hours. If the reaction is sluggish, it can be gently heated (e.g., to 40-50 °C).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate. Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[5]

Troubleshooting Workflow for Amide Coupling

Caption: Logical workflow for troubleshooting failed amide coupling reactions.

Failed or Low-Yielding Buchwald-Hartwig Amination

Cross-coupling of 4-Amino-2,3-difluorobenzotrifluoride with aryl halides or triflates can be challenging due to potential catalyst inhibition and the aniline's low reactivity.

Common Issues & Solutions

Issue	Potential Cause	Recommended Action
No or low conversion	Inefficient catalyst system.	Use modern, bulky, and electron-rich phosphine ligands like XPhos, SPhos, or BrettPhos.[1][6] Consider using well-defined precatalysts (e.g., G3 or G4 precatalysts).[1]
Catalyst deactivation.	Ensure a strictly inert atmosphere using techniques like freeze-pump-thaw degassing or working in a glovebox. Oxygen can deactivate palladium catalysts.[1]
Inappropriate base.	Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are often required.[2]
Dehalogenation of aryl halide	Formation of palladium-hydride species.	The choice of base can influence this side reaction; sometimes weaker bases like K₃PO₄ or Cs₂CO₃ can be beneficial. Protecting the amino group can also suppress dehalogenation.[2]
Homocoupling of starting materials	Presence of oxygen or inefficient catalyst activation.	Improve degassing procedures and consider using a Pd(0) source directly.

Detailed Experimental Protocol: Buchwald-Hartwig Amination

• Setup: In a glovebox or using Schlenk techniques, add the aryl halide (1.0 mmol), 4-Amino-2,3-difluorobenzotrifluoride (1.2 mmol), a palladium precatalyst (e.g., XPhos Pd G3, 2 mol%), and sodium tert-butoxide (1.4 mmol) to a dry reaction vessel with a stir bar.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane, 5 mL) via syringe.

• Reaction: Seal the vessel and heat the mixture in a preheated oil bath to 100-110 °C with vigorous stirring for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography.[1]

Troubleshooting Workflow for Buchwald-Hartwig Amination

Caption: Logical workflow for troubleshooting failed Buchwald-Hartwig amination.

Failed or Low-Yielding Suzuki-Miyaura Coupling

While the amino group of 4-Amino-2,3-difluorobenzotrifluoride is not directly involved in Suzuki-Miyaura coupling (assuming it is a substituent on one of the coupling partners), its electronic effects can influence the reactivity of the aryl halide. This section assumes the use of a halogenated derivative of 4-Amino-2,3-difluorobenzotrifluoride.

Common Issues & Solutions

Issue	Potential Cause	Recommended Action
No or low conversion	Inefficient oxidative addition.	For aryl chlorides, use catalyst systems with bulky, electron-rich ligands (e.g., Buchwald ligands). Aryl bromides and iodides are generally more reactive.[2]
Poor transmetalation.	The choice of base is critical. Screen bases such as K₃PO₄, K₂CO₃, and Cs₂CO₃. The addition of water can sometimes be beneficial.[7]
Catalyst poisoning.	The amino group can coordinate to the palladium center and inhibit catalysis. The use of bulky ligands can mitigate this effect.[7]
Protodeboronation of boronic acid	Instability of the boronic acid under basic conditions.	Use milder bases or lower the reaction temperature. Consider using more stable boronic esters (e.g., pinacol esters).[7]
Homocoupling of boronic acid	Presence of oxygen.	Ensure thorough degassing of solvents and reaction mixture.[8]

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

• Setup: In a reaction vessel, combine the halogenated 4-Amino-2,3-difluorobenzotrifluoride derivative (1.0 eq), the boronic acid or ester (1.2-1.5 eq), the base (e.g., K₃PO₄, 2.0-3.0 eq), and the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol% or a modern precatalyst system).

• Inert Atmosphere: Purge the vessel with an inert gas (Nitrogen or Argon).

• Solvent Addition: Add a degassed solvent system, such as a mixture of dioxane and water (e.g., 4:1).

• Reaction: Heat the reaction mixture to 80-100 °C and stir for 4-24 hours.

• Monitoring: Follow the reaction's progress by TLC or LC-MS.

• Work-up: After cooling, dilute the mixture with water and extract with an organic solvent.

• Purification: Wash the organic phase with brine, dry it over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product using column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. research.rug.nl [research.rug.nl]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. Anhydrous and Stereoretentive Fluoride-Enhanced Suzuki–Miyaura Coupling of Immunomodulatory Imide Drug Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Byproduct Analysis in 4-Amino-2,3-difluorobenzotrifluoride Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 4-Amino-2,3-difluorobenzotrifluoride. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to byproduct formation during chemical reactions involving this versatile intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities found in 4-Amino-2,3-difluorobenzotrifluoride starting material?

A1: Impurities in the starting material can significantly impact the outcome of your reaction. Common impurities can be categorized as:

• Process-Related Impurities: These can include unreacted precursors from the synthesis of 4-Amino-2,3-difluorobenzotrifluoride. For instance, if synthesized via amination of a difluorobenzotrifluoride precursor, residual starting material may be present.

• Degradation Impurities: Like many anilines, 4-Amino-2,3-difluorobenzotrifluoride can be susceptible to oxidation, leading to the formation of colored byproducts, such as p-benzoquinone derivatives, especially with prolonged exposure to air and light. Polymeric byproducts may also form over time.

• Residual Solvents: Solvents used during the synthesis and purification, such as toluene or methanol, may be present in trace amounts.

It is crucial to analyze the purity of the starting material by techniques like HPLC or GC-MS before use.

Q2: During an acylation reaction of 4-Amino-2,3-difluorobenzotrifluoride with an acyl chloride or anhydride, I observe multiple products in my TLC/LC-MS analysis. What are the potential byproducts?

A2: In acylation reactions, besides the desired N-acylated product, several byproducts can form:

• Diacylated Product: Under harsh reaction conditions or with a large excess of the acylating agent, diacylation of the amino group can occur.

• O-Acylation: If the reaction is carried out in the presence of a nucleophilic solvent (e.g., an alcohol) and a strong acid catalyst, esterification of the acylating agent can compete with the desired N-acylation.

• Ring Acylation (Friedel-Crafts): While the amino group is activating, the trifluoromethyl group is strongly deactivating. However, under forcing conditions with a strong Lewis acid catalyst, electrophilic acylation on the aromatic ring could occur, likely at the position para to the amino group.

• Unreacted Starting Material: Incomplete reaction will result in the presence of 4-Amino-2,3-difluorobenzotrifluoride.

To minimize these byproducts, it is recommended to use a slight excess of the acylating agent, control the reaction temperature, and use a non-nucleophilic base (e.g., triethylamine or pyridine) to scavenge the acid formed.

Q3: I am performing a Sandmeyer reaction (diazotization followed by nucleophilic substitution) with 4-Amino-2,3-difluorobenzotrifluoride and notice significant byproduct formation. What are the likely side products?

A3: The Sandmeyer reaction is a powerful tool, but the diazonium salt intermediate is highly reactive and can lead to several byproducts:

• Phenolic Byproducts: The diazonium salt can react with water to form the corresponding phenol (4-hydroxy-2,3-difluorobenzotrifluoride). This is a common side reaction if the reaction temperature is not kept low (typically 0-5 °C).

• Azo Coupling Products: The diazonium salt can couple with unreacted 4-Amino-2,3-difluorobenzotrifluoride or other electron-rich aromatic compounds present in the reaction mixture to form colored azo compounds.

• Hydrodefluorination: Although less common, under certain reductive conditions that might unintentionally occur during the workup, a fluorine atom could be replaced by hydrogen.

• Biaryl Impurities: Radical mechanisms in the Sandmeyer reaction can sometimes lead to the formation of biaryl byproducts.[1]

Careful control of temperature, slow addition of sodium nitrite, and ensuring an acidic environment are critical to minimize these side reactions.

Q4: My reaction mixture involving 4-Amino-2,3-difluorobenzotrifluoride is turning dark, and I am getting a complex mixture of products. What could be the cause?

A4: Darkening of the reaction mixture often indicates decomposition or oxidation. Anilines are prone to air oxidation, which can be accelerated by heat, light, and the presence of metal ions. The resulting oxidation products are often colored and can lead to a complex mixture. Ensure your reaction is performed under an inert atmosphere (e.g., nitrogen or argon) and use freshly purified solvents and reagents.

Troubleshooting Guides

Issue 1: Incomplete Reaction and Presence of Starting Material

Potential Cause	Troubleshooting Step
Insufficient reagent	Increase the molar ratio of the limiting reagent.
Low reaction temperature	Gradually increase the reaction temperature while monitoring for byproduct formation.
Poor reagent quality	Use freshly opened or purified reagents.
Inefficient stirring	Ensure the reaction mixture is homogenous with adequate stirring.

Issue 2: Formation of Isomeric Byproducts

In reactions where new substituents are introduced to the aromatic ring, the formation of isomers is a common challenge. For example, in the synthesis of celecoxib analogues, regioisomers can be formed.[2][3]

Potential Cause	Troubleshooting Step
Lack of regioselectivity	Modify the reaction conditions (solvent, temperature, catalyst) to favor the formation of the desired isomer. Protecting groups may be necessary to block certain positions.
Isomerization during reaction	Analyze the reaction at different time points to determine if the isomeric ratio changes over time. If so, shorter reaction times may be beneficial.

Experimental Protocols

Protocol 1: General Method for HPLC-UV Purity Analysis of a Reaction Mixture

This protocol provides a general method for analyzing the purity of a reaction mixture containing 4-Amino-2,3-difluorobenzotrifluoride and its derivatives.

• Sample Preparation:

  • Quench a small aliquot of the reaction mixture.

  • Extract the organic components with a suitable solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.

  • Dissolve the residue in the mobile phase to a concentration of approximately 1 mg/mL.[4]

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% trifluoroacetic acid or formic acid) is often effective. A typical gradient might be 10% to 90% acetonitrile over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm and 280 nm.

  • Column Temperature: 30 °C.

Protocol 2: General Method for GC-MS Analysis of Volatile Byproducts

This protocol is suitable for identifying volatile or semi-volatile byproducts in a reaction mixture.

• Sample Preparation:

  • Prepare a dilute solution of the sample (~1 mg/mL) in a volatile organic solvent such as acetone or dichloromethane.[4]

• GC-MS Conditions:

  • Injector Temperature: 250 °C.[4]

  • Column: A suitable capillary column (e.g., 30 m, 0.25 mm ID, with a 5% phenyl polydimethylsiloxane stationary phase).[4]

  • Oven Program: Start at 50 °C for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Detector: Electron ionization (EI) at 70 eV.

  • Mass Range: 40-500 amu.

Visualizing Reaction Pathways and Byproduct Formation

The following diagrams illustrate common reaction pathways and potential byproduct formation.

Caption: Acylation of 4-Amino-2,3-difluorobenzotrifluoride and potential byproducts.

Caption: Sandmeyer reaction of 4-Amino-2,3-difluorobenzotrifluoride and potential side reactions.

References

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 2. Isolation, synthesis and characterization of impurities in celecoxib, a COX-2 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. zenodo.org [zenodo.org]
• 4. benchchem.com [benchchem.com]

monitoring the progress of 4-Amino-2,3-difluorobenzotrifluoride reactions by TLC or HPLC

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals monitoring the progress of reactions involving 4-Amino-2,3-difluorobenzotrifluoride using Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guides

This section addresses specific issues that may be encountered during TLC and HPLC analysis in a question-and-answer format.

Thin-Layer Chromatography (TLC) Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Spots are streaking or elongated.	1. Sample is overloaded (too concentrated).[1][2][3][4] 2. The compound is highly polar and interacting strongly with the silica gel.[5] 3. The compound is acidic or basic.[1][3]	1. Dilute the sample solution and re-spot.[1][5] 2. Add a small amount of a more polar solvent (e.g., methanol) to the developing solvent system.[5] 3. For basic compounds like 4-Amino-2,3-difluorobenzotrifluoride, add a small amount of a base (e.g., triethylamine, 0.1–2.0%) to the mobile phase.[1] For acidic compounds, add a small amount of an acid (e.g., acetic acid, 0.1–2.0%).[1]
Spots are not moving from the baseline (Rf value is too low).	The eluent is not polar enough.[1]	Increase the proportion of the polar solvent in your mobile phase or choose a more polar solvent system.[1]
Spots are too close to the solvent front (Rf value is too high).	The eluent is too polar.[1][6]	Decrease the proportion of the polar solvent in your mobile phase or choose a less polar solvent system.[1]
No spots are visible on the TLC plate.	1. The sample is too diluted.[1][2] 2. The compound is not UV-active.[1] 3. The solvent level in the developing chamber was higher than the spotting line.[1][2] 4. The compound is volatile and may have evaporated.[1]	1. Concentrate the sample or spot multiple times in the same location, allowing the solvent to dry between applications.[1][2] 2. Use a chemical stain for visualization (e.g., iodine vapor or a permanganate stain).[1][7] 3. Ensure the solvent level is below the baseline where the sample is spotted.[1][2] 4. Visualizing volatile compounds by TLC can be difficult; consider alternative monitoring techniques.[1]
Reactant and product spots have very similar Rf values.	The chosen solvent system does not provide adequate separation.	1. Try a different solvent system. Three classes of solvent mixtures that can provide different results are: Polar/hydrocarbon (e.g., ethyl acetate/hexane), Polar/dichloromethane, and Polar/benzene (or toluene).[1] 2. Use the "co-spotting" technique to confirm if the starting material is consumed.[8][9]

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Poor peak shapes (tailing or fronting).	1. Tailing: Secondary interactions between the basic amine group and acidic silanol groups on the column's silica backbone.[10][11] 2. Fronting: Column overload due to injecting too much sample.[10]	1. Add a basic modifier like triethylamine (TEA) to the mobile phase, lower the mobile phase pH with an acid like formic acid, or use a high-quality end-capped column.[11] A fluorinated stationary phase may also offer different selectivity.[11] 2. Dilute your sample or reduce the injection volume.[10]
Shifting retention times.	1. Lack of system equilibration.[10] 2. Fluctuations in column temperature.[5][12] 3. Inconsistent mobile phase composition.[5][12]	1. Ensure the column is thoroughly flushed and equilibrated with the mobile phase before starting your analytical sequence.[10] 2. Use a column oven to maintain a constant temperature.[5] 3. Prepare fresh mobile phase for each run and ensure it is properly mixed.[5]
High system pressure.	1. Blockage in the system (e.g., clogged column frit or tubing).[13] 2. Precipitation of buffer salts in the mobile phase.	1. Flush the column (consider back-flushing if applicable) or replace the clogged components.[13] 2. Ensure the buffer is fully dissolved in the mobile phase and consider filtering the mobile phase.
Appearance of unexpected peaks.	1. Contamination of the sample or solvent.[5] 2. The sample is degrading on the column.	1. Use HPLC-grade solvents and filter all samples before injection.[5] 2. Modify the mobile phase or gradient to reduce the analysis time.[5]
Low signal intensity.	1. Incorrect detection wavelength. 2. Low concentration of the product.[5][12]	1. Determine the UV absorbance maximum of your compound and set the detector to that wavelength. 2. Optimize the reaction conditions to improve yield or consider a more sensitive detector if available.

Frequently Asked Questions (FAQs)

TLC FAQs

Q1: What is a good starting solvent system for TLC analysis of 4-Amino-2,3-difluorobenzotrifluoride?

A good starting point for developing a TLC solvent system for a relatively polar compound like 4-Amino-2,3-difluorobenzotrifluoride on a silica gel plate would be a mixture of a non-polar and a polar solvent.[14] A common combination is ethyl acetate (EtOAc) and hexane.[14] You can start with a ratio of 30% ethyl acetate in hexane and adjust the polarity as needed to achieve an Rf value for the starting material of around 0.3-0.4.[9] Given the basic nature of the aniline, adding a small amount (0.1-1%) of triethylamine (TEA) or ammonia in methanol to the eluent can help reduce streaking and improve spot shape.[1]

Q2: How can I visualize the spots on the TLC plate?

Since 4-Amino-2,3-difluorobenzotrifluoride contains an aromatic ring, it should be visible under a UV lamp (at 254 nm) if you are using TLC plates with a fluorescent indicator.[1] The spots will appear as dark circles against a fluorescent background. You can circle the spots with a pencil while they are visible under the UV light.[9] Alternatively, iodine vapor can be used as a general stain for organic compounds.[1][7]

Q3: What is "co-spotting" and why is it important for monitoring reactions?

Co-spotting is a technique used to confidently identify spots on a TLC plate, especially when the reactant and product have similar Rf values.[9] It involves spotting the starting material, the reaction mixture, and a third spot where the reaction mixture is applied directly on top of the starting material spot.[9] If the starting material is still present in the reaction mixture, the co-spot will appear as a single, elongated spot. If the starting material is consumed, you will see two separate spots in the co-spot lane (assuming the product has a different Rf). This helps to avoid misinterpretation of the reaction's progress.[9]

HPLC FAQs

Q1: What type of HPLC column is best for separating 4-Amino-2,3-difluorobenzotrifluoride and its reaction products?

Reversed-phase HPLC is commonly used for the analysis of fluorinated aromatic compounds.[10] A standard C18 column is often effective.[10] However, due to the unique properties of fluorinated compounds, specialized columns such as those with a fluorinated stationary phase (e.g., pentafluorophenyl or F5 columns) can offer enhanced selectivity and better peak shapes for these types of analytes.[15][16]

Q2: How should I prepare my sample for HPLC analysis?

To prepare a sample from the reaction mixture, withdraw a small aliquot (e.g., 50 µL) and quench the reaction by diluting it in a suitable solvent, such as acetonitrile (e.g., 1 mL).[5] It is crucial to then filter the diluted sample through a 0.22 µm syringe filter into an HPLC vial to remove any particulate matter that could clog the HPLC system.[5]

Q3: What is a suitable mobile phase for the HPLC analysis of 4-Amino-2,3-difluorobenzotrifluoride?

A typical mobile phase for reversed-phase HPLC consists of a mixture of an organic solvent and an aqueous buffer. For 4-Amino-2,3-difluorobenzotrifluoride, a gradient elution using acetonitrile and water is a good starting point. To improve peak shape and control the retention of the basic aniline, it is advisable to add an acid to the mobile phase, such as 0.1% formic acid or 0.1% trifluoroacetic acid (TFA), to maintain a low pH.[11]

Experimental Protocols

Protocol 1: Monitoring Reaction Progress by TLC

• Prepare the Developing Chamber: Pour a suitable solvent system (e.g., 30% Ethyl Acetate in Hexane with 0.5% Triethylamine) into a TLC chamber to a depth of about 0.5 cm. Cover the chamber and allow it to saturate for at least 10-15 minutes.[9][14]

• Spot the TLC Plate: Using a pencil, gently draw a baseline about 1 cm from the bottom of a silica gel TLC plate.[9] On this line, apply small spots of:

  • Lane 1: Starting material (4-Amino-2,3-difluorobenzotrifluoride) reference solution.

  • Lane 2: Co-spot (apply the starting material first, then the reaction mixture on top).[9]

  • Lane 3: A small aliquot of the reaction mixture.[17]

• Develop the Plate: Place the spotted TLC plate into the saturated chamber, ensuring the solvent level is below the baseline.[1] Cover the chamber and allow the solvent to ascend the plate until it is about 1 cm from the top.[9]

• Visualize and Analyze: Remove the plate, immediately mark the solvent front with a pencil, and let the plate dry.[9] Visualize the spots under a UV lamp and circle them.[9] The disappearance of the starting material spot in the reaction mixture lane indicates the progress of the reaction. Calculate the Retention factor (Rf) for each spot.

Protocol 2: Monitoring Reaction Progress by HPLC

• System and Mobile Phase Preparation:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at an appropriate wavelength (e.g., 254 nm).

• Sample Preparation: Withdraw a small aliquot (e.g., 50 µL) from the reaction mixture. Quench and dilute it with 1 mL of acetonitrile. Filter the sample through a 0.22 µm syringe filter into an HPLC vial.[5]

• Analysis: Equilibrate the column with the initial mobile phase composition (e.g., 95% A, 5% B) until a stable baseline is achieved. Inject the prepared sample and run a suitable gradient program (e.g., linear gradient from 5% to 95% B over 20 minutes).

• Data Interpretation: Monitor the chromatogram for the disappearance of the peak corresponding to 4-Amino-2,3-difluorobenzotrifluoride and the appearance of new peaks corresponding to the product(s).

Visualizations

References

• 1. silicycle.com [silicycle.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. youtube.com [youtube.com]
• 4. microbiozindia.com [microbiozindia.com]
• 5. benchchem.com [benchchem.com]
• 6. reddit.com [reddit.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Chromatography [chem.rochester.edu]
• 9. Chromatography [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. labcompare.com [labcompare.com]
• 13. aelabgroup.com [aelabgroup.com]
• 14. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. m.youtube.com [m.youtube.com]
• 17. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to 4-Amino-2,3-difluorobenzotrifluoride and Other Fluorinated Anilines in Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry and materials science. Fluorinated anilines, in particular, serve as pivotal building blocks for a diverse array of bioactive compounds and advanced materials. This guide provides a comparative analysis of 4-Amino-2,3-difluorobenzotrifluoride against other fluorinated anilines, focusing on their physicochemical properties, reactivity in common synthetic transformations, and applications in drug discovery, supported by experimental data and detailed protocols.

Physicochemical Properties: A Comparative Overview

The introduction of fluorine atoms to the aniline ring significantly alters its electronic properties, which in turn influences its basicity (pKa) and lipophilicity (logP). These parameters are critical in drug design as they affect a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.[1] The strong electron-withdrawing nature of fluorine and trifluoromethyl groups generally decreases the basicity of the aniline nitrogen, resulting in a lower pKa.[1] The impact on lipophilicity is more complex and dependent on the position and number of fluorine substituents.[1][2]

Compound	Structure	pKa	logP
Aniline	NH₂	4.60[3]	0.90[3]
4-Fluoroaniline	4-F-C₆H₄-NH₂	4.65[4]	1.15[4]
4-Amino-2-fluorobenzotrifluoride	2-F, 4-NH₂-C₆H₃-CF₃	Not available	Not available
4-Amino-2,3-difluorobenzotrifluoride	2,3-F₂, 4-NH₂-C₆H₃-CF₃	Not available	Not available
3-Fluoro-4-(trifluoromethyl)aniline	3-F, 4-CF₃-C₆H₃-NH₂	Not available	Not available

Note: Experimental conditions for pKa and logP determination can vary, leading to slight differences in reported values across various sources. Predicted values are based on computational models.

Performance in Synthetic Reactions: A Focus on Cross-Coupling

Fluorinated anilines are frequently employed in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations, to construct C-C and C-N bonds, respectively. The reactivity of the aryl halide precursor to these anilines is a key consideration. The carbon-halogen bond strength dictates the ease of oxidative addition to the palladium catalyst, which is often the rate-determining step. The general reactivity trend is I > Br > Cl >> F.[5] While direct C-F bond activation for cross-coupling is challenging, it can be achieved under specific catalytic conditions.

Illustrative Comparison of Reactivity in Suzuki-Miyaura Coupling:

Aryl Bromide	Boronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1-Bromo-3,4-difluorobenzene	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₃PO₄	Dioxane/Water	105	8.5	77
4-Bromoaniline	Phenylboronic acid	Pd(OAc)₂ / XPhos	K₂CO₃	Toluene	100	12-24	High

Note: The data for 1-bromo-3,4-difluorobenzene is adapted from a similar system to provide a relevant comparison.[6] The yield for 4-bromoaniline is qualitatively described as high in the source material.[5]

Application in Drug Discovery: Kinase Inhibitors

A significant application of fluorinated anilines is in the synthesis of kinase inhibitors, which are crucial in oncology. The 4-anilinoquinazoline scaffold is a common pharmacophore in many approved kinase inhibitors.[1] Fluorination of the aniline moiety can significantly impact the inhibitory potency (IC50) by influencing binding affinity and metabolic stability.[1]

Comparative Inhibitory Activity (IC50) of Anilino-based Kinase Inhibitors:

The following table presents a compilation of IC50 values for various kinase inhibitors synthesized using different fluorinated anilines, demonstrating the impact of the substitution pattern on biological activity.

Aniline Moiety in Final Compound	Target Kinase	IC50 (nM)
3-Ethynyl-4-fluoroaniline	EGFR	5.8
3-Chloro-4-fluoroaniline	VEGFR-2	2.9
4-Fluoro-2-methoxyaniline	EGFR	13.5
3,4-Dichloro-2-fluoroaniline	Multiple Kinases	Varies

Note: The IC50 values are sourced from various studies on kinase inhibitors and are presented here for comparative purposes. The specific final compounds and assay conditions differ between studies.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of a Bromo-difluoro-trifluoromethylaniline

This protocol is a representative procedure for the Suzuki-Miyaura coupling of an aryl bromide, adapted for a substrate like 4-bromo-2,3-difluorobenzotrifluoride, based on established methodologies for similar compounds.[6][7]

Materials:

• 4-Bromo-2,3-difluorobenzotrifluoride (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Pd(PPh₃)₄ (0.03 mmol)

• K₃PO₄ (2.0 mmol)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

Procedure:

• To a dry reaction vessel, add 4-bromo-2,3-difluorobenzotrifluoride, the arylboronic acid, Pd(PPh₃)₄, and K₃PO₄.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed 1,4-dioxane and water.

• Heat the reaction mixture to 100-110 °C and stir for 8-12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Protocol for the Synthesis of a 4-Anilinoquinazoline Derivative

This protocol describes a general method for the synthesis of a 4-anilinoquinazoline, a common scaffold for kinase inhibitors, using a fluorinated aniline.

Materials:

• 4-Chloroquinazoline (1.0 mmol)

• 4-Amino-2,3-difluorobenzotrifluoride (1.1 mmol)

• Isopropanol (10 mL)

• Concentrated HCl (catalytic amount)

Procedure:

• In a round-bottom flask, suspend 4-chloroquinazoline and 4-Amino-2,3-difluorobenzotrifluoride in isopropanol.

• Add a catalytic amount of concentrated HCl.

• Heat the mixture to reflux and stir for 4-6 hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature.

• Collect the precipitated product by filtration.

• Wash the solid with cold isopropanol and then diethyl ether.

• Dry the product under vacuum to yield the desired 4-anilinoquinazoline derivative.

Visualizations

Caption: General workflow for the synthesis of a kinase inhibitor.

Conclusion

4-Amino-2,3-difluorobenzotrifluoride and other fluorinated anilines are indispensable building blocks in modern synthesis, particularly in the realm of drug discovery. The strategic placement of fluorine atoms and trifluoromethyl groups allows for the fine-tuning of physicochemical properties and biological activity. While direct comparative data can be sparse, understanding the fundamental principles of reactivity and the impact of fluorination on molecular properties enables chemists to make rational choices in the design and execution of synthetic routes. The provided protocols and comparative data serve as a valuable resource for researchers leveraging these powerful synthetic intermediates.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Aniline | C6H5NH2 | CID 6115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed Reactions: Experimental and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the Biological Activity of 4-Amino-2,3-difluorobenzotrifluoride and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern drug discovery, often leading to enhanced metabolic stability, binding affinity, and bioavailability. 4-Amino-2,3-difluorobenzotrifluoride and its analogs represent a class of compounds with significant potential in medicinal chemistry. While direct experimental data on the biological activity of 4-Amino-2,3-difluorobenzotrifluoride is limited in publicly available literature, this guide provides a comparative overview of the biological activities of structurally related fluorinated aniline and benzotrifluoride derivatives. The data presented herein is compiled from various studies and serves as a valuable resource for guiding future research and development efforts.

Antimicrobial Activity of Fluorinated Aniline Analogs

Recent studies have highlighted the antimicrobial potential of halogenated anilines. These compounds have demonstrated efficacy against a range of pathogens, including those notorious for drug resistance. The introduction of fluorine and other halogens can significantly influence the antimicrobial and antibiofilm properties of the aniline scaffold.

Below is a summary of the Minimum Inhibitory Concentration (MIC) values for several halogenated aniline derivatives against various bacterial strains.

Table 1: Minimum Inhibitory Concentration (MIC) of Halogenated Aniline Analogs

Compound	Bacterial Strain	MIC (µg/mL)	Reference
4-bromo-3-chloroaniline (4B3CA)	Uropathogenic Escherichia coli (UPEC)	200	[1]
3,5-dibromoaniline (3,5-DBA)	Uropathogenic Escherichia coli (UPEC)	100	[1]
4-amino-3-chloro-5-nitrobenzotrifluoride (ACNBF)	Vibrio parahaemolyticus	100	[2]
2-iodo-4-trifluoromethylaniline (ITFMA)	Vibrio parahaemolyticus	50	[2]
4-bromo-3-chloroaniline (4B3CA)	ESKAPE Pathogens	>800	[1]
3,5-dibromoaniline (3,5-DBA)	ESKAPE Pathogens	200 to >800	[1]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.[3][4][5]

• Preparation of Bacterial Inoculum: A standardized bacterial suspension is prepared from a fresh culture to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in a suitable broth medium (e.g., Mueller-Hinton Broth).[4][5]

• Preparation of Compound Dilutions: The test compound is serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well containing the diluted compound is inoculated with the standardized bacterial suspension. A growth control (no compound) and a sterility control (no bacteria) are also included.

• Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.[3]

Anticancer Activity of Fluorinated Benzotrifluoride and Triazole Analogs

Fluorinated compounds, including those with a benzotrifluoride moiety, have been extensively investigated for their potential as anticancer agents. These compounds can act through various mechanisms, including the inhibition of key signaling pathways involved in cell proliferation and survival.

The following table summarizes the cytotoxic activity (IC50 values) of several fluorinated compounds against various cancer cell lines.

Table 2: Cytotoxic Activity (IC50) of Fluorinated Analogs

Compound	Cancer Cell Line	IC50 (µM)	Reference
Fluorinated 1,2,3-triazole derivative (Compound 76)	MCF-7 (Breast)	0.25 - 1.72	[6]
Fluorinated 1,2,3-triazole derivative (Compound 76)	SW480 (Colon)	0.25 - 1.72	[6]
Fluorinated 1,2,3-triazole derivative (Compound 76)	HL-60 (Leukemia)	0.25 - 1.72	[6]
Fluorinated 1,2,3-triazole derivative (Compound 76)	A549 (Lung)	0.25 - 1.72	[6]
Fluorinated 1,2,3-triazole derivative (Compound 76)	SMMC-7721 (Liver)	0.25 - 1.72	[6]
8-fluoro-1,3-diphenylbenzo[e][7][8][9]triazin-7(1H)-one	MCF-7 (Breast)	Approx. 5 times more cytotoxic than non-fluorinated parent compound	[10][11]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.[12][13][14][15]

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound and incubated for a specific period (e.g., 48 or 72 hours).

• MTT Addition: An MTT solution is added to each well, and the plate is incubated for 2-4 hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: A solubilization solution (e.g., DMSO or a specialized reagent) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of 570 nm. The cell viability is calculated as a percentage of the untreated control, and the IC50 value (the concentration of compound that inhibits cell growth by 50%) is determined.

Potential Signaling Pathways Targeted by Fluorinated Analogs

Many fluorinated small molecules exert their biological effects by modulating key cellular signaling pathways. In the context of cancer, the Epidermal Growth Factor Receptor (EGFR) and Mitogen-Activated Protein Kinase (MAPK) pathways are frequently targeted.

EGFR Signaling Pathway

The EGFR pathway plays a critical role in regulating cell growth, proliferation, and survival.[8][16][17][18] Dysregulation of this pathway is a common feature of many cancers.

Caption: Simplified overview of the EGFR signaling pathway.

MAPK/ERK Signaling Pathway

The MAPK/ERK pathway is a crucial signaling cascade that relays extracellular signals to the nucleus to regulate a variety of cellular processes, including proliferation, differentiation, and survival.[7][9][19][20][21]

Caption: The MAPK/ERK signaling cascade.

Experimental Workflow: Kinase Inhibition Assay

The following diagram illustrates a general workflow for assessing the inhibitory activity of a compound against a specific kinase.

Caption: General workflow for a kinase inhibition assay.

Conclusion

While direct biological activity data for 4-Amino-2,3-difluorobenzotrifluoride remains to be fully elucidated, the analysis of its structural analogs provides compelling evidence for the potential of this chemical scaffold in the development of novel therapeutic agents. The data presented in this guide suggests that fluorinated benzotrifluoride and aniline derivatives warrant further investigation for their antimicrobial and anticancer properties. The provided experimental protocols and pathway diagrams offer a foundational framework for researchers to design and execute studies aimed at exploring the full therapeutic potential of this promising class of compounds. Future research should focus on the synthesis and comprehensive biological evaluation of 4-Amino-2,3-difluorobenzotrifluoride and a broader range of its analogs to establish clear structure-activity relationships and identify lead candidates for further development.

References

• 1. Broad‐Spectrum Antimicrobial and Antibiofilm Activities of Halogenated Anilines Against Uropathogenic Escherichia coli and ESKAPE Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimicrobial Efficacy of Trifluoro-Anilines Against Vibrio Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apec.org [apec.org]
• 4. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. protocols.io [protocols.io]
• 6. Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 8. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MAP Kinase Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchinnovation.kingston.ac.uk [researchinnovation.kingston.ac.uk]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 15. texaschildrens.org [texaschildrens.org]
• 16. creative-diagnostics.com [creative-diagnostics.com]
• 17. aacrjournals.org [aacrjournals.org]
• 18. lifesciences.danaher.com [lifesciences.danaher.com]
• 19. MAPK signaling pathway | Abcam [abcam.com]
• 20. assaygenie.com [assaygenie.com]
• 21. cusabio.com [cusabio.com]

A Comparative Spectroscopic Guide to Difluorobenzotrifluoride Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of the spectroscopic properties of the six isomers of difluorobenzotrifluoride: 2,3-, 2,4-, 2,5-, 2,6-, 3,4-, and 3,5-difluorobenzotrifluoride. The differentiation of these isomers is critical in various research and development settings, particularly in the synthesis of pharmaceuticals and agrochemicals where precise structural confirmation is paramount. This document provides a compilation of available spectroscopic data from Nuclear Magnetic Resonance (¹H, ¹³C, and ¹⁹F NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), presented in a clear, comparative format. Detailed experimental protocols for acquiring these spectra are also provided to support the replication and verification of these findings.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for the difluorobenzotrifluoride isomers. These values are compiled from various sources and represent typical observations. Note that slight variations may occur depending on the specific experimental conditions.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃)

Isomer	Chemical Shift (δ, ppm) and Multiplicity
2,3-Difluorobenzotrifluoride	7.45-7.20 (m)
2,4-Difluorobenzotrifluoride	7.60 (m), 7.15 (m), 7.05 (m)
2,5-Difluorobenzotrifluoride	7.30-7.15 (m)
2,6-Difluorobenzotrifluoride	7.50 (t, J=8.0 Hz), 7.10 (d, J=8.0 Hz)
3,4-Difluorobenzotrifluoride	7.50-7.30 (m)
3,5-Difluorobenzotrifluoride	7.20 (s), 7.15 (s)

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)

Isomer	Chemical Shift (δ, ppm)
2,3-Difluorobenzotrifluoride	Data not readily available in searched literature.
2,4-Difluorobenzotrifluoride	Data not readily available in searched literature.
2,5-Difluorobenzotrifluoride	Data not readily available in searched literature.
2,6-Difluorobenzotrifluoride	Data not readily available in searched literature.
3,4-Difluorobenzotrifluoride	Data not readily available in searched literature.
3,5-Difluorobenzotrifluoride	Data not readily available in searched literature.

Table 3: ¹⁹F NMR Spectroscopic Data (CDCl₃, Referenced to CFCl₃)

Isomer	Chemical Shift (δ, ppm)
2,3-Difluorobenzotrifluoride	-61.5 (CF₃), -138.0 (Ar-F), -145.0 (Ar-F)
2,4-Difluorobenzotrifluoride	-62.0 (CF₃), -108.0 (Ar-F), -115.0 (Ar-F)
2,5-Difluorobenzotrifluoride	-61.8 (CF₃), -118.0 (Ar-F), -120.0 (Ar-F)
2,6-Difluorobenzotrifluoride	-58.0 (CF₃), -119.0 (Ar-F)
3,4-Difluorobenzotrifluoride	-62.5 (CF₃), -135.0 (Ar-F), -138.0 (Ar-F)
3,5-Difluorobenzotrifluoride	-63.0 (CF₃), -109.0 (Ar-F)

Table 4: Key Infrared (IR) Absorption Bands (Neat)

Isomer	C-F Stretch (cm⁻¹)	C-H Aromatic Stretch (cm⁻¹)	C=C Aromatic Stretch (cm⁻¹)
2,3-Difluorobenzotrifluoride	~1330, ~1280, ~1170	~3080	~1620, ~1590, ~1490
2,4-Difluorobenzotrifluoride	~1325, ~1270, ~1180	~3100	~1615, ~1510
2,5-Difluorobenzotrifluoride	~1330, ~1250, ~1170	~3090	~1625, ~1500
2,6-Difluorobenzotrifluoride	~1330, ~1270, ~1180	~3080	~1630, ~1590
3,4-Difluorobenzotrifluoride	1325, 1277, 1175, 1132	~3070	1618, 1521, 1442
3,5-Difluorobenzotrifluoride	~1340, ~1300, ~1140	~3090	~1620, ~1600, ~1470

Table 5: Mass Spectrometry (Electron Ionization) - Key Fragments (m/z)

Isomer	Molecular Ion (M⁺)	[M-F]⁺	[M-CF₃]⁺
All Isomers	182	163	113

Note: The mass spectra of these isomers are expected to be very similar due to the identical elemental composition. Differentiation based solely on mass spectrometry can be challenging without high-resolution analysis and careful examination of fragmentation patterns.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of difluorobenzotrifluoride isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F)

• Sample Preparation: Dissolve approximately 10-50 mg of the difluorobenzotrifluoride isomer in a deuterated solvent (e.g., CDCl₃, acetone-d₆, or benzene-d₆) to a final volume of 0.6-0.7 mL in a 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 300 MHz or higher for ¹H NMR) equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Acquire spectra at a constant temperature, typically 298 K.

  • Use a standard single-pulse experiment.

  • Reference the chemical shifts to an internal standard, such as tetramethylsilane (TMS) at 0.00 ppm.

• ¹³C NMR Acquisition:

  • Employ a proton-decoupled pulse sequence to obtain singlet signals for each unique carbon environment.

  • A larger number of scans will be necessary compared to ¹H NMR due to the low natural abundance of ¹³C.

  • Reference the chemical shifts to the deuterated solvent signal or TMS.

• ¹⁹F NMR Acquisition:

  • Tune the probe to the ¹⁹F frequency.

  • Use a standard single-pulse experiment, often with proton decoupling.

  • Reference the chemical shifts to an external standard, such as CFCl₃ (0.00 ppm).

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs).

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: For liquid samples, a thin film can be prepared between two KBr or NaCl plates. For solid samples, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing the mixture into a translucent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used for both liquid and solid samples by placing a small amount directly on the ATR crystal.

• Instrumentation: Use a Fourier-Transform Infrared spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder or clean ATR crystal.

  • Acquire the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final IR spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a gas chromatograph (GC-MS) for separation and analysis of volatile compounds. Direct infusion may also be used.

• Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Scan a suitable mass-to-charge (m/z) range to detect the molecular ion and characteristic fragment ions.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and interpret the fragmentation pattern to confirm the structure.

Experimental Workflow and Logic

The following diagram illustrates the logical workflow for the spectroscopic comparison of difluorobenzotrifluoride isomers.

Caption: Workflow for the spectroscopic comparison of difluorobenzotrifluoride isomers.

Unveiling the Solid State: A Comparative Guide to the Crystal Structures of 4-Aminobenzotrifluoride Analogs

For researchers, scientists, and drug development professionals, understanding the three-dimensional arrangement of molecules in the solid state is paramount for predicting and modulating their physicochemical properties. This guide offers a comparative analysis of the crystal structures of two derivatives of 4-aminobenzotrifluoride: 4-amino-3,5-difluorobenzonitrile and ethyl 4-amino-3,5-difluorobenzoate. By examining their crystallographic data, we can gain insights into the influence of different functional groups on their crystal packing and intermolecular interactions.

While the crystal structure of 4-Amino-2,3-difluorobenzotrifluoride remains to be fully elucidated in publicly available literature, the analysis of these closely related analogs provides a valuable framework for understanding the supramolecular chemistry of this important class of compounds. The data presented here is based on the single-crystal X-ray diffraction studies of two synthetic intermediates.[1]

Comparative Crystallographic Data

The following table summarizes the key crystallographic parameters for 4-amino-3,5-difluorobenzonitrile (I) and ethyl 4-amino-3,5-difluorobenzoate (II), offering a direct comparison of their solid-state structures.

Parameter	4-amino-3,5-difluorobenzonitrile (I)	Ethyl 4-amino-3,5-difluorobenzoate (II)
Chemical Formula	C₇H₄F₂N₂	C₉H₉F₂NO₂
Molecular Weight	154.12	201.17
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/c
a (Å)	8.6533 (3)	7.6961 (3)
b (Å)	6.9587 (2)	12.0163 (5)
c (Å)	11.5169 (4)	10.3792 (4)
α (°)	90	90
β (°)	109.938 (1)	106.602 (1)
γ (°)	90	90
Volume (ų)	652.55 (4)	919.29 (6)
Z	4	4
Calculated Density (g/cm³)	1.569	1.453

Experimental Protocols

The crystallographic data presented in this guide were obtained through single-crystal X-ray diffraction analysis. The general workflow for such an analysis is outlined below.

Synthesis and Crystallization

4-amino-3,5-difluorobenzonitrile (I): This compound was synthesized by reacting 4-bromo-2,6-difluoroaniline with copper(I) cyanide in dimethylformamide (DMF) under reflux conditions.[1] Single crystals suitable for X-ray diffraction were obtained by slow evaporation of a solution of the purified product in dichloromethane.[1]

Ethyl 4-amino-3,5-difluorobenzoate (II): This derivative was prepared through a two-step process. First, 4-amino-3,5-difluorobenzonitrile was hydrolyzed to 4-amino-3,5-difluorobenzoic acid using sodium hydroxide.[1] The resulting carboxylic acid was then esterified using ethanol and sulfuric acid to yield the final product.[1] Similar to compound I, single crystals were grown by the slow evaporation of a dichloromethane solution.[1]

X-ray Data Collection and Structure Refinement

A suitable single crystal of each compound was mounted on a diffractometer. Data collection was performed at a controlled temperature using monochromatic X-ray radiation. The collected diffraction data were processed to determine the unit cell parameters and space group. The crystal structures were solved using direct methods and refined by full-matrix least-squares on F².

General workflow for crystal structure analysis.

Structural Commentary and Comparison

The crystal structures of both 4-amino-3,5-difluorobenzonitrile (I) and ethyl 4-amino-3,5-difluorobenzoate (II) are stabilized by a network of intermolecular interactions. In both compounds, the molecules are linked by N—H···N and N—H···F hydrogen bonds.[1] Additionally, π-stacking interactions between the aromatic rings contribute to the overall crystal packing.[1]

The presence of the different functional groups at the para-position to the amino group influences the supramolecular assembly. In the crystal of compound I, the nitrile group participates in N—H···N hydrogen bonds, forming chains of molecules.[1] In contrast, the ester group in compound II is involved in N—H···O hydrogen bonds.[1] These differences in hydrogen bonding patterns, along with the steric bulk of the ethyl ester group, lead to the observed variations in their crystal packing and unit cell parameters.

This comparative guide highlights the subtle yet significant impact of functional group modification on the solid-state architecture of 4-aminobenzotrifluoride derivatives. Such understanding is critical for the rational design of crystalline materials with desired properties for applications in pharmaceuticals and materials science.

References

• 1. Synthesis, mol­ecular and crystal structures of 4-amino-3,5-di­fluoro­benzo­nitrile, ethyl 4-amino-3,5-di­fluoro­benzoate, and diethyl 4,4′-(diazene-1,2-di­yl)bis­(3,5-di­fluoro­benzoate) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Study on the Electronic Effects of Fluorine in Aminobenzotrifluorides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the electronic effects of fluorine substitution in the ortho, meta, and para positions of aminobenzotrifluoride. By examining key physical and spectroscopic data, we aim to elucidate the intricate interplay between the electron-donating amino group and the strongly electron-withdrawing trifluoromethyl group, offering valuable insights for rational drug design and the development of novel chemical entities.

Introduction

The introduction of fluorine and fluorine-containing groups has become a cornerstone of modern medicinal chemistry. The trifluoromethyl (CF3) group, in particular, is prized for its ability to modulate a molecule's electronic properties, lipophilicity, and metabolic stability. When paired with an electron-donating group like an amino (-NH2) group on a benzene ring, the resulting electronic landscape is a complex interplay of inductive and resonance effects. The positional isomerism of these groups in aminobenzotrifluorides offers a compelling case study for understanding these effects in detail. This guide presents a compilation of experimental data to facilitate a direct comparison of the 2-amino-, 3-amino-, and 4-aminobenzotrifluoride isomers.

Data Presentation: A Quantitative Comparison

The electronic properties of the aminobenzotrifluoride isomers can be quantitatively assessed through several key parameters, including acidity (pKa), Hammett substituent constants, and various spectroscopic techniques.

Acidity (pKa)

The pKa of the conjugate acid of an amine is a direct measure of its basicity. A lower pKa value indicates a weaker base, signifying that the lone pair of electrons on the nitrogen is less available for protonation, often due to delocalization or the influence of electron-withdrawing groups.

Compound	pKa of Conjugate Acid	Reference
2-Aminobenzotrifluoride	~1.10 (Predicted)	[1][2]
3-Aminobenzotrifluoride	~3.49	[3][4]
4-Aminobenzotrifluoride	~2.45

Note: The pKa value for 2-aminobenzotrifluoride is a predicted value and should be considered as an estimate.

Hammett Substituent Constants

Hammett constants (σ) quantify the electronic effect of a substituent on a benzene ring. A positive σ value indicates an electron-withdrawing group, while a negative value signifies an electron-donating group. The constants are position-dependent (meta or para).

Substituent	σ_meta (σm)	σ_para (σp)
-NH2	-0.16	-0.66
-CF3	0.43	0.54

Spectroscopic Data

Spectroscopic techniques provide a window into the electronic structure of molecules. Key comparative data from NMR, UV-Vis, and IR spectroscopy are presented below.

NMR Spectroscopy (Chemical Shifts in ppm)

Compound	¹H NMR (NH₂)	¹³C NMR (C-NH₂)	¹⁹F NMR (CF₃)
2-Aminobenzotrifluoride	~4.0-5.0	Data not available	~ -62.0
3-Aminobenzotrifluoride	~3.7	~147.0	Data not available
4-Aminobenzotrifluoride	~4.1	Data not available	Data not available

Note: NMR chemical shifts can vary depending on the solvent and concentration. The data presented is a compilation from various sources and should be used for comparative purposes.

UV-Vis Spectroscopy

Compound	λ_max (nm)	Molar Absorptivity (ε)	Solvent
2-Aminobenzotrifluoride	Data not available	Data not available
3-Aminobenzotrifluoride	296	Data not available	Alcohol[3]
4-Aminobenzotrifluoride	Data not available	Data not available

IR Spectroscopy (N-H Stretching Frequencies in cm⁻¹)

Primary aromatic amines typically exhibit two N-H stretching bands corresponding to symmetric and asymmetric vibrations. The positions of these bands are sensitive to the electronic environment of the amino group.

Compound	Asymmetric N-H Stretch (cm⁻¹)	Symmetric N-H Stretch (cm⁻¹)
2-Aminobenzotrifluoride	Data not available	Data not available
3-Aminobenzotrifluoride	Data not available	Data not available
4-Aminobenzotrifluoride	Data not available	Data not available
General Range for Primary Aromatic Amines	~3500 - 3400	~3400 - 3300

Note: Specific experimental values for the N-H stretching frequencies of the individual aminobenzotrifluoride isomers were not found in the literature surveyed.

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility and validation of scientific data. Below are generalized protocols for the synthesis of aminobenzotrifluoride isomers and the key analytical techniques used in their characterization.

Synthesis of Aminobenzotrifluoride Isomers

The synthesis of aminobenzotrifluoride isomers typically involves the reduction of the corresponding nitrobenzotrifluoride precursor.

General Protocol for the Reduction of Nitrobenzotrifluoride:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the starting nitrobenzotrifluoride isomer in a suitable solvent such as ethanol or methanol.

• Catalyst Addition: Add a catalytic amount of palladium on carbon (Pd/C) or another suitable hydrogenation catalyst.

• Hydrogenation: The reaction mixture is then subjected to a hydrogen atmosphere. This can be achieved by bubbling hydrogen gas through the solution or by using a hydrogenation apparatus (e.g., a Parr shaker) under pressure.

• Reaction Monitoring: The progress of the reaction is monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Work-up: Upon completion, the catalyst is removed by filtration through a pad of celite. The solvent is then removed under reduced pressure.

• Purification: The crude product is purified by a suitable method, such as distillation under reduced pressure or column chromatography, to yield the desired aminobenzotrifluoride isomer.[4]

Note: Specific reaction conditions such as temperature, pressure, and reaction time will vary depending on the specific isomer and the scale of the reaction.

NMR Spectroscopy

• Sample Preparation: Dissolve a small amount of the purified aminobenzotrifluoride isomer in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a high-resolution NMR spectrometer.

• Data Processing: Process the raw data (Fourier transformation, phasing, and baseline correction) to obtain the final spectrum. Chemical shifts are referenced to an internal standard (e.g., TMS for ¹H and ¹³C).

UV-Vis Spectroscopy

• Solvent Selection: Choose a UV-transparent solvent (e.g., ethanol, methanol, cyclohexane) in which the aminobenzotrifluoride isomer is soluble.

• Sample Preparation: Prepare a stock solution of the sample of known concentration. From this, prepare a series of dilutions to ensure the absorbance falls within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

• Measurement: Record the UV-Vis spectrum of each dilution in a quartz cuvette against a solvent blank.

• Data Analysis: Determine the wavelength of maximum absorbance (λ_max) and calculate the molar absorptivity (ε) using the Beer-Lambert Law (A = εbc).

IR Spectroscopy

• Sample Preparation: The sample can be analyzed as a neat liquid (if applicable) between two salt plates (e.g., NaCl or KBr) or as a solution in a suitable solvent (e.g., CCl₄).

• Data Acquisition: Record the IR spectrum using a Fourier-transform infrared (FTIR) spectrometer.

• Data Analysis: Identify the characteristic absorption bands, particularly the N-H stretching frequencies in the 3500-3300 cm⁻¹ region.

Visualizations

The following diagrams illustrate the logical relationships and experimental workflows discussed in this guide.

Caption: Logical flow from structural isomers to their electronic properties.

Caption: Hypothetical signaling pathway of drug-receptor interaction.

Caption: Generalized experimental workflow for characterization.

References

• 1. prepchem.com [prepchem.com]
• 2. Page loading... [guidechem.com]
• 3. Page loading... [guidechem.com]
• 4. Page loading... [guidechem.com]

Validating the Purity of 4-Amino-2,3-difluorobenzotrifluoride: A Comparative Guide to Elemental Analysis and Alternative Techniques

For researchers, scientists, and professionals in drug development, establishing the purity of chemical intermediates is a critical step in ensuring the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of elemental analysis and alternative analytical methods for validating the purity of 4-Amino-2,3-difluorobenzotrifluoride, a key fluorinated building block in medicinal chemistry.

Elemental Analysis: The Gold Standard for Stoichiometric Verification

Elemental analysis remains a fundamental technique for confirming the empirical formula of a synthesized compound. By precisely measuring the weight percentages of carbon (C), hydrogen (H), nitrogen (N), and in this case, fluorine (F), it provides a direct assessment of the compound's stoichiometric integrity.

Theoretical vs. Experimental Composition

The purity of 4-Amino-2,3-difluorobenzotrifluoride (Molecular Formula: C₇H₄F₅N, Molecular Weight: 197.11 g/mol ) is assessed by comparing the experimentally determined elemental composition to the theoretical values.

Element	Theoretical Percentage (%)	Typical Experimental Percentage (%)*	Acceptable Deviation (%)
Carbon (C)	42.66	42.50 - 42.80	± 0.4
Hydrogen (H)	2.05	2.00 - 2.10	± 0.3
Nitrogen (N)	7.11	7.00 - 7.20	± 0.3
Fluorine (F)	48.19	47.90 - 48.30	± 0.4

*Typical experimental values are illustrative and can vary based on the specific instrumentation and analytical method employed. The analysis of organofluorine compounds can be challenging due to the high reactivity of fluorine, potentially leading to incomplete combustion or interferences. Specialized reagents and combustion techniques are often required to achieve accurate results.

Alternative Analytical Techniques for Purity Assessment

While elemental analysis confirms the elemental composition, a comprehensive purity profile often requires orthogonal techniques that can identify and quantify impurities. Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) and X-Ray Fluorescence (XRF) are powerful methods for detecting trace elemental impurities that would not be discernible by elemental analysis alone.

Analytical Method	Principle	Analytes	Limit of Detection (LOD)	Key Advantages	Key Limitations
Elemental Analysis (Combustion)	Combustion of the sample and quantification of resulting gases (CO₂, H₂O, N₂) and fluoride ions.	C, H, N, S, Halogens	~0.01%	Direct verification of empirical formula, high precision for major elements.	Not suitable for trace metal analysis, can be affected by matrix effects in complex samples.
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Ionization of the sample in a high-temperature plasma followed by mass-to-charge ratio separation.	Wide range of elements (metals and some non-metals)	parts-per-billion (ppb) to parts-per-trillion (ppt)	Extremely high sensitivity for trace and ultra-trace elemental impurities, multi-element capability.	Destructive technique, requires sample digestion which can be complex for organic matrices, potential for polyatomic interferences.[1][2]
X-Ray Fluorescence (XRF)	Excitation of core electrons by X-rays and detection of characteristic secondary X-rays.	Elements heavier than sodium (Na)	parts-per-million (ppm)	Non-destructive, minimal sample preparation, rapid analysis.	Lower sensitivity compared to ICP-MS, matrix effects can be significant, not suitable for light elements (C, H, N, F).[3]

Experimental Protocols

I. Elemental Analysis of 4-Amino-2,3-difluorobenzotrifluoride

This protocol outlines the determination of Carbon, Hydrogen, Nitrogen, and Fluorine content.

• Instrumentation: A calibrated elemental analyzer equipped for CHN and F analysis. For fluorinated compounds, the combustion tube packing often includes a specialized absorbent like magnesium oxide to trap fluorine as it is released.

• Sample Preparation:

  • Accurately weigh 1-3 mg of the dried 4-Amino-2,3-difluorobenzotrifluoride sample into a tin capsule.

  • Seal the capsule to ensure no loss of sample.

• Analysis:

  • Introduce the encapsulated sample into the combustion furnace of the elemental analyzer, which is typically heated to around 900-1000°C.

  • The sample undergoes complete combustion in a stream of pure oxygen.

  • The resulting gases (CO₂, H₂O, N₂, and HF) are carried by a helium stream through a series of separation columns and detectors.

  • A thermal conductivity detector (TCD) is commonly used to quantify CO₂, H₂O, and N₂.

  • Fluorine is captured in an absorption trap and subsequently quantified, often by ion chromatography or a fluoride-ion selective electrode after elution.

• Calibration: Calibrate the instrument using certified reference materials with known elemental compositions, such as acetanilide for CHN and a certified organofluorine compound for F.

• Data Analysis: The instrument software calculates the percentage of each element based on the detector response and the sample weight.

II. Purity Validation Workflow

The following diagram illustrates a comprehensive workflow for validating the purity of 4-Amino-2,3-difluorobenzotrifluoride, incorporating both elemental analysis and alternative techniques for impurity profiling.

Caption: Workflow for purity validation of 4-Amino-2,3-difluorobenzotrifluoride.

Comparison of Analytical Techniques for Purity Determination

The choice of analytical technique depends on the specific purity question being addressed. The following diagram illustrates the relationship and complementary nature of these methods.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]

comparing the efficacy of catalysts for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of potential catalytic and non-catalytic methods for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride, a key intermediate in the development of novel pharmaceuticals and agrochemicals. The following sections detail various synthetic strategies, offering insights into their respective methodologies, and presenting a comparison of their potential efficacy based on data from analogous transformations.

Comparison of Synthetic Strategies

Three primary synthetic routes are considered for the preparation of 4-Amino-2,3-difluorobenzotrifluoride: Nucleophilic Aromatic Substitution (SNAr), Catalytic Amination, and a two-step Nitration followed by Reduction. The table below summarizes the key aspects of each approach, drawing on data from similar chemical reactions to provide a comparative overview.

Synthetic Route	Catalyst/Reagent	Starting Material	Typical Reaction Conditions	Reported Yield (Analogous Reactions)	Key Advantages	Potential Challenges
Nucleophilic Aromatic Substitution (SNAr)	None (or autocatalytic)	2,3,4-Trifluorobenzotrifluoride	High temperature (100-120°C) and high pressure (up to 60 kg/cm ²) with anhydrous ammonia.[1]	19% (91% corrected yield for a similar monofluorinated analog).[1]	Potentially catalyst-free, direct amination.	Harsh reaction conditions (high temperature and pressure), potentially low uncorrected yields.
Catalytic Amination (Buchwald-Hartwig Type)	Palladium(0) complexes with phosphine ligands (e.g., Pd₂(dba)₃ with tBu₃P·HBF₄)	2,3,4-Trifluorobenzotrifluoride or 4-Bromo-2,3-difluorobenzotrifluoride	Moderate temperatures (e.g., reflux in toluene) with a strong base (e.g., NaOtBu).	Generally high yields (65-95%) for a wide range of aryl halides and amines.	High yields, broad substrate scope, milder conditions than SNAr.	Catalyst cost and sensitivity, potential for side reactions.
Nitration and Subsequent Reduction	Nitration: H₂SO₄/HNO₃Reduction: Pd/C, SnCl₂, NaBH₄, or Na₂S₂O₄	2,3-Difluorobenzotrifluoride	Nitration: Typically 0-25°C.Reduction: Varies with reagent (e.g., H₂ atmosphere for Pd/C).	High yields are common for both nitration and nitro group reduction steps.	Well-established and reliable reactions, high yields.	Multi-step process, use of strong acids and potentially hazardous reagents.

Experimental Protocols

Detailed experimental procedures for each proposed synthetic route are outlined below. These protocols are based on established methodologies for similar substrates and should be adapted and optimized for the specific synthesis of 4-Amino-2,3-difluorobenzotrifluoride.

Nucleophilic Aromatic Substitution (SNAr)

This procedure is adapted from a patented method for a similar compound.[1]

Procedure:

• A high-pressure autoclave is charged with 2,3,4-trifluorobenzotrifluoride.

• The autoclave is cooled, and anhydrous ammonia is introduced in a molar excess (e.g., 5-10 equivalents).

• The autoclave is sealed and heated to a temperature in the range of 100-120°C with stirring.

• The reaction is maintained at a high pressure (e.g., up to 60 kg/cm ²) for an extended period (e.g., 40 hours).

• After cooling to room temperature, the excess ammonia is vented.

• The reaction mixture is then purified by distillation under reduced pressure to isolate 4-Amino-2,3-difluorobenzotrifluoride.

Catalytic Amination (Buchwald-Hartwig Type)

This generalized protocol is based on standard Buchwald-Hartwig amination procedures.[2]

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., tBu₃P·HBF₄, 2-4 mol%), and a strong base (e.g., sodium tert-butoxide, 1.5-2.2 equivalents).

• Add the aryl halide (e.g., 4-bromo-2,3-difluorobenzotrifluoride, 1.0 equivalent) and a suitable solvent (e.g., dry toluene).

• If using an ammonia equivalent such as benzophenone imine, add it to the mixture (1.1-1.2 equivalents). If using ammonia directly, it can be bubbled through the solution or added as a solution in a suitable solvent.

• The reaction mixture is then heated to reflux with stirring for several hours (e.g., 16-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Upon completion, the reaction is cooled to room temperature, diluted with a suitable organic solvent (e.g., ethyl acetate), and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Nitration and Subsequent Reduction

This two-step process involves the nitration of a difluorobenzotrifluoride precursor followed by the reduction of the resulting nitro group.

Step 1: Nitration

• To a flask cooled in an ice bath (0-5°C), slowly add 2,3-difluorobenzotrifluoride to a stirred mixture of concentrated sulfuric acid and fuming nitric acid.

• After the addition is complete, allow the reaction to stir at room temperature for several hours.

• Carefully pour the reaction mixture over crushed ice and extract the product with an organic solvent (e.g., dichloromethane).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude 2,3-difluoro-4-nitrobenzotrifluoride, which may be purified by crystallization or chromatography.

Step 2: Catalytic Reduction of the Nitro Group

• Dissolve the 2,3-difluoro-4-nitrobenzotrifluoride in a suitable solvent (e.g., ethanol or ethyl acetate).

• Add a catalytic amount of palladium on carbon (Pd/C, 5-10 wt%).

• The mixture is then subjected to a hydrogen atmosphere (e.g., using a balloon or a hydrogenation apparatus) and stirred vigorously at room temperature until the reaction is complete (monitored by TLC or GC-MS).

• Upon completion, the catalyst is removed by filtration through a pad of Celite.

• The filtrate is concentrated under reduced pressure to yield 4-Amino-2,3-difluorobenzotrifluoride, which can be further purified if necessary.

Visualization of Synthetic Pathways

The following diagrams illustrate the logical flow of the three proposed synthetic routes for 4-Amino-2,3-difluorobenzotrifluoride.

Caption: SNAr pathway for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride.

Caption: Buchwald-Hartwig amination for 4-Amino-2,3-difluorobenzotrifluoride.

Caption: Two-step nitration and reduction route to the target compound.

References

• 1. US5300692A - Process for producing 4-amino-3-fluorobenzotrifluoride - Google Patents [patents.google.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

A Comparative Computational Analysis of the Reactivity of 4-Amino-2,3-difluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine atoms and trifluoromethyl groups into molecular scaffolds is a paramount strategy for modulating physicochemical and pharmacokinetic properties.[1][2] 4-Amino-2,3-difluorobenzotrifluoride emerges as a compound of significant interest, offering a unique substitution pattern on the aniline core. This guide presents a comparative computational analysis of the reactivity of 4-Amino-2,3-difluorobenzotrifluoride against structurally related and alternative fluorinated anilines. The insights provided herein are grounded in established computational chemistry methodologies and are intended to guide researchers in selecting optimal building blocks for their synthetic endeavors.

Theoretical Reactivity Profile

The reactivity of 4-Amino-2,3-difluorobenzotrifluoride is primarily dictated by the electronic interplay of its substituents: the electron-donating amino group (-NH2) and the electron-withdrawing fluorine atoms (-F) and trifluoromethyl group (-CF3).[3] The amino group generally acts as an activating, ortho-, para-director in electrophilic aromatic substitution reactions.[4] Conversely, the fluorine atoms and the trifluoromethyl group are deactivating due to their strong inductive effects.[1][3]

The lone pair of electrons on the nitrogen atom of the amino group increases the electron density of the aromatic ring, making it more susceptible to electrophilic attack.[5] However, the potent electron-withdrawing nature of the two adjacent fluorine atoms and the trifluoromethyl group significantly modulates this effect. This intricate balance of electronic influences dictates the overall reactivity and regioselectivity of the molecule.

Comparison with Alternative Fluorinated Anilines

To provide a clear perspective on the utility of 4-Amino-2,3-difluorobenzotrifluoride, a comparative analysis with other commercially available fluorinated benzotrifluorides and anilines is essential. The chosen alternatives represent common structural motifs used in drug discovery and materials science.

Table 1: Comparison of Calculated Physicochemical Properties and Reactivity Descriptors

Compound	Structure	Molecular Weight ( g/mol )	Calculated LogP	Calculated pKa	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)
4-Amino-2,3-difluorobenzotrifluoride	4-Amino-2,3-difluorobenzotrifluoride	197.11[6]	2.3[6]	~1.5-2.5 (estimated)	(Value)	(Value)	(Value)
4-Aminobenzotrifluoride	4-Aminobenzotrifluoride	161.12	1.8	2.75	(Value)	(Value)	(Value)
4-Amino-2-fluorobenzotrifluoride	4-Amino-2-fluorobenzotrifluoride	179.11[7]	2.1	~2.0-3.0 (estimated)	(Value)	(Value)	(Value)
4-Amino-3,5-dichlorobenzotrifluoride	4-Amino-3,5-dichlorobenzotrifluoride	230.02[8]	3.5	~1.0-2.0 (estimated)	(Value)	(Value)	(Value)
Aniline	Aniline	93.13	0.9	4.6	(Value)	(Value)	(Value)

Note: Specific HOMO, LUMO, and calculated pKa values would be derived from dedicated DFT calculations as described in the experimental protocols. The estimated pKa values are based on the expected electronic effects of the substituents.

Experimental Protocols

To quantitatively assess the reactivity of 4-Amino-2,3-difluorobenzotrifluoride and its alternatives, the following computational and experimental protocols are recommended.

Computational Analysis via Density Functional Theory (DFT)

Density Functional Theory (DFT) is a robust computational method for predicting the electronic structure and reactivity of molecules.[9][10][11]

Protocol:

• Geometry Optimization: The 3D structure of each molecule is optimized to its lowest energy conformation using a suitable level of theory, such as B3LYP with a 6-31G* basis set.

• Frequency Calculation: A frequency calculation is performed to confirm that the optimized structure is a true energy minimum (no imaginary frequencies).

• Property Calculation: Single-point energy calculations are then used to determine key electronic properties:

  • Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies: The HOMO-LUMO gap is an indicator of chemical reactivity. A smaller gap generally suggests higher reactivity.

  • Molecular Electrostatic Potential (MEP): MEP maps visualize the electron density distribution, highlighting electron-rich (nucleophilic) and electron-poor (electrophilic) regions of the molecule.[12]

  • Natural Bond Orbital (NBO) Analysis: NBO analysis can provide insights into charge distribution and hyperconjugative interactions.

  • Calculation of pKa: The pKa of the anilinium ion can be calculated using thermodynamic cycles in conjunction with a suitable solvation model.

Experimental Validation of Nucleophilicity

The nucleophilicity of the amino group can be experimentally determined by measuring the reaction rates with a standard electrophile.

Protocol: Reaction with a Standard Electrophile (e.g., a substituted benzoyl chloride)

• Reaction Setup: In a thermostated reaction vessel, dissolve the aniline derivative (1.0 eq.) in a suitable aprotic solvent (e.g., acetonitrile).

• Initiation: Add a solution of the standard electrophile (e.g., 4-nitrobenzoyl chloride, 1.0 eq.).

• Monitoring: Monitor the progress of the reaction over time by taking aliquots and analyzing them using a suitable technique such as HPLC or GC to determine the rate of disappearance of the starting materials and the formation of the product.

• Rate Constant Determination: Calculate the second-order rate constant (k) for the reaction. A higher rate constant indicates greater nucleophilicity.

Visualizing Reactivity Concepts

The following diagrams, generated using the DOT language, illustrate key concepts in the computational analysis of reactivity.

Caption: A typical workflow for the computational analysis of molecular reactivity using DFT.

Caption: Interplay of electronic effects determining the reactivity of substituted anilines.

Discussion and Conclusion

The computational analysis of 4-Amino-2,3-difluorobenzotrifluoride, in comparison with its structural analogs, provides a powerful predictive tool for its application in synthesis. The presence of two ortho-fluorine atoms and a para-trifluoromethyl group to the amino group is expected to significantly decrease the basicity and nucleophilicity of the nitrogen atom compared to aniline or even 4-aminobenzotrifluoride. This is due to the strong inductive electron withdrawal of these substituents.

This reduced nucleophilicity can be advantageous in certain synthetic contexts, preventing unwanted side reactions and allowing for more controlled functionalization. For instance, in reactions where the aniline nitrogen might compete with another nucleophilic center, the attenuated reactivity of 4-Amino-2,3-difluorobenzotrifluoride could lead to higher selectivity.

Furthermore, the fluorine and trifluoromethyl substituents are known to enhance metabolic stability and lipophilicity in drug candidates, making 4-Amino-2,3-difluorobenzotrifluoride a valuable building block for pharmaceutical research.[2] The computational and experimental protocols outlined in this guide provide a framework for researchers to quantitatively assess these properties and make informed decisions in their synthetic strategies. By leveraging these predictive models, the development of novel therapeutics and advanced materials can be significantly accelerated.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.uci.edu [chem.uci.edu]
• 5. quora.com [quora.com]
• 6. 4-Amino-2,3-difluorobenzotrifluoride | C7H4F5N | CID 2735902 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemimpex.com [chemimpex.com]
• 8. 4-Amino-3,5-dichlorobenzotrifluoride synthesis - chemicalbook [chemicalbook.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. DFT calculations for structural prediction and applications of intercalated lamellar compounds - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. journaleras.com [journaleras.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 4-Amino-2,3-difluorobenzotrifluoride: A Procedural Guide

The proper disposal of 4-Amino-2,3-difluorobenzotrifluoride is critical to ensure the safety of laboratory personnel and to prevent environmental contamination. This guide provides a procedural framework for its handling and disposal, designed for researchers, scientists, and professionals in drug development.

Hazard Profile and Safety Precautions

Based on analogous compounds, 4-Amino-2,3-difluorobenzotrifluoride is anticipated to be harmful if swallowed, in contact with skin, or inhaled, and to cause skin and serious eye irritation.[1][2] Therefore, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[1]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and impervious clothing are mandatory to prevent skin contact.[1]

• Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates, especially in poorly ventilated areas or when handling powders.[1]

• General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[2][3]

Quantitative Safety Data for Analogous Compounds

The following table summarizes the hazard classifications for structurally similar aminobenzotrifluoride compounds.

Hazard Statement	Hazard Code	Compound Analogs
Harmful if swallowed	H302	4-Amino-2,5-difluorobenzotrifluoride, 4-Amino-2-fluorobenzotrifluoride
Harmful in contact with skin	H312	4-Amino-2,5-difluorobenzotrifluoride, 4-Amino-2-fluorobenzotrifluoride
Causes skin irritation	H315	4-Amino-2,5-difluorobenzotrifluoride, 4-Amino-2-fluorobenzotrifluoride
Causes serious eye irritation	H319	4-Amino-2,5-difluorobenzotrifluoride, 4-Amino-2-fluorobenzotrifluoride
Harmful if inhaled	H332	4-Amino-2,5-difluorobenzotrifluoride, 4-Amino-2-fluorobenzotrifluoride

Step-by-Step Disposal Protocol

1. Waste Segregation and Collection:

• Unused Product: Collect any unused or unwanted 4-Amino-2,3-difluorobenzotrifluoride in its original container or a clearly labeled, compatible waste container.

• Contaminated Materials: All materials that have come into contact with the chemical, such as personal protective equipment (gloves, lab coats), absorbent materials from spills, and empty containers, must be treated as hazardous waste.

• Empty Containers: Rinse empty containers three times with a suitable solvent (e.g., acetone or ethanol). Collect the rinsate as hazardous waste. The rinsed containers should also be disposed of as hazardous waste.

2. Spill Management:

• Small Spills:

  • Ensure the area is well-ventilated.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite, dry sand, or earth.

  • Sweep or scoop the absorbed material into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.

• Large Spills:

  • Evacuate the area immediately.

  • Contact your institution's EHS department or emergency response team.

3. Final Disposal:

• Labeling: Ensure all waste containers are securely sealed and clearly labeled with "Hazardous Waste" and the chemical name "4-Amino-2,3-difluorobenzotrifluoride".

• Storage: Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed and approved waste disposal contractor. Do not dispose of this chemical down the drain or in regular trash.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Amino-2,3-difluorobenzotrifluoride and associated waste.

Caption: Disposal workflow for 4-Amino-2,3-difluorobenzotrifluoride.

References

• 1. echemi.com [echemi.com]
• 2. 4-Amino-2-fluorobenzotrifluoride | 69411-68-3 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. fishersci.com [fishersci.com]

Essential Safety and Operational Protocols for 4-Amino-2,3-difluorobenzotrifluoride

For Immediate Reference by Laboratory Personnel

This document provides critical safety, handling, and disposal guidance for 4-Amino-2,3-difluorobenzotrifluoride. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following protocols are synthesized from safety data for structurally analogous aromatic amines and fluorinated compounds. Adherence to these procedures is mandatory to ensure a safe laboratory environment.

Hazard Assessment

Based on data from similar compounds such as 4-Amino-2,5-difluorobenzotrifluoride and 4-Amino-2-fluorobenzotrifluoride, 4-Amino-2,3-difluorobenzotrifluoride should be handled as a hazardous substance.[1] Potential hazards include:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

• Skin Irritation: Causes skin irritation.[1]

• Eye Irritation: Causes serious eye irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following table summarizes the required PPE.

Protection Level	Equipment	Purpose
Primary Engineering Control	Certified Chemical Fume Hood	To minimize inhalation exposure to dust or vapors.[2][3]
Eye and Face Protection	Chemical Splash Goggles and Face Shield	Goggles protect against splashes; a face shield offers broader protection, especially when handling larger quantities.[1][2][3]
Hand Protection	Chemical-Resistant Gloves (Nitrile or Neoprene)	To prevent skin contact. Double-gloving is recommended, with frequent changes.[2][3]
Body Protection	Flame-Resistant Laboratory Coat	To protect skin and personal clothing from contamination.[1][2][3]
Foot Protection	Closed-Toe, Chemical-Resistant Shoes	To protect feet from spills and falling objects.[2][3]
Respiratory Protection	NIOSH-Approved Respirator	Required when working outside of a fume hood or if engineering controls are insufficient.[1][2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for both safety and experimental integrity.

Step 1: Pre-Handling Preparation

• Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

• Emergency Equipment: Ensure a safety shower, eyewash station, and appropriate fire extinguisher are readily accessible.[3][4]

• PPE: Don all required PPE as outlined in the table above before entering the handling area.[3]

Step 2: Chemical Handling

• Weighing: Weigh the solid compound inside a chemical fume hood or a ventilated balance enclosure to avoid inhalation of airborne particles.[3]

• Dissolving: When preparing solutions, slowly add the solid to the solvent to prevent splashing.[3]

• Reactions: Conduct all reactions within a certified chemical fume hood.[3]

Step 3: Post-Handling Procedures

• Decontamination: Wipe down the work area in the fume hood with an appropriate solvent and cleaning agent.[3]

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1][5]

Disposal Plan

Proper disposal of 4-Amino-2,3-difluorobenzotrifluoride and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Solid Chemical Waste	Collect in a clearly labeled, sealed, and appropriate hazardous waste container.
Solutions	Collect in a labeled, sealed, and appropriate solvent waste container designated for halogenated organic waste.[3]
Contaminated Labware (e.g., pipette tips, gloves)	Place in a designated solid hazardous waste container.[3]

General Disposal Guidelines:

• Labeling: All waste containers must be clearly labeled with the full chemical name and associated hazards.[3]

• Segregation: Do not mix incompatible waste streams.[3]

• Storage: Store waste containers in a designated satellite accumulation area within the laboratory.[3]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Incident	Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[1][4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1][5]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][5]
Small Spill	Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation. Place it in a sealed container for disposal. Clean the spill area with a suitable solvent.[2]
Large Spill	Evacuate the area and follow the institution's emergency response procedures.

Visual Workflow Guides

To further clarify the procedural steps and decision-making processes, the following diagrams have been created.

Caption: PPE Selection Workflow for Handling 4-Amino-2,3-difluorobenzotrifluoride.

Caption: Operational and Disposal Workflow for 4-Amino-2,3-difluorobenzotrifluoride.

References

• 1. echemi.com [echemi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ipo.rutgers.edu [ipo.rutgers.edu]
• 5. fishersci.com [fishersci.com]